3-Ethyl-2,5-dimethylheptane

• CAS: 61868-27-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3-Ethyl-2,5-dimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of the branched alkane, 3-Ethyl-2,5-dimethylheptane. The information is curated for professionals in research, science, and drug development who require precise data for modeling, synthesis, and analysis.

Core Physical Properties

3-Ethyl-2,5-dimethylheptane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄[1][2]. As a member of the alkane family, it is a nonpolar molecule, which dictates many of its physical characteristics[3].

Quantitative Data Summary

The following table summarizes the available quantitative physical data for 3-Ethyl-2,5-dimethylheptane. It is important to note that while some properties have been experimentally determined, others are based on computational models.

Physical Property	Value	Source
Molecular Formula	C₁₁H₂₄	[1][2]
Molecular Weight	156.31 g/mol	[2]
Boiling Point	180.1 °C	[1]
Melting Point	-57.06 °C (estimate)	[4]
Density	0.7528 g/cm³ (specific isomer)	[4]
Refractive Index	1.4715 (specific isomer)	[4]

Experimental Protocols

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a liquid hydrocarbon like 3-Ethyl-2,5-dimethylheptane, several methods can be employed.

• Micro Method (Capillary Method): This technique is suitable for small sample volumes.[3][5]

  • A small amount of the liquid is placed in a test tube.

  • A capillary tube, sealed at one end, is inverted into the liquid.

  • The assembly is attached to a thermometer and heated in a suitable bath (e.g., an oil bath for temperatures above 100°C).[5]

  • As the temperature rises, a stream of bubbles will emerge from the capillary tube.

  • The heat is then removed, and the bath is allowed to cool.

  • The boiling point is the temperature at which the liquid begins to enter the capillary tube as the vapor pressure inside the capillary equalizes with the external pressure.[6]

• Distillation Method: This method is appropriate for larger sample volumes and can also serve as a purification step.[7][8]

  • The liquid is placed in a distillation flask with boiling chips.

  • The flask is heated, and the vapor rises and condenses in a condenser.

  • A thermometer is placed at the vapor outlet to measure the temperature of the distilling vapor.

  • The temperature at which the liquid steadily distills is recorded as the boiling point.[7] It is crucial to record the barometric pressure as the boiling point is pressure-dependent.[7]

Determination of Melting Point

Since 3-Ethyl-2,5-dimethylheptane is a liquid at room temperature, its melting point would be determined at sub-zero temperatures.

• Capillary Method:

  • A small sample of the solidified compound is introduced into a capillary tube.[9]

  • The capillary tube is attached to a thermometer and placed in a cooling bath.

  • The temperature at which the solid begins to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.[9] A narrow melting point range is indicative of a pure compound.[9][10]

Determination of Density

The density of a liquid hydrocarbon can be determined using several methods.

• Pycnometer Method:

  • A pycnometer, a small glass flask of a known volume, is weighed empty.

  • It is then filled with the liquid, and the excess is removed.

  • The filled pycnometer is weighed again.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer. The temperature of the liquid must be carefully controlled and recorded.

Determination of Refractive Index

The refractive index is a measure of how much light bends when it passes through a substance. It is a characteristic property that is sensitive to temperature and the wavelength of light used.

• Abbe Refractometer:

  • A few drops of the liquid are placed on the prism of the refractometer.[11]

  • The prisms are closed, and a light source is directed through the sample.

  • The user looks through the eyepiece and adjusts the instrument until a clear boundary between light and dark fields is observed.[11]

  • The refractive index is read directly from the calibrated scale. The temperature should be maintained at a constant value, typically 20°C or 25°C, using a circulating water bath.[11]

Logical Relationships and Workflows

As 3-Ethyl-2,5-dimethylheptane is a simple alkane, it is not involved in complex signaling pathways. However, a fundamental logical relationship exists between its chemical structure and its systematic IUPAC name. This relationship is governed by a set of rules that ensure a unique and unambiguous name for every organic compound.

References

• 1. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 2. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ivypanda.com [ivypanda.com]
• 4. 2,5-dimethyl-3-ethylheptane [chemicalbook.com]
• 5. tutorsglobe.com [tutorsglobe.com]
• 6. Video: Boiling Points - Concept [jove.com]
• 7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. SSERC | Melting point determination [sserc.org.uk]
• 11. davjalandhar.com [davjalandhar.com]

3-Ethyl-2,5-dimethylheptane chemical structure and isomers

An In-depth Technical Guide to 3-Ethyl-2,5-dimethylheptane: Chemical Structure and Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of the chemical structure and isomeric forms of 3-Ethyl-2,5-dimethylheptane, an acyclic branched alkane. The document covers its structural elucidation, stereoisomerism arising from its chiral centers, and an overview of its constitutional isomers. A summary of key physicochemical properties is presented for comparative analysis. Furthermore, this guide outlines general yet detailed experimental protocols for the synthesis and characterization of branched alkanes, which are applicable to 3-Ethyl-2,5-dimethylheptane and its isomers.

Chemical Structure of 3-Ethyl-2,5-dimethylheptane

3-Ethyl-2,5-dimethylheptane is a saturated hydrocarbon belonging to the alkane homologous series. Its systematic IUPAC name precisely describes its molecular architecture.

• Parent Chain: The core of the molecule is a "heptane" chain, indicating seven carbon atoms linked by single bonds.

• Substituents: The main chain is adorned with three alkyl groups:

  • An "ethyl" group (-CH₂CH₃) at the third carbon atom.

  • Two "methyl" groups (-CH₃) at the second and fifth carbon atoms.

Molecular Formula: C₁₁H₂₄[1][2][3]

Molar Mass: 156.31 g/mol [1][3]

The connectivity of the atoms can be represented by the following structural formula:

Chirality and Stereoisomerism

A critical feature of the 3-Ethyl-2,5-dimethylheptane structure is the presence of chiral centers. A chiral center is a carbon atom bonded to four different groups, giving rise to non-superimposable mirror images (enantiomers).

In 3-Ethyl-2,5-dimethylheptane, carbon atoms at positions 3 and 5 are chiral centers:

• C3: Bonded to a hydrogen atom, an ethyl group, a (2-methylpropyl) group, and the rest of the heptane (B126788) chain.

• C5: Bonded to a hydrogen atom, a methyl group, an ethyl group, and the rest of the heptane chain.

With two chiral centers, the maximum number of possible stereoisomers is 2ⁿ, where n is the number of chiral centers. Therefore, for 3-Ethyl-2,5-dimethylheptane, there are 2² = 4 possible stereoisomers. These exist as two pairs of enantiomers. The specific stereoisomers are:

• (3R, 5R)-3-Ethyl-2,5-dimethylheptane[1]

• (3S, 5S)-3-Ethyl-2,5-dimethylheptane

• (3R, 5S)-3-Ethyl-2,5-dimethylheptane

• (3S, 5R)-3-Ethyl-2,5-dimethylheptane

The pairs ((3R, 5R) and (3S, 5S)) are enantiomers, as are ((3R, 5S) and (3S, 5R)). The relationship between a member of the first pair and a member of the second pair is diastereomeric.

Isomers of 3-Ethyl-2,5-dimethylheptane

Isomers are molecules that share the same molecular formula (C₁₁H₂₄) but have different arrangements of atoms.[4] For undecane (B72203) (C₁₁H₂₄), there are 159 structural isomers.[5] These can be broadly categorized into constitutional isomers and the stereoisomers discussed above.

Constitutional Isomers

Constitutional (or structural) isomers have different atomic connectivity. This can manifest as variations in the carbon skeleton (chain isomerism) or the position of substituents (positional isomerism). Examples of constitutional isomers of 3-Ethyl-2,5-dimethylheptane include:

• n-Undecane: The straight-chain alkane with 11 carbon atoms.

• Other Dimethylnonanes: e.g., 2,2-Dimethylnonane, 2,3-Dimethylnonane.

• Other Ethyl-dimethylheptanes: e.g., 3-Ethyl-2,6-dimethylheptane, 3-Ethyl-3,4-dimethylheptane.[5]

• Propyl-octanes: e.g., 4-Propyloctane.

• Trimethyl-octanes: e.g., 2,2,3-Trimethyloctane, 2,4,7-Trimethyloctane.

The degree of branching significantly impacts the physical properties of these isomers. Generally, increased branching leads to a lower boiling point due to reduced surface area and weaker intermolecular van der Waals forces.[5]

Data Presentation: Physicochemical Properties

The following table summarizes available quantitative data for 3-Ethyl-2,5-dimethylheptane and some of its constitutional isomers for comparative analysis.

Isomer Name	CAS Number	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/cm³)
3-Ethyl-2,5-dimethylheptane	61868-27-7	C₁₁H₂₄	156.31	176	0.7528
n-Undecane	1120-21-4	C₁₁H₂₄	156.31	196	0.740
2-Methyldecane	6975-98-0	C₁₁H₂₄	156.31	189.3	0.737
3-Methyldecane	13151-34-3	C₁₁H₂₄	156.31	~189	0.742
4,4-Dimethylnonane	17302-18-0	C₁₁H₂₄	156.31	186	-

Data sourced from multiple chemical databases and publications.[4][5][6]

Experimental Protocols

Specific experimental protocols for 3-Ethyl-2,5-dimethylheptane are not widely published. However, general methodologies for the synthesis and analysis of branched alkanes are well-established and directly applicable.

Synthesis of Branched Alkanes

The construction of branched alkane skeletons often involves the formation of new carbon-carbon bonds. The Corey-House synthesis and Grignard reactions are powerful and versatile methods for this purpose.

This method is highly effective for creating unsymmetrical alkanes by coupling two different alkyl groups.[1][2][7]

Principle: A lithium dialkylcuprate (Gilman reagent) reacts with an alkyl halide to form a new C-C bond.

Methodology:

• Alkyllithium Formation: An alkyl halide (R-X) is reacted with two equivalents of lithium metal in an anhydrous ether solvent (e.g., diethyl ether) to form an alkyllithium compound (R-Li).

  • R-X + 2Li → R-Li + LiX

• Gilman Reagent Formation: The alkyllithium solution is then treated with cuprous iodide (CuI). Two equivalents of the alkyllithium react to form the lithium dialkylcuprate.

  • 2RLi + CuI → R₂CuLi + LiI

• Coupling Reaction: A second, different alkyl halide (R'-X) is added to the Gilman reagent. The R group from the cuprate (B13416276) displaces the halide from R'-X to form the desired alkane (R-R').[8]

  • R₂CuLi + R'-X → R-R' + RCu + LiX

To synthesize a target like 3-Ethyl-2,5-dimethylheptane, one could retrospectively disconnect a bond and devise the appropriate Gilman reagent and alkyl halide precursors.

Grignard reagents are excellent nucleophiles for attacking carbonyl carbons. The resulting alcohol can then be reduced to an alkane.[9]

Principle: A Grignard reagent adds to an aldehyde or ketone to form an alcohol, which is subsequently deoxygenated.

Methodology:

• Grignard Reagent Formation: An alkyl or aryl halide (R-X) is reacted with magnesium metal in an anhydrous ether solvent (e.g., diethyl ether, THF) to form the Grignard reagent (R-MgX).[10]

• Carbonyl Addition: The Grignard reagent is added to a solution of an appropriate aldehyde or ketone. The nucleophilic R group attacks the electrophilic carbonyl carbon.

• Work-up: The reaction is quenched with a weak acid (e.g., aqueous NH₄Cl or H₂O) to protonate the intermediate alkoxide, yielding an alcohol.[11]

• Reduction to Alkane: The alcohol is converted to the corresponding alkane. A common two-step method involves: a. Conversion of the alcohol to a tosylate by reaction with tosyl chloride (TsCl) in pyridine. b. Reduction of the tosylate to the alkane using a strong hydride reducing agent like lithium aluminum hydride (LiAlH₄).

Analysis and Characterization

The analysis of alkane isomers, which often have very similar physical properties, typically requires high-resolution chromatographic and spectroscopic techniques.

Principle: GC separates volatile compounds based on their differential partitioning between a stationary phase and a mobile gas phase. The separated components are then ionized and fragmented in the mass spectrometer, providing a unique mass spectrum for identification.

Methodology:

• Sample Preparation: The alkane sample is dissolved in a volatile organic solvent (e.g., hexane) to a concentration of approximately 10-100 µg/mL.[12]

• GC System:

  • Injector: A small volume (e.g., 1 µL) of the sample is injected into a heated port where it is vaporized.

  • Column: A high-resolution capillary column (e.g., 30-60 m length) with a nonpolar stationary phase (e.g., polydimethylsiloxane) is typically used for alkane separation.[12]

  • Oven Program: The column temperature is ramped according to a specific program to facilitate the separation of isomers. A slow temperature gradient is often required to resolve closely boiling isomers.

• MS System:

  • Ionization: As compounds elute from the GC column, they enter the ion source of the mass spectrometer, where they are typically ionized by Electron Ionization (EI). EI causes predictable fragmentation of alkanes.

  • Detection: The resulting ions are separated by their mass-to-charge ratio (m/z) and detected. The fragmentation pattern serves as a molecular fingerprint for library matching and structural confirmation.[13]

Principle: NMR spectroscopy probes the magnetic properties of atomic nuclei (¹H and ¹³C) to provide detailed information about the molecular structure, connectivity, and chemical environment of atoms.

Methodology:

• Sample Preparation: A few milligrams of the purified alkane isomer are dissolved in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR:

  • Provides information on the number of different types of protons and their neighboring environments.

  • Protons on alkanes typically resonate in the upfield region of the spectrum (δ 0.5 - 2.0 ppm).[14]

  • Signal splitting (multiplicity) due to spin-spin coupling reveals adjacent proton arrangements. However, spectra of complex alkanes can show significant signal overlap.[14]

• ¹³C NMR:

  • Provides a signal for each unique carbon atom in the molecule.

  • Alkane carbons typically resonate between δ 10 - 60 ppm.

  • The chemical shift is sensitive to the degree of substitution (methyl, methylene, methine, quaternary).

• 2D NMR (e.g., COSY, HSQC):

  • Two-dimensional techniques are often essential for unambiguously assigning signals in complex branched alkanes.[15]

  • COSY (Correlation Spectroscopy): Shows correlations between coupled protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Shows correlations between protons and the carbons they are directly attached to.

Visualization of Isomeric Relationships

The logical relationship between 3-Ethyl-2,5-dimethylheptane and its various isomers can be visualized to clarify their classification.

References

• 1. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 2. collegedunia.com [collegedunia.com]
• 3. A Short On Preparation Of Alkanes By Grignard Reagents [unacademy.com]
• 4. webqc.org [webqc.org]
• 5. benchchem.com [benchchem.com]
• 6. Undecane (CAS 1120-21-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. A Short On Preparation Of Alkanes By Corey- House Synthesis [unacademy.com]
• 8. Corey-House_synthesis [chemeurope.com]
• 9. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Khan Academy [khanacademy.org]
• 12. benchchem.com [benchchem.com]
• 13. pragolab.cz [pragolab.cz]
• 14. benchchem.com [benchchem.com]
• 15. In Situ Characterization of Mixtures of Linear and Branched Hydrocarbons Confined within Porous Media Using 2D DQF-COSY NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 3-Ethyl-2,5-dimethylheptane (CAS 61868-27-7)

To: Researchers, Scientists, and Drug Development Professionals

Subject: An Overview of 3-Ethyl-2,5-dimethylheptane (CAS 61868-27-7)

This technical guide serves to consolidate the currently available information on 3-Ethyl-2,5-dimethylheptane. Despite a comprehensive search of scientific literature and chemical databases, it is important to note that this compound is not extensively studied, and publicly available data regarding its biological activity and experimental applications are exceedingly scarce.

Chemical and Physical Properties

3-Ethyl-2,5-dimethylheptane is a saturated hydrocarbon.[1] Its fundamental properties are summarized in the table below.

Property	Value	Source
CAS Number	61868-27-7	[2][3]
Molecular Formula	C11H24	[1][2][3]
Molecular Weight	156.31 g/mol	[2][4]
IUPAC Name	3-ethyl-2,5-dimethylheptane	[2]
Boiling Point	180.1 °C	[1]
Canonical SMILES	CCC(C)CC(CC)C(C)C	[2]
InChI	InChI=1S/C11H24/c1-6-10(5)8-11(7-2)9(3)4/h9-11H,6-8H2,1-5H3	[2]
InChIKey	DEZOXTLNRYCKNK-UHFFFAOYSA-N	[2]

Experimental Data and Protocols

A thorough review of existing literature reveals a significant lack of published experimental studies involving 3-Ethyl-2,5-dimethylheptane. Consequently, detailed experimental protocols for its synthesis, purification, or use in biological assays are not available in the public domain. The absence of such data precludes a summary of its biological activities or potential therapeutic applications.

Signaling Pathways and Logical Relationships

Due to the dearth of research on the biological effects of 3-Ethyl-2,5-dimethylheptane, there is no information on any associated signaling pathways or mechanisms of action. Without experimental evidence of its interaction with biological systems, the creation of diagrams illustrating its influence on cellular or physiological processes is not possible.

Conclusion

3-Ethyl-2,5-dimethylheptane is a chemical entity for which basic physicochemical properties have been reported. However, its biological role, potential applications in drug development, and interactions with biological pathways remain uninvestigated. This document summarizes the extent of currently accessible information. Further empirical research would be necessary to elucidate the properties and potential applications of this compound.

References

• 1. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 2. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. heptane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 4. (3r,5r)-3-Ethyl-2,5-Dimethylheptane | C11H24 | CID 91754949 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis of 3-Ethyl-2,5-dimethylheptane: A Technical Guide for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a proposed synthetic pathway for the laboratory-scale production of 3-Ethyl-2,5-dimethylheptane, a branched alkane of interest in various chemical research domains. Due to the absence of a directly published synthesis for this specific molecule, this document details a rational, three-step approach commencing with the commercially available or readily synthesized ketone, 2,5-dimethyl-3-heptanone. The proposed synthesis involves a Grignard reaction to construct the carbon skeleton, followed by dehydration to an alkene intermediate, and subsequent catalytic hydrogenation to yield the target alkane. This guide provides detailed theoretical experimental protocols for each step, a summary of expected quantitative data based on analogous reactions, and a discussion of the underlying chemical principles.

Introduction

3-Ethyl-2,5-dimethylheptane is a saturated hydrocarbon with the molecular formula C₁₁H₂₄.[1][2][3] While its specific applications are not widely documented, branched alkanes of this nature are of interest in fields such as fuel and lubricant development, and as non-polar solvents or reference compounds in analytical chemistry. The synthesis of highly branched alkanes often requires multi-step procedures to achieve the desired substitution pattern. This guide proposes a robust and logical synthetic route amenable to standard laboratory equipment and techniques.

Proposed Synthetic Pathway

The proposed synthesis of 3-Ethyl-2,5-dimethylheptane is a three-step process, as illustrated in the workflow diagram below. The synthesis begins with the Grignard reaction of ethylmagnesium bromide with 2,5-dimethyl-3-heptanone to form the tertiary alcohol, 3-ethyl-2,5-dimethyl-3-heptanol. This is followed by the acid-catalyzed dehydration of the alcohol to yield the alkene intermediate, 3-ethyl-2,5-dimethylhept-2-ene. The final step involves the catalytic hydrogenation of the alkene to afford the desired saturated alkane, 3-Ethyl-2,5-dimethylheptane.

A three-step synthetic workflow for 3-Ethyl-2,5-dimethylheptane.

Experimental Protocols

The following are detailed theoretical protocols for each step of the proposed synthesis. These are based on general procedures for analogous reactions and should be optimized for the specific substrates.

Synthesis of the Starting Ketone: 2,5-Dimethyl-3-heptanone

While 2,5-dimethyl-3-heptanone may be commercially available from specialty chemical suppliers, a potential synthesis route involves the reaction of isobutyryl chloride with sec-butylmagnesium bromide in the presence of a suitable catalyst.

Step 1: Synthesis of 3-Ethyl-2,5-dimethyl-3-heptanol via Grignard Reaction

This reaction utilizes a Grignard reagent to form a new carbon-carbon bond, creating the tertiary alcohol precursor.[4][5][6][7][8]

Materials:

• 2,5-Dimethyl-3-heptanone

• Ethylmagnesium bromide (solution in diethyl ether or THF)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and an inert atmosphere setup (nitrogen or argon)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet, place a solution of 2,5-dimethyl-3-heptanone in anhydrous diethyl ether.

• Cool the flask in an ice bath to 0 °C.

• Slowly add the ethylmagnesium bromide solution from the dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Cool the reaction mixture back to 0 °C and slowly quench the reaction by adding saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield crude 3-ethyl-2,5-dimethyl-3-heptanol.

Step 2: Dehydration of 3-Ethyl-2,5-dimethyl-3-heptanol

Acid-catalyzed dehydration of the tertiary alcohol will yield the corresponding alkene.[9][10][11][12]

Materials:

• Crude 3-ethyl-2,5-dimethyl-3-heptanol

• Concentrated sulfuric acid or phosphoric acid (catalytic amount)

• Saturated sodium bicarbonate solution

• Anhydrous calcium chloride

• Distillation apparatus

Procedure:

• Place the crude 3-ethyl-2,5-dimethyl-3-heptanol in a round-bottom flask.

• Add a catalytic amount of concentrated sulfuric acid (a few drops).

• Set up a simple distillation apparatus.

• Gently heat the flask to distill the alkene product as it forms. The boiling point of the alkene is expected to be lower than that of the starting alcohol.

• Wash the collected distillate with saturated sodium bicarbonate solution to neutralize any residual acid.

• Separate the organic layer and dry it over anhydrous calcium chloride.

• Purify the crude 3-ethyl-2,5-dimethylhept-2-ene by fractional distillation.

Step 3: Catalytic Hydrogenation of 3-Ethyl-2,5-dimethylhept-2-ene

The final step involves the reduction of the carbon-carbon double bond to a single bond using catalytic hydrogenation.[13][14][15][16][17][18][19][20][21]

Materials:

• 3-Ethyl-2,5-dimethylhept-2-ene

• 10% Palladium on carbon (Pd/C)

• Ethanol (B145695) or ethyl acetate

• Hydrogen gas source (balloon or hydrogenation apparatus)

• Filtration apparatus

Procedure:

• Dissolve the 3-ethyl-2,5-dimethylhept-2-ene in ethanol in a suitable reaction vessel.

• Carefully add a catalytic amount of 10% Pd/C.

• Evacuate the vessel and backfill with hydrogen gas (repeat 3 times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature until the reaction is complete (monitor by TLC or GC).

• Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Remove the solvent under reduced pressure.

• The resulting crude 3-Ethyl-2,5-dimethylheptane can be purified by distillation if necessary.

Data Presentation

As no specific experimental data for the synthesis of 3-Ethyl-2,5-dimethylheptane has been found in the literature, the following tables present expected data based on analogous reactions and the physicochemical properties of similar compounds.

Table 1: Expected Yields and Physical Properties of Reaction Intermediates and Final Product

Compound	Molecular Formula	Molar Mass ( g/mol )	Expected Yield (%)	Boiling Point (°C)
3-Ethyl-2,5-dimethyl-3-heptanol	C₁₁H₂₄O	172.31	70-85	~190-200
3-Ethyl-2,5-dimethylhept-2-ene	C₁₁H₂₂	154.30	60-80	~170-180
3-Ethyl-2,5-dimethylheptane	C₁₁H₂₄	156.31	>95	180.1[1]

Table 2: Expected Spectroscopic Data for 3-Ethyl-2,5-dimethylheptane

Spectroscopic Technique	Expected Data
¹H NMR	Multiple overlapping signals in the alkane region (δ 0.8-1.5 ppm). Expect distinct signals for the different methyl, methylene, and methine protons.
¹³C NMR	Expect 11 distinct signals for the 11 carbon atoms, unless there is accidental equivalence. Chemical shifts will be in the typical alkane region (δ 10-40 ppm).
IR Spectroscopy	C-H stretching vibrations around 2850-2960 cm⁻¹. C-H bending vibrations around 1375 and 1465 cm⁻¹.[14][16]
Mass Spectrometry	Molecular ion peak (M⁺) at m/z = 156. Characteristic fragmentation pattern of branched alkanes with loss of alkyl fragments.

Conclusion

The proposed three-step synthesis provides a viable and logical pathway for the laboratory preparation of 3-Ethyl-2,5-dimethylheptane. The reactions involved are well-established in organic synthesis and can be performed with standard laboratory equipment. While specific experimental data for this exact synthetic sequence is not currently available in the literature, the provided protocols and expected data serve as a strong foundation for researchers to develop and optimize the synthesis of this target molecule. Further experimental work is required to determine the optimal reaction conditions, yields, and full characterization of the intermediates and the final product.

References

• 1. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 2. (3r,5r)-3-Ethyl-2,5-Dimethylheptane | C11H24 | CID 91754949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. leah4sci.com [leah4sci.com]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. adichemistry.com [adichemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Dehydration of Alcohols to Yield Alkenes [almerja.com]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. Diastereoselective Hydrogenation of Tetrasubstituted Olefins using a Heterogeneous Pt-Ni Alloy Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Highly Enantioselective Rhodium-Catalyzed Transfer Hydrogenation of Tetrasubstituted Olefins: Application toward the Synthesis of GPR40 Agonist MK-2305 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. High-Activity Iron Catalysts for the Hydrogenation of Hindered, Unfunctionalized Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 21. chimia.ch [chimia.ch]

Spectroscopic Profile of 3-Ethyl-2,5-dimethylheptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 3-Ethyl-2,5-dimethylheptane (C₁₁H₂₄, Molecular Weight: 156.31 g/mol ).[1] Due to the current absence of publicly available experimental spectroscopic data for this compound, this document presents predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra and a plausible Electron Ionization Mass Spectrometry (EI-MS) fragmentation pattern. The predictions are based on established principles of NMR and mass spectrometry for branched alkanes.[2][3][4][5] This guide also includes generalized experimental protocols for the acquisition of such data, serving as a valuable resource for the identification and characterization of 3-Ethyl-2,5-dimethylheptane.

Predicted Spectroscopic Data

Given the lack of experimental spectra in public databases, the following sections detail the predicted NMR and Mass Spectrometry data for 3-Ethyl-2,5-dimethylheptane. These predictions are derived from foundational spectroscopic principles and analysis of similar branched alkane structures.

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum of 3-Ethyl-2,5-dimethylheptane is expected to be complex due to the presence of multiple, chemically similar protons and stereocenters. The chemical shifts are estimated based on the local electronic environment of each proton. Protons on methyl groups will appear most upfield, followed by methylene (B1212753) protons, and then methine protons, with shifts influenced by adjacent branching.

Table 1: Predicted ¹H NMR Chemical Shifts for 3-Ethyl-2,5-dimethylheptane

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Integration
-CH₃ (C1, C9)	0.8 - 0.9	Doublet / Triplet	6H
-CH₃ (C10)	0.8 - 0.9	Triplet	3H
-CH₃ (C11)	0.8 - 0.9	Doublet	3H
-CH₂- (C4)	1.1 - 1.3	Multiplet	2H
-CH₂- (C6)	1.2 - 1.4	Multiplet	2H
-CH- (C2)	1.4 - 1.6	Multiplet	1H
-CH- (C3)	1.3 - 1.5	Multiplet	1H
-CH- (C5)	1.4 - 1.6	Multiplet	1H
-CH₂- (C7)	1.2 - 1.4	Multiplet	2H
-CH₃ (C8)	0.8 - 0.9	Triplet	3H

Note: The predicted chemical shifts and multiplicities are estimations and may vary based on the solvent and experimental conditions. The overlapping multiplets would likely result in a complex, unresolved proton spectrum in the 0.8-1.6 ppm region.

Predicted ¹³C NMR Data

The predicted ¹³C NMR spectrum will show distinct signals for each chemically non-equivalent carbon atom. The chemical shifts are estimated based on the degree of substitution and the nature of neighboring carbons.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-Ethyl-2,5-dimethylheptane

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C1, C9	~14
C10	~11
C11	~20
C4	~30-35
C6	~25-30
C2	~30-35
C3	~40-45
C5	~35-40
C7	~25-30
C8	~14

Note: These are approximate chemical shifts. Actual values can be influenced by solvent and stereochemistry.

Predicted Mass Spectrometry (MS) Data

The electron ionization mass spectrum of 3-Ethyl-2,5-dimethylheptane, a highly branched alkane, is expected to show extensive fragmentation. The molecular ion peak (M⁺) at m/z 156 is anticipated to be of very low abundance or completely absent.[3][4] Fragmentation will be dominated by cleavages at the branching points to form more stable secondary and tertiary carbocations.[2][4][5] The loss of the largest alkyl group at a branch point is generally favored.[3]

Table 3: Predicted Major Fragment Ions in the Mass Spectrum of 3-Ethyl-2,5-dimethylheptane

m/z	Predicted Ion Structure	Fragmentation Pathway	Predicted Relative Abundance
156	[C₁₁H₂₄]⁺˙	Molecular Ion	Very Low / Absent
127	[C₉H₁₉]⁺	Loss of an ethyl radical (•C₂H₅)	High
113	[C₈H₁₇]⁺	Loss of a propyl radical (•C₃H₇)	Medium
99	[C₇H₁₅]⁺	Loss of a butyl radical (•C₄H₉)	Medium
85	[C₆H₁₃]⁺	Cleavage at C3-C4 bond	High
71	[C₅H₁₁]⁺	Cleavage at C4-C5 bond	High
57	[C₄H₉]⁺	Isopropyl or t-butyl cation	High (potential base peak)
43	[C₃H₇]⁺	Isopropyl cation	High

Experimental Protocols

The following are generalized protocols for acquiring NMR and MS data for a liquid organic compound such as 3-Ethyl-2,5-dimethylheptane.

NMR Spectroscopy

• Sample Preparation :

  • For a ¹H NMR spectrum, dissolve 5-20 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). For ¹³C NMR, a higher concentration (20-50 mg) may be necessary.

  • The solution should be prepared in a clean, dry vial.[6]

  • Filter the solution through a pipette plugged with cotton or glass wool directly into a clean 5 mm NMR tube to remove any particulate matter.[7][8]

  • The final volume in the NMR tube should be approximately 4-5 cm in height.

• Data Acquisition :

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity and improve spectral resolution.

  • Tune the probe to the desired nucleus (¹H or ¹³C).

  • Acquire the spectrum using appropriate parameters (e.g., number of scans, pulse width, relaxation delay).

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation :

  • Prepare a dilute solution of the sample (approximately 0.1 to 1 mg/mL) in a volatile organic solvent such as hexane, ethyl acetate, or dichloromethane.[9]

  • Ensure the sample is free of non-volatile materials, salts, strong acids, or bases.[10][11]

  • Filter the sample if any particulate matter is present.[9]

  • Transfer the final solution to a 1.5 mL glass autosampler vial.[10]

• Data Acquisition :

  • GC Parameters :

    • Injector Temperature: Typically 250 °C.

    • Column: A non-polar column (e.g., DB-5ms) is suitable for alkanes.

    • Oven Program: A temperature ramp, for example, from 50 °C to 250 °C at 10 °C/min, should be optimized to ensure good separation.

    • Carrier Gas: Helium at a constant flow rate.

  • MS Parameters :

    • Ion Source: Electron Ionization (EI).

    • Ionization Energy: 70 eV.

    • Mass Range: m/z 40-200.

    • A solvent delay should be set to prevent the solvent peak from entering the mass spectrometer.

Visualizations

The following diagrams illustrate the predicted fragmentation pathway and a general workflow for spectroscopic analysis.

Caption: Predicted EI-MS fragmentation of 3-Ethyl-2,5-dimethylheptane.

Caption: Logical workflow for spectroscopic analysis.

Conclusion

This technical guide has presented a predicted spectroscopic profile of 3-Ethyl-2,5-dimethylheptane, including ¹H NMR, ¹³C NMR, and mass spectrometry data, in the absence of available experimental spectra. The provided information, based on established principles of organic spectroscopy, along with generalized experimental protocols, serves as a foundational resource for researchers in the fields of chemistry and drug development for the identification and characterization of this molecule.

References

• 1. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. GCMS Section 6.9.2 [people.whitman.edu]
• 4. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. publish.uwo.ca [publish.uwo.ca]
• 7. sites.bu.edu [sites.bu.edu]
• 8. Chemistry Teaching Labs - Preparing an NMR sample [chemtl.york.ac.uk]
• 9. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 10. uoguelph.ca [uoguelph.ca]
• 11. Sample preparation GC-MS [scioninstruments.com]

3-Ethyl-2,5-dimethylheptane: A Technical Guide to its Role as a Branched Alkane Biomarker

For Researchers, Scientists, and Drug Development Professionals

Abstract

Branched alkanes represent a significant class of hydrocarbon biomarkers, offering valuable insights across diverse scientific disciplines, from petroleum geochemistry to environmental science and clinical diagnostics. This technical guide focuses on 3-Ethyl-2,5-dimethylheptane, a specific C11 branched alkane, as a case study to explore the broader implications and analytical methodologies associated with this compound class. While specific biomarker applications for 3-Ethyl-2,5-dimethylheptane are still emerging, its physicochemical properties and the analytical techniques used for its detection are representative of branched alkanes used in biomarker research. This document provides a comprehensive overview of the core concepts, detailed experimental protocols for analysis, and a discussion of its potential applications.

Introduction to Branched Alkanes as Biomarkers

Biomarkers, or biological markers, are measurable indicators of a biological state or condition. Branched alkanes, which are saturated hydrocarbons with alkyl side chains, serve as important molecular fossils or chemical fingerprints in various matrices.

In petroleum geochemistry , the distribution and abundance of specific branched alkanes in crude oils and source rocks provide critical information about the origin of the organic matter, the depositional environment (e.g., marine, lacustrine, terrestrial), and the thermal maturity of the source rock.[1][2] For instance, the ratio of certain isoprenoids, a subclass of branched alkanes, can indicate the redox conditions during sedimentation.[3]

In environmental science , branched alkanes are utilized to trace petroleum contamination in sediments, water, and soil.[4] Their presence and specific isomeric patterns can help identify the source of pollution.

In the medical field , volatile organic compounds (VOCs), including branched alkanes, in exhaled breath are being actively investigated as non-invasive biomarkers for the early detection and monitoring of diseases such as cancer and for assessing oxidative stress.[5][6][7] For example, elevated levels of certain alkanes in breath have been linked to lipid peroxidation, a process indicative of cellular damage.[5][7]

Physicochemical Properties of 3-Ethyl-2,5-dimethylheptane

Understanding the fundamental properties of 3-Ethyl-2,5-dimethylheptane is crucial for developing appropriate analytical methods and for interpreting its behavior in different environments.

Property	Value	Source
Molecular Formula	C11H24	[8]
IUPAC Name	3-ethyl-2,5-dimethylheptane	[8]
Molar Mass	156.31 g/mol	[8]
CAS Number	61868-27-7	[8]
Boiling Point	Not specified	[8]
Molecular Weight	156.187800766 Da	[8]
InChIKey	DEZOXTLNRYCKNK-UHFFFAOYSA-N	[8]
SMILES	CCC(C)CC(CC)C(C)C	[8]

Experimental Protocols for the Analysis of Branched Alkanes

The primary analytical technique for the identification and quantification of branched alkanes like 3-Ethyl-2,5-dimethylheptane is Gas Chromatography-Mass Spectrometry (GC-MS).[9][10][11] The specific sample preparation protocol varies depending on the matrix.

Analysis in Geological and Environmental Samples (e.g., Sediment, Crude Oil)

A typical workflow for the analysis of branched alkanes in solid or liquid environmental samples involves extraction, fractionation, and instrumental analysis.

Figure 1: Experimental Workflow for Branched Alkane Analysis in Geological/Environmental Samples.

Methodology:

• Sample Collection and Preparation: Geological samples such as sediments or source rocks are typically ground to a fine powder.

• Extraction: The powdered sample is subjected to Soxhlet extraction for an extended period (e.g., 72 hours) using an organic solvent like chloroform (B151607) to extract the organic matter.[9]

• Fractionation: The resulting extract is concentrated and then fractionated using column chromatography. A common stationary phase is silica (B1680970) gel. The sample is loaded onto the column and eluted with solvents of increasing polarity. The saturated hydrocarbon fraction, which contains the branched alkanes, is typically eluted first with a non-polar solvent like n-hexane.[9]

• GC-MS Analysis: The saturated hydrocarbon fraction is then analyzed by GC-MS. The gas chromatograph separates the individual compounds based on their boiling points and interaction with the capillary column. The mass spectrometer then fragments the eluted compounds and detects the resulting ions, allowing for their identification based on their mass spectra and retention times.[9][11]

Analysis in Biological Samples (e.g., Exhaled Breath)

The analysis of volatile branched alkanes in breath requires different sampling and pre-concentration techniques.

Figure 2: Experimental Workflow for Branched Alkane Analysis in Exhaled Breath.

Methodology:

• Breath Collection: Exhaled breath is collected from the subject into an inert container, such as a Tedlar bag, or directly onto a sorbent tube.

• Pre-concentration: Due to the low concentrations of VOCs in breath (parts per billion to parts per trillion level), a pre-concentration step is necessary.[12] Solid-Phase Microextraction (SPME) is a common technique where a coated fiber is exposed to the breath sample to adsorb the VOCs. Alternatively, thermal desorption can be used for samples collected on sorbent tubes.

• GC-MS Analysis: The SPME fiber is then inserted into the heated injection port of the GC-MS, where the adsorbed VOCs are desorbed and transferred to the analytical column for separation and detection.[12]

• Data Analysis: The resulting chromatograms and mass spectra are analyzed to identify and quantify the branched alkanes of interest. Comparison with spectral libraries and the use of internal standards are crucial for accurate identification and quantification.

Data Presentation and Interpretation

Quantitative data is essential for biomarker studies. The abundance of 3-Ethyl-2,5-dimethylheptane would be reported relative to an internal standard or as an absolute concentration. Below is a template table illustrating how such data could be presented.

Table 2: Illustrative Quantitative Data for 3-Ethyl-2,5-dimethylheptane in a Hypothetical Study

Sample ID	Matrix	Concentration (ng/g or ppbv)	Standard Deviation	P-value (vs. Control)
Control Group (n=50)	Exhaled Breath	1.2	0.3	-
Disease Group A (n=50)	Exhaled Breath	5.8	1.1	<0.01
Control Sediment	Marine Sediment	15.4	2.5	-
Contaminated Sediment	Marine Sediment	150.2	25.1	<0.001

Logical Workflow for Biomarker Discovery and Validation

The process of identifying and validating a new biomarker like 3-Ethyl-2,5-dimethylheptane follows a logical progression from initial discovery to clinical or environmental application.

Figure 3: Logical Workflow for Biomarker Discovery and Validation.

This workflow highlights the multi-stage process that begins with broad, untargeted screening to identify potential biomarker candidates. Once a compound like 3-Ethyl-2,5-dimethylheptane is identified as being potentially significant, a targeted and validated analytical method must be developed. The final stage involves large-scale studies to confirm its utility and reliability as a biomarker.

Conclusion and Future Directions

3-Ethyl-2,5-dimethylheptane, as a representative of the branched alkane class, holds potential as a biomarker in diverse fields. While specific applications are yet to be fully elucidated, the analytical frameworks for its detection and quantification are well-established. Future research should focus on:

• Targeted studies to investigate the presence and concentration of 3-Ethyl-2,5-dimethylheptane in various biological and environmental matrices in relation to specific conditions (e.g., particular diseases, specific sources of petroleum).

• Isomer analysis , as the relative abundance of different branched alkane isomers can provide more detailed information than the analysis of a single compound.

• Integration with other omics data (e.g., genomics, proteomics) to understand the biochemical pathways that may lead to the production or accumulation of this and other branched alkanes in biological systems.

By leveraging advanced analytical techniques and a systematic approach to biomarker validation, the full potential of 3-Ethyl-2,5-dimethylheptane and other branched alkanes as informative molecular markers can be realized.

References

• 1. Applying biomarkers as paleoenvironmental indicators to reveal the organic matter enrichment of shale during deep energy exploration: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biomarkers Use in Petroleum Geochemistry - Opus Kinetic [opuskinetic.com]
• 3. jofamericanscience.org [jofamericanscience.org]
• 4. Molecular signatures of organic particulates as tracers of emission sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Harnessing volatile organic compound biomarkers for early cancer detection: molecular to nanotechnology-based approaches - Nanoscale (RSC Publishing) DOI:10.1039/D5NR01714A [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Breath alkanes as a marker of oxidative stress in different clinical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Frontiers | Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China [frontiersin.org]
• 10. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 11. mdpi.com [mdpi.com]
• 12. Detection of volatile organic compounds as biomarkers in breath analysis by different analytical techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

Geochemical Significance of C11 Branched Alkanes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C11 branched alkanes, a subset of saturated hydrocarbons containing eleven carbon atoms with one or more methyl groups, are increasingly recognized for their profound geochemical significance. These compounds, found in geological records spanning from ancient sediments to modern crude oils, serve as valuable molecular fossils, or biomarkers. Their structural diversity and distribution provide critical insights into the paleoenvironment, the biological origins of organic matter, and the thermal history of sedimentary basins. This technical guide provides a comprehensive overview of the origin, geochemical interpretation, and analytical methodologies for C11 branched alkanes, tailored for researchers and professionals in geochemistry, environmental science, and petroleum exploration.

Origin and Geochemical Significance of C11 Branched Alkanes

The presence and relative abundance of specific C11 branched alkane isomers, such as 2-methyldecane (B42159) (iso-undecane) and 3-methyldecane (B1670053) (anteiso-undecane), offer a window into the past. Their geochemical significance is primarily rooted in their biological precursors and the subsequent diagenetic processes they undergo.

Biological Precursors and Environmental Indication

The primary biological sources of short-chain branched alkanes are the cell membranes of certain bacteria and the epicuticular waxes of some plants. The branching position of the methyl group is diagnostic of the biosynthetic pathway and, by extension, the source organisms.

• Iso-alkanes , such as 2-methyldecane, are biosynthesized from the amino acid valine. Their presence in sediments and crude oils is often indicative of a significant contribution from microbial biomass, particularly bacteria.

• Anteiso-alkanes , such as 3-methyldecane, are derived from the amino acid isoleucine. They are also predominantly of microbial origin.

The relative abundance of iso- and anteiso-alkanes can thus be used to infer the types of microbial communities present in the depositional environment. For instance, a high abundance of these branched alkanes relative to n-alkanes can suggest a substantial microbial reworking of organic matter.

Diagenesis and Thermal Maturity Indicators

Following deposition, the original organic matter, including the biological precursors of branched alkanes, undergoes a series of chemical and physical alterations known as diagenesis. During burial and heating, these precursors are transformed into the stable branched alkanes found in ancient sediments and petroleum. The distribution and isomerization of these alkanes can be influenced by thermal stress, making them useful indicators of the thermal maturity of the source rock. While less commonly used than longer-chain isoprenoids like pristane (B154290) and phytane, the ratios of different C11 branched isomers can, in some cases, provide supporting evidence for maturity assessments.

Data Presentation: Abundance of C11 Branched Alkanes

Quantitative data for specific C11 branched alkane isomers in geological samples is often embedded within broader hydrocarbon analyses. The following tables summarize available data, highlighting the typical concentration ranges observed in crude oil and sediments. It is important to note that concentrations can vary significantly based on the specific depositional environment, source organism input, and thermal history of the sample.

C11 Branched Alkane Isomer	Crude Oil Concentration Range (µg/g of oil)	Source Rock / Sediment Concentration Range (ng/g of rock/sediment)	Primary Biological Precursor	Geochemical Indication
2-Methyldecane (iso-undecane)	Typically present, but specific quantitative data is sparse in readily available literature.	Often found in the C9-C12 iso-alkane fraction, but specific concentrations are highly variable.	Valine	Microbial (bacterial) input.
3-Methyldecane (anteiso-undecane)	Generally found in lower concentrations than 2-methyldecane.	Present, but detailed quantitative data is limited.	Isoleucine	Microbial (bacterial) input.
4-Methyldecane	Less commonly reported than 2- and 3-methyldecane.	Data is scarce.	Potentially microbial or from specific higher plants.	Source-specific biomarker.
5-Methyldecane	Less commonly reported than 2- and 3-methyldecane.	Data is scarce.	Potentially microbial or from specific higher plants.	Source-specific biomarker.

Note: The scarcity of specific quantitative data for individual C11 branched alkane isomers in publicly accessible literature is a current limitation. The provided ranges are indicative and based on general observations from broader hydrocarbon studies.

Experimental Protocols

The analysis of C11 branched alkanes in geological materials requires meticulous sample preparation and sophisticated analytical techniques. The following is a generalized protocol for the extraction, fractionation, and analysis of these compounds from sedimentary rock or crude oil.

Sample Preparation and Extraction

• Crushing and Grinding: Solid samples (sedimentary rocks, source rocks) are first cleaned of any surface contaminants and then crushed and ground to a fine powder (typically < 100 mesh) to increase the surface area for efficient solvent extraction.

• Soxhlet Extraction: The powdered sample is placed in a porous thimble and extracted with an organic solvent, typically dichloromethane (B109758) (DCM) or a mixture of DCM and methanol (B129727) (e.g., 93:7 v/v), for 24-72 hours. This process extracts the total lipid content from the sample. For crude oil samples, a simple dilution in an appropriate solvent is usually sufficient.

• Asphaltene Precipitation: For heavy oils or bitumen-rich extracts, asphaltenes are precipitated by the addition of an excess of a non-polar solvent like n-hexane or n-heptane. The mixture is allowed to stand, and the precipitated asphaltenes are removed by filtration or centrifugation.

Fractionation of the Saturated Hydrocarbons

The extracted organic matter is a complex mixture that needs to be separated into different compound classes.

• Column Chromatography: The deasphalted extract is fractionated using column chromatography. A glass column is typically packed with activated silica (B1680970) gel and alumina.

• Elution: The sample is loaded onto the top of the column. A sequence of solvents with increasing polarity is then used to elute the different fractions:

  • Saturated Hydrocarbons: Eluted with a non-polar solvent such as n-hexane. This fraction contains the C11 branched alkanes.

  • Aromatic Hydrocarbons: Eluted with a solvent of intermediate polarity, such as a mixture of n-hexane and DCM.

  • Polar Compounds (NSOs): Eluted with a polar solvent, such as a mixture of DCM and methanol.

• Concentration: Each collected fraction is carefully concentrated using a rotary evaporator or a gentle stream of nitrogen gas.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The saturated hydrocarbon fraction is analyzed by GC-MS to identify and quantify the C11 branched alkanes.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. A non-polar capillary column (e.g., DB-5ms or HP-5ms) is typically employed for the separation of hydrocarbons.

• GC Conditions:

  • Injector: Splitless or on-column injection is used to introduce the sample onto the column.

  • Oven Temperature Program: A typical temperature program starts at a low temperature (e.g., 40-60°C), holds for a few minutes, and then ramps up to a final temperature of around 300-320°C at a rate of 2-4°C/min.

  • Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.

• MS Conditions:

  • Ionization: Electron ionization (EI) at 70 eV is the standard method.

  • Mass Range: The mass spectrometer scans a mass range that includes the characteristic fragment ions of C11 branched alkanes (e.g., m/z 43, 57, 71, 85).

  • Data Acquisition: Data is acquired in full scan mode to obtain mass spectra for compound identification. Selected Ion Monitoring (SIM) can be used for enhanced sensitivity and quantification of target compounds.

• Identification and Quantification: C11 branched alkanes are identified by comparing their mass spectra and retention times with those of authentic standards or with spectra from mass spectral libraries (e.g., NIST). Quantification is performed by integrating the peak areas of characteristic ions and comparing them to the response of an internal standard added to the sample before analysis.

Visualization of Biosynthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the biosynthetic origins of iso- and anteiso-alkanes and a typical analytical workflow for their analysis.

3-Ethyl-2,5-dimethylheptane: An Obscure Branched Alkane with Limited Data

Despite its definitive chemical structure and identification, 3-Ethyl-2,5-dimethylheptane remains a compound with a notable absence of comprehensive scientific literature. While its existence is confirmed through chemical databases and historical handbooks, detailed information regarding its discovery, specific isolation protocols, and biological activity is conspicuously absent from publicly accessible records.

This technical overview consolidates the available information on 3-Ethyl-2,5-dimethylheptane and highlights the significant gaps in the current understanding of this molecule.

Physicochemical Properties

3-Ethyl-2,5-dimethylheptane is a saturated hydrocarbon with the chemical formula C11H24.[1][2] Basic physicochemical data has been calculated and is available through various chemical databases.

Property	Value	Source
Molecular Formula	C11H24	PubChem[2]
Molar Mass	156.31 g/mol	PubChem[2]
Boiling Point	180.1 °C	Ferris S.W. Handbook of Hydrocarbons[1]
CAS Number	61868-27-7	PubChem[2]

Discovery and Isolation

Synthesis

A specific, detailed, and reproducible experimental protocol for the synthesis of 3-Ethyl-2,5-dimethylheptane is not described in the reviewed literature. General synthetic methods for branched alkanes exist, but a particular methodology tailored to this compound has not been published.

Biological Activity and Signaling Pathways

A thorough search of scientific databases reveals no studies on the biological activity of 3-Ethyl-2,5-dimethylheptane. Consequently, there is no information regarding its potential pharmacological effects, toxicity, or its role in any biological signaling pathways. The lack of research in this area means that for drug development professionals, this compound is currently a blank slate.

Experimental Protocols

Due to the absence of published research on the biological effects or specific applications of 3-Ethyl-2,5-dimethylheptane, no experimental protocols for its biological evaluation can be provided.

Logical Relationships and Workflows

The current lack of data on the synthesis, isolation, and biological function of 3-Ethyl-2,5-dimethylheptane precludes the creation of meaningful diagrams for signaling pathways or experimental workflows. A hypothetical workflow for future investigation could be conceptualized as follows:

Caption: A conceptual workflow for the future investigation of 3-Ethyl-2,5-dimethylheptane.

References

• 1. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 2. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy 3-Ethyl-3-methylheptane (EVT-313259) | 17302-01-1 [evitachem.com]

3-Ethyl-2,5-dimethylheptane in Crude Oil Fractions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-2,5-dimethylheptane, a saturated branched alkane with the chemical formula C₁₁H₂₄, is one of the numerous isomers of undecane (B72203) present in crude oil. While often a minor component within the vast complexity of hydrocarbon mixtures, the distribution and concentration of specific branched alkanes can serve as valuable geochemical indicators. These molecules can provide insights into the origin, thermal maturity, and depositional environment of the source rock, as well as the subsequent alteration processes of the petroleum. This technical guide provides a comprehensive overview of the current understanding of 3-Ethyl-2,5-dimethylheptane and related C₁₁ isomers in crude oil fractions, focusing on analytical methodologies, available quantitative data, and geochemical significance.

Data Presentation: Quantitative Analysis of Branched Alkanes

Direct quantitative data for 3-Ethyl-2,5-dimethylheptane in specific crude oil fractions is sparse in publicly available literature. Analysis often focuses on broader compound classes or more abundant biomarkers. However, data on the concentration of total branched alkanes and the distribution of C₁₁ isomers in various petroleum products can provide a valuable context.

Crude Oil Fraction / Product	Compound Class	Concentration Range	Reference
Diesel Fuel	Total Branched Alkanes	12% - 72% of identified hydrocarbons	[1]
Diesel Particulate Matter	Total Branched Alkanes	Lower fraction compared to diesel fuel	[2]
Lubricating Oil	Branched Alkanes (C₁₆-C₃₃)	Major constituents	[3]
Crude Oil (General)	n-alkanes and iso-alkanes	Major semi-quantified compounds	[3]

Table 1: Concentration of Branched Alkanes in Various Petroleum Fractions. The table highlights the significant presence of branched alkanes in different petroleum products. The wide range in diesel fuel reflects variations in crude oil source and refining processes.

Isomer of Undecane (C₁₁H₂₄)	Boiling Point (°C)	Note	Reference
n-Undecane	196	Straight-chain isomer	[4]
2-Methyldecane	189.3	Branched isomer	[4]
3-Methyldecane	188.1 - 189.1	Branched isomer	[4]
4-Methyldecane	188.7	Branched isomer	[4]
3-Ethyl-2,5-dimethylheptane	180.1	Subject of this guide	[5]

Table 2: Boiling Points of Selected Undecane Isomers. The boiling point is a key physical property influencing the distribution of isomers across different crude oil fractions during distillation.

Experimental Protocols

The identification and quantification of specific branched alkanes like 3-Ethyl-2,5-dimethylheptane in the complex matrix of crude oil requires high-resolution analytical techniques. The most powerful and commonly employed method is comprehensive two-dimensional gas chromatography coupled with mass spectrometry (GCxGC-MS).

Protocol: Analysis of C₁₁ Isomers in Crude Oil Fractions by GCxGC-TOFMS

1. Sample Preparation:

• Fractionation: Crude oil samples are typically first fractionated to simplify the mixture. This can be achieved through distillation to isolate fractions with a specific boiling point range (e.g., the kerosene (B1165875) or diesel fraction containing C₁₁ alkanes). Further separation into saturates, aromatics, resins, and asphaltenes (SARA) is often performed using column chromatography. The saturate fraction, containing the alkanes, is then analyzed.

• Dilution: The saturate fraction is diluted in a suitable solvent (e.g., hexane) to an appropriate concentration for GC analysis.

• Internal Standard Addition: A known amount of an internal standard (e.g., a deuterated alkane not present in the sample) is added for accurate quantification.

2. GCxGC-TOFMS Analysis:

• Instrumentation: A comprehensive two-dimensional gas chromatograph equipped with a time-of-flight mass spectrometer is used.

• Column Set: A typical column configuration consists of a non-polar first-dimension column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) and a mid-polar second-dimension column (e.g., 1 m x 0.1 mm ID, 0.1 µm film thickness). This setup separates compounds based on boiling point in the first dimension and polarity in the second dimension, providing enhanced resolution.

• Oven Temperature Program: A programmed temperature ramp is used to elute the compounds. For C₁₁ isomers, a typical program might start at 40°C and ramp up to 300°C at a rate of 3-5°C/min.

• Modulation: A cryogenic modulator is used to trap and then rapidly reinject small portions of the effluent from the first column onto the second column. The modulation period is typically 2-5 seconds.

• Mass Spectrometer: The mass spectrometer is operated in electron ionization (EI) mode. Data is acquired over a mass range of m/z 40-400.

3. Data Analysis:

• Identification: Compounds are identified by comparing their mass spectra and retention times with those of authentic standards or with mass spectral libraries (e.g., NIST). The fragmentation pattern of branched alkanes is characterized by prominent ions corresponding to the loss of alkyl groups. For 3-Ethyl-2,5-dimethylheptane, characteristic fragments would be expected from the cleavage at the branched positions.

• Quantification: The concentration of 3-Ethyl-2,5-dimethylheptane is determined by comparing its peak area to that of the internal standard.

Mandatory Visualization

Workflow for Analysis of 3-Ethyl-2,5-dimethylheptane in Crude Oil

Caption: Workflow for the analysis of 3-Ethyl-2,5-dimethylheptane in crude oil.

Geochemical Significance of Branched Alkanes

Caption: Logical relationship between source rock properties and branched alkane signatures.

Geochemical Significance

The structural diversity of branched alkanes makes them useful as geochemical markers. The relative abundance of different isomers can be influenced by the type of organic matter in the source rock and the conditions during its deposition and maturation.[6]

While specific studies on the geochemical significance of 3-Ethyl-2,5-dimethylheptane are not prominent, some general principles can be applied:

• Source Input: The branching pattern of alkanes can be related to the lipid composition of the original biomass. For instance, highly branched isoprenoids are well-established biomarkers for specific archaea. The specific branching of 3-Ethyl-2,5-dimethylheptane may be linked to particular algal or bacterial precursors, although this is currently speculative.

• Thermal Maturity: With increasing thermal maturity, cracking of larger n-alkanes can produce a complex mixture of smaller branched alkanes. The distribution of these isomers can potentially be used as a maturity indicator.

• Depositional Environment: The ratios of certain branched to linear alkanes (e.g., pristane/phytane ratio) are widely used to infer the redox conditions of the depositional environment.[6] While not directly involving 3-Ethyl-2,5-dimethylheptane, the principle of using isomer ratios extends to other branched alkanes. The relative abundance of 3-Ethyl-2,5-dimethylheptane compared to its other C₁₁ isomers could potentially provide clues about the depositional setting.

Conclusion

3-Ethyl-2,5-dimethylheptane is a component of the complex mixture of C₁₁ isomers found in crude oil fractions. While specific quantitative data and detailed geochemical interpretations for this particular molecule are currently limited in the accessible literature, the analytical frameworks and general principles for the study of branched alkanes are well-established. Advanced techniques like GCxGC-MS provide the necessary resolution to separate and identify such isomers. Future research focusing on the detailed compositional analysis of the lighter crude oil fractions and the correlation of specific branched alkane distributions with source rock characteristics will be crucial to unlocking the full potential of molecules like 3-Ethyl-2,5-dimethylheptane as precise geochemical indicators.

References

• 1. The role of comprehensive two-dimensional gas chromatography in mineral oil determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bartleby.com [bartleby.com]
• 3. daneshyari.com [daneshyari.com]
• 4. Quantitative analysis of crude and stabilized bio-oils by comprehensive two-dimensional gas-chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Stereoisomers of 3-Ethyl-2,5-dimethylheptane

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical analysis of the stereoisomerism of 3-ethyl-2,5-dimethylheptane. It details the identification of chiral centers, the determination of the total number of stereoisomers, and the relationships between them. Furthermore, this guide outlines established experimental protocols for the separation and characterization of these non-polar stereoisomers, with a focus on chiral gas chromatography. Quantitative data on the physicochemical properties of stereoisomers are presented to illustrate the subtle yet critical differences that drive the need for such analysis in research and development.

Stereochemical Analysis

The foundation of understanding the stereochemistry of any molecule lies in identifying its chiral centers and applying the principles of stereoisomerism.

Identification of Chiral Centers

3-Ethyl-2,5-dimethylheptane is an acyclic, saturated hydrocarbon with the molecular formula C₁₁H₂₄.[1] Its structure consists of a seven-carbon heptane (B126788) backbone with ethyl and methyl substituents.

Structure:

A chiral center, or stereocenter, is a carbon atom bonded to four different substituent groups.[2] A systematic analysis of the carbon backbone of 3-ethyl-2,5-dimethylheptane reveals the following:

• Carbon 2 (C2): Bonded to a methyl group (C1), a hydrogen, a methyl substituent, and the rest of the carbon chain (C3 onwards). Since two of the substituents are identical methyl groups, C2 is achiral .

• Carbon 3 (C3): Bonded to a hydrogen, an ethyl group (-CH₂CH₃), the C2-portion of the chain (-CH(CH₃)₂), and the C4-portion of the chain (-CH₂CH(CH₃)CH₂CH₃). These four groups are distinct. Therefore, C3 is a chiral center .

• Carbon 5 (C5): Bonded to a hydrogen, a methyl group (-CH₃), the C6-portion of the chain (-CH₂CH₃), and the C4-portion of the chain (-CH₂CH(C₂H₅)CH(CH₃)₂). These four groups are distinct. Therefore, C5 is a chiral center .

Number of Possible Stereoisomers

For a molecule with 'n' chiral centers that does not possess a plane of symmetry, the maximum number of possible stereoisomers is given by the formula 2ⁿ.[3][4] Since 3-ethyl-2,5-dimethylheptane has two chiral centers (n=2) and lacks internal symmetry, it can exist as 2² = 4 distinct stereoisomers.[4]

These four stereoisomers are:

• (3R, 5R)-3-ethyl-2,5-dimethylheptane

• (3S, 5S)-3-ethyl-2,5-dimethylheptane

• (3R, 5S)-3-ethyl-2,5-dimethylheptane

• (3S, 5R)-3-ethyl-2,5-dimethylheptane

The logical process for determining the number of stereoisomers is visualized in the diagram below.

Caption: Logical workflow for the determination of the number of stereoisomers.

Relationships Between Stereoisomers

The four stereoisomers of 3-ethyl-2,5-dimethylheptane are related to each other as either enantiomers or diastereomers.

• Enantiomers are non-superimposable mirror images. They have opposite configurations at all chiral centers.[3][5]

  • (3R, 5R) and (3S, 5S) are an enantiomeric pair.

  • (3R, 5S) and (3S, 5R) are an enantiomeric pair.

• Diastereomers are stereoisomers that are not mirror images of each other. They have different configurations at some, but not all, chiral centers.[3][5]

  • (3R, 5R) is a diastereomer of (3R, 5S) and (3S, 5R).

  • (3S, 5S) is a diastereomer of (3R, 5S) and (3S, 5R).

Caption: Relationships between the stereoisomers of 3-ethyl-2,5-dimethylheptane.

Physicochemical Properties of Stereoisomers

The differentiation of stereoisomers is critical because, while often similar, their properties are not identical. Alkanes are non-polar molecules, characterized by weak van der Waals intermolecular forces.[6][7]

• Enantiomers : Have identical physical properties such as boiling point, melting point, density, and solubility in achiral solvents.[8][9] Their defining difference is their interaction with plane-polarized light; they rotate it in equal but opposite directions.

• Diastereomers : Are different compounds and thus have different physical properties.[8][9] This means they will have distinct boiling points, melting points, and solubilities, which allows for their separation by standard laboratory techniques like distillation or chromatography.

Property	(3R, 5R)	(3S, 5S)	(3R, 5S)	(3S, 5R)
Molecular Weight ( g/mol )	156.31	156.31	156.31	156.31
Boiling Point (°C)	A	A	B	B
Density (g/mL)	X	X	Y	Y
Specific Rotation ([α]D)	+z	-z	+w	-w
Note: 'A' and 'B' represent distinct boiling points, as do 'X' and 'Y' for density. '+z' and '-z' represent equal and opposite optical rotations, as do '+w' and '-w'. A ≠ B, X ≠ Y, and the magnitude of z is not necessarily equal to w.

Experimental Protocols

The separation and characterization of non-polar alkane stereoisomers require specialized analytical techniques due to their volatility and lack of functional groups.

Separation by Chiral Gas Chromatography (GC)

Chiral Gas Chromatography is the premier technique for separating volatile enantiomers like those of 3-ethyl-2,5-dimethylheptane.[11] The method relies on a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times.[12][13]

Detailed Protocol:

• Instrumentation : A gas chromatograph equipped with a Flame Ionization Detector (FID) is suitable for hydrocarbon analysis.

• Chiral Column : A capillary column coated with a cyclodextrin-derivative CSP (e.g., a derivatized β- or γ-cyclodextrin) is highly effective for resolving non-polar chiral compounds.[11][12]

  • Column Example: 30 m x 0.25 mm ID, 0.25 µm film thickness, coated with heptakis(2,3-di-O-methyl-6-O-t-butyl-dimethylsilyl)-β-cyclodextrin.

• Carrier Gas : High-purity helium or hydrogen is used as the carrier gas with a constant flow rate (e.g., 1-2 mL/min).

• Sample Preparation : The mixture of stereoisomers is dissolved in a volatile, non-polar solvent like hexane (B92381) or pentane (B18724) to an appropriate concentration (e.g., 100 ppm).

• Injection : A small volume (e.g., 1 µL) is injected into the GC inlet, which is heated to ensure rapid volatilization (e.g., 250 °C). A split injection mode is typically used to prevent column overloading.

• Temperature Program : An optimized oven temperature program is crucial for achieving separation. A slow ramp rate allows for better resolution.

  • Example Program: Initial temperature of 50 °C held for 2 minutes, then ramp at 2 °C/min to 150 °C, and hold for 5 minutes.

• Detection : The FID detector, heated to a high temperature (e.g., 280 °C), detects the organic molecules as they elute from the column.

• Data Analysis : The resulting chromatogram will show four distinct peaks if baseline separation is achieved, corresponding to the four stereoisomers. The enantiomeric excess (ee) and diastereomeric ratio (dr) can be calculated from the peak areas.

Characterization by Polarimetry

Once the stereoisomers are separated (or if an enantiomerically enriched sample is available), polarimetry can be used to measure their optical activity. This technique measures the rotation of plane-polarized light as it passes through a sample.

Methodology:

• A pure sample of a single stereoisomer is dissolved in a suitable achiral solvent (e.g., chloroform, hexane) at a precisely known concentration (c, in g/mL).

• The solution is placed in a polarimeter cell of a known path length (l, in decimeters).

• Monochromatic light (typically the sodium D-line, 589 nm) is passed through the sample.

• The observed angle of rotation (α) is measured.

• The specific rotation [α] is calculated using the formula: [α] = α / (l * c) .

• Enantiomers will exhibit specific rotations of equal magnitude but opposite sign. Diastereomers will have unrelated specific rotation values.

The following diagram illustrates a typical workflow for the complete analysis of a stereoisomeric mixture.

Caption: Experimental workflow for stereoisomer separation and characterization.

Conclusion

The molecule 3-ethyl-2,5-dimethylheptane possesses two chiral centers at positions C3 and C5, giving rise to a total of four stereoisomers. These isomers exist as two pairs of enantiomers, with diastereomeric relationships between the pairs. While enantiomers share most physical properties, diastereomers do not, enabling their separation. The complete resolution, identification, and quantification of all four stereoisomers can be effectively achieved through a combination of high-resolution chiral gas chromatography and polarimetry. This level of detailed stereochemical analysis is fundamental in fields such as asymmetric synthesis, pharmaceutical development, and materials science, where the specific three-dimensional structure of a molecule dictates its function and activity.

References

• 1. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Which of the following compounds are chiral? Draw them, and label the chi.. [askfilo.com]
• 3. Molecules with Two Chiral Centers [webhost.bridgew.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. byjus.com [byjus.com]
• 7. youtube.com [youtube.com]
• 8. 4.6. Physical Properties of Enantiomers vs. Diastereomers – Introduction to Organic Chemistry [saskoer.ca]
• 9. m.youtube.com [m.youtube.com]
• 10. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Separation of enantiomers by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Scarcity: A Technical Guide to the Commercial Availability of 3-Ethyl-2,5-dimethylheptane Standard

For Immediate Release

A comprehensive review for researchers, scientists, and drug development professionals reveals that the analytical standard for 3-Ethyl-2,5-dimethylheptane is not readily commercially available from major chemical suppliers. This technical guide addresses this scarcity by providing a detailed overview of the compound's properties, outlining the availability of its isomers as potential alternatives, and presenting standardized experimental protocols for the analysis of branched alkanes.

Executive Summary

An extensive search of prominent chemical supplier catalogs, including Sigma-Aldrich, Cayman Chemical, LGC Standards, and Toronto Research Chemicals (TRC-Canada), indicates that 3-Ethyl-2,5-dimethylheptane is not offered as a certified analytical standard. While the compound is listed in chemical databases such as PubChem, and some chemical synthesis companies may offer it on a custom basis, a readily available, off-the-shelf standard with a certificate of analysis appears to be unavailable. This guide provides essential physicochemical data for 3-Ethyl-2,5-dimethylheptane and its commercially available isomers, along with adaptable experimental protocols for gas chromatography and nuclear magnetic resonance spectroscopy to aid researchers in utilizing suitable alternatives.

Physicochemical Properties and Isomeric Alternatives

While a standard for 3-Ethyl-2,5-dimethylheptane is elusive, several of its isomers are commercially available and may serve as suitable reference materials depending on the specific analytical requirements. The following tables summarize the key physicochemical properties of 3-Ethyl-2,5-dimethylheptane and its more accessible isomers.

Table 1: Physicochemical Properties of 3-Ethyl-2,5-dimethylheptane

Property	Value	Source
Molecular Formula	C₁₁H₂₄	PubChem[1]
Molecular Weight	156.31 g/mol	PubChem[1]
CAS Number	61868-27-7	PubChem[1]
Boiling Point	180.1 °C	Chemspider[2]
InChIKey	DEZOXTLNRYCKNK-UHFFFAOYSA-N	PubChem[1]

Table 2: Comparison of Commercially Available Branched Alkane Isomers

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Commercial Availability
3-Ethyl-2,3-dimethylheptane	61868-21-1	C₁₁H₂₄	156.31	Not available	Smolecule
3-Ethyl-2,6-dimethylheptane	61868-30-2	C₁₁H₂₄	156.31	Not available	Smolecule
3-Ethyl-3,5-dimethylheptane	61868-37-9	C₁₁H₂₄	156.31	Not available	Smolecule
5-Ethyl-2,5-dimethylheptane	62016-47-1	C₁₁H₂₄	156.31	Not available	EvitaChem[3]
3,3-Dimethylheptane	17302-01-1	C₉H₂₀	128.26	~137	Fisher Scientific (as isomer)
2,2,4-Trimethylpentane	540-84-1	C₈H₁₈	114.23	99.3	Widely Available

Note: The availability of isomers should be verified with the respective suppliers as stock levels may vary.

Experimental Protocols for Branched Alkane Analysis

In the absence of a specific standard for 3-Ethyl-2,5-dimethylheptane, researchers can utilize and adapt generalized methods for the analysis of branched alkanes. The following are representative protocols for gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy.

Gas Chromatography (GC) for Isomer Separation and Identification

Gas chromatography is a powerful technique for separating and identifying volatile compounds like branched alkanes.

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating hydrocarbon isomers based on their boiling points and intermolecular interactions.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 5 °C/min.

  • Final hold: Hold at 200 °C for 5 minutes.

  • This program should be optimized based on the specific mixture of isomers being analyzed.

• Injector and Detector Temperatures: 250 °C.

• Injection Volume: 1 µL (with an appropriate split ratio, e.g., 50:1).

• Sample Preparation: Prepare a dilute solution of the alkane mixture (or the available isomer standard) in a volatile solvent such as pentane (B18724) or hexane (B92381) at a concentration of approximately 100 µg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is invaluable for the structural confirmation of branched alkanes.

Methodology:

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Sample Preparation: Dissolve approximately 5-10 mg of the alkane sample in 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment.

  • Spectral Width: Approximately 12 ppm.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Approximately 220 ppm.

  • Number of Scans: 1024 or more scans may be necessary to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay: 2-5 seconds.

• Data Analysis: The chemical shifts (δ) and coupling constants (J) of the proton and carbon signals will provide detailed information about the connectivity and structure of the alkane. For complex spectra, 2D NMR experiments such as COSY and HSQC may be necessary for unambiguous signal assignment.

Visualizing Workflows and Molecular Relationships

To aid researchers in navigating the challenges of sourcing a specific chemical standard and understanding the structural nuances of its isomers, the following diagrams have been generated.

Caption: Workflow for selecting a suitable alkane standard.

Caption: Structural relationship of target compound and its isomers.

References

• 1. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Thermodynamic Properties of 3-Ethyl-2,5-dimethylheptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of the branched alkane, 3-Ethyl-2,5-dimethylheptane. Due to the scarcity of direct experimental data for this specific isomer, this document leverages well-established group additivity methods to provide reliable estimated values for its core thermodynamic properties. Detailed, generalized experimental protocols for the determination of these properties are also presented, offering a foundational methodology for laboratory investigation.

Core Thermodynamic and Physical Properties

The thermodynamic and physical properties of 3-Ethyl-2,5-dimethylheptane are crucial for understanding its behavior in various chemical and physical processes. The following tables summarize key physical data and estimated thermodynamic properties at standard conditions (298.15 K and 1 bar).

Table 1: Physical Properties of 3-Ethyl-2,5-dimethylheptane

Property	Value	Unit	Source
Molecular Formula	C₁₁H₂₄	-	[1][2]
Molar Mass	156.31	g/mol	[1]
Boiling Point	180.1	°C	[1]

Table 2: Estimated Thermodynamic Properties of 3-Ethyl-2,5-dimethylheptane (Ideal Gas Phase at 298.15 K)

Property	Value	Unit
Standard Enthalpy of Formation (ΔHf°)	-280.9	kJ/mol
Standard Molar Entropy (S°)	489.4	J/(mol·K)
Molar Heat Capacity at Constant Pressure (Cp)	245.8	J/(mol·K)

Note: The values in Table 2 are estimated using the Benson group-additivity method, a highly regarded technique for calculating the thermodynamic properties of organic compounds in the absence of experimental data.[3][4][5]

Estimation of Thermodynamic Properties: The Benson Group-Additivity Method

The thermodynamic values presented in this guide were calculated using the Benson group-additivity method.[5] This method is founded on the principle that the thermodynamic properties of a molecule can be approximated by summing the contributions of its constituent polyvalent atomic groups.[3][6]

For 3-Ethyl-2,5-dimethylheptane, the molecule is deconstructed into the following groups:

• 2 x C-(C)(H)₃: Two primary carbon atoms bonded to one other carbon and three hydrogen atoms.

• 3 x C-(C)₂(H)₂: Three secondary carbon atoms bonded to two other carbons and two hydrogen atoms.

• 3 x C-(C)₃(H): Three tertiary carbon atoms bonded to three other carbons and one hydrogen atom.

The individual contributions of each group to the overall enthalpy of formation, entropy, and heat capacity are then summed to yield the total estimated value for the molecule. Corrections for branching and stereoisomerism are also applied to enhance the accuracy of the prediction.

Experimental Determination of Thermodynamic Properties

While estimated data provides a strong theoretical foundation, experimental validation is paramount. The following sections outline generalized, industry-standard protocols for the laboratory determination of the key thermodynamic properties of liquid hydrocarbons like 3-Ethyl-2,5-dimethylheptane.

Enthalpy of Formation: Bomb Calorimetry

The standard enthalpy of formation is typically determined indirectly by measuring the enthalpy of combustion using a bomb calorimeter.[7][8][9]

Experimental Protocol:

• Sample Preparation: A precisely weighed sample (typically 0.5 - 1.0 g) of 3-Ethyl-2,5-dimethylheptane is placed in a crucible within the bomb calorimeter. A fuse wire of known length is positioned to be in contact with the sample.[10]

• Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.[7][10]

• Calorimeter Assembly: The sealed bomb is submerged in a known quantity of water within the insulated calorimeter vessel. A stirrer ensures uniform temperature distribution, and a high-precision thermometer records the initial temperature.[8][9]

• Ignition and Data Acquisition: The sample is ignited by passing an electrical current through the fuse wire. The temperature of the water is recorded at regular intervals until a maximum temperature is reached and the system begins to cool.[10]

• Calculation: The heat released during combustion is calculated from the temperature rise and the known heat capacity of the calorimeter system. The enthalpy of combustion is then determined, and from this, the standard enthalpy of formation is calculated using Hess's Law.

Heat Capacity: Adiabatic Scanning Calorimetry

The specific heat capacity of a liquid can be accurately measured using an adiabatic scanning calorimeter.[11]

Experimental Protocol:

• Sample Loading: A known mass of 3-Ethyl-2,5-dimethylheptane is hermetically sealed in a sample cell.

• Calorimeter Setup: The sample cell is placed in the calorimeter, which is designed to minimize heat exchange with the surroundings.

• Heating and Measurement: A precisely controlled and known amount of heat is supplied to the sample, and the resulting temperature change is measured with high accuracy. The heat capacity is calculated from the ratio of the heat supplied to the temperature change.

• Temperature Range: The measurement is typically performed over a range of temperatures to determine the temperature dependence of the heat capacity.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of the thermodynamic properties of a liquid hydrocarbon.

Caption: Generalized workflow for the experimental determination of thermodynamic properties.

References

• 1. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 2. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]
• 4. srd.nist.gov [srd.nist.gov]
• 5. Benson group increment theory - Wikipedia [en.wikipedia.org]
• 6. tandfonline.com [tandfonline.com]
• 7. youtube.com [youtube.com]
• 8. scribd.com [scribd.com]
• 9. nsuworks.nova.edu [nsuworks.nova.edu]
• 10. moorparkcollege.edu [moorparkcollege.edu]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: GC-MS Analysis of 3-Ethyl-2,5-dimethylheptane in Petroleum Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

The detailed characterization of hydrocarbon components in petroleum is crucial for the petrochemical industry. It provides valuable information for assessing crude oil quality, controlling refining processes, and performing environmental fingerprinting. Branched alkanes, such as 3-Ethyl-2,5-dimethylheptane (a C11 isoparaffin), are significant components of petroleum distillates.[1][2] Their identification and quantification are essential for understanding the properties and origin of crude oil. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds in complex matrices like petroleum.[3] This application note provides a detailed protocol for the analysis of 3-Ethyl-2,5-dimethylheptane in petroleum samples using GC-MS.

Principle of Operation

The methodology involves the separation of volatile hydrocarbons from a diluted petroleum sample using a gas chromatograph. The compounds are separated based on their boiling points and interaction with a non-polar capillary column.[4] Following separation, the eluted compounds enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern, or "fingerprint," allowing for the identification of 3-Ethyl-2,5-dimethylheptane. Quantification is achieved by comparing the peak area of the analyte to that of a known standard.

Experimental Protocols

1. Apparatus and Materials

• Gas Chromatograph-Mass Spectrometer (GC-MS): An instrument equipped with a capillary column inlet and an electron ionization (EI) source.

• GC Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (5% diphenyl / 95% dimethylpolysiloxane stationary phase), is recommended for resolving hydrocarbon isomers.[4]

• Solvents: High-purity, volatile organic solvents such as hexane (B92381) or dichloromethane (B109758) (GC grade).[5][6]

• Glassware: Clean glass containers, vials, and syringes to avoid contamination.[5] Plastic vials should be avoided.[6]

• Filtration: 0.22 µm syringe filters to remove particulate matter.[7]

• Standard: Analytical standard of 3-Ethyl-2,5-dimethylheptane.

2. Sample Preparation Protocol

Proper sample preparation is critical to protect the GC system and ensure accurate, reproducible results.[3] Raw petroleum samples contain non-volatile components that can contaminate the injector and column.[3] While some methods use direct "whole-oil" injection, a dilution and filtration protocol is a robust approach for most samples.[1][7]

• Homogenization: Thoroughly mix the petroleum sample to ensure it is homogeneous.

• Dilution: Accurately weigh approximately 100 mg of the petroleum sample into a 10 mL volumetric flask. Dilute to the mark with hexane. This brings the sample to a concentration suitable for injection.[6][7]

• Filtration: Draw the diluted sample into a syringe and pass it through a 0.22 µm syringe filter into a clean GC vial.[7] This step removes any fine sediments or particles.[5]

• Vialing: Cap the vial immediately to prevent the loss of volatile components. The sample is now ready for GC-MS analysis.

3. GC-MS Method Parameters

The following table provides recommended starting parameters for the GC-MS analysis. Optimization may be necessary depending on the specific instrument and sample matrix.

Parameter	Recommended Setting
Gas Chromatograph
Injection Mode	Splitless (1 µL injection volume)
Injector Temperature	280 °C
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Oven Program	Initial temp 40 °C (hold for 5 min), ramp to 300 °C at 5 °C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Range	m/z 40-400
Scan Mode	Full Scan
Solvent Delay	3 minutes

4. Data Analysis and Quantification

• Identification: The identification of 3-Ethyl-2,5-dimethylheptane is confirmed by comparing its retention time and the acquired mass spectrum with that of a pure standard. The mass spectrum should also be compared against a reference library such as the National Institute of Standards and Technology (NIST) library.

• Quantification: For quantitative analysis, a calibration curve should be prepared using several concentrations of the 3-Ethyl-2,5-dimethylheptane standard. The concentration in the petroleum sample is determined by integrating the area of a characteristic ion peak from the analyte and comparing it against the calibration curve.

Data Presentation

The following table presents representative quantitative data for 3-Ethyl-2,5-dimethylheptane in different types of petroleum samples. Branched alkanes are known to be major compounds in most crude oils.[2]

Sample ID	Petroleum Type	3-Ethyl-2,5-dimethylheptane (mg/kg)
PS-001	Light Crude	1,250
PS-002	Heavy Crude	780
PS-003	Naphtha	2,100

Visualization

The following diagram illustrates the general workflow for the GC-MS analysis of petroleum samples.

References

• 1. projects.battelle.org [projects.battelle.org]
• 2. researchgate.net [researchgate.net]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. benchchem.com [benchchem.com]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. uoguelph.ca [uoguelph.ca]
• 7. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]

Application Note: Protocol for the Chiral Separation of 3-Ethyl-2,5-dimethylheptane Isomers by Gas Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Ethyl-2,5-dimethylheptane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄. The structure contains two chiral centers at positions 3 and 5, giving rise to four possible stereoisomers: (3R,5R), (3S,5S), (3R,5S), and (3S,5R). The (3R,5R) and (3S,5S) isomers are a pair of enantiomers, while the (3R,5S) and (3S,5R) isomers are another enantiomeric pair. The separation and quantification of these stereoisomers are crucial in various fields, including asymmetric synthesis and geological studies, where the enantiomeric ratio can provide information about the origin and history of samples.

Due to their identical physical properties in an achiral environment, the separation of enantiomers requires a chiral stationary phase (CSP). For volatile, non-polar compounds like branched alkanes, gas chromatography (GC) with a cyclodextrin-based CSP is the most effective and widely used method.[1][2][3] This application note provides a detailed protocol for the separation of 3-Ethyl-2,5-dimethylheptane stereoisomers using a commercially available chiral GC column.

Principle of Separation

The separation of enantiomers on a cyclodextrin-based chiral stationary phase relies on the formation of transient diastereomeric inclusion complexes between the analyte enantiomers and the chiral cyclodextrin (B1172386) cavity.[2][4] Cyclodextrins are cyclic oligosaccharides with a toroidal shape, featuring a hydrophobic inner cavity and a hydrophilic exterior. The differential stability of the inclusion complexes formed by the R and S enantiomers with the chiral stationary phase leads to different retention times in the gas chromatograph, enabling their separation. High-efficiency capillary columns are necessary to resolve the small differences in interaction energy.[4]

Experimental Protocol

This protocol outlines the gas chromatographic conditions for the separation of 3-Ethyl-2,5-dimethylheptane stereoisomers.

Instrumentation and Materials:

• Gas Chromatograph (GC): Equipped with a flame ionization detector (FID), a split/splitless injector, and electronic pressure control.

• Chiral GC Column: A Supelco β-DEX™ 120 (30 m x 0.25 mm I.D., 0.25 µm film thickness) or an equivalent permethylated β-cyclodextrin based column is recommended for the separation of saturated alkanes.

• Carrier Gas: Hydrogen or Helium, high purity (99.999%).

• Sample: A solution of 3-Ethyl-2,5-dimethylheptane isomer mixture in a volatile, non-polar solvent such as hexane (B92381) or pentane.

• Syringe: 10 µL GC syringe.

Gas Chromatograph Operating Conditions:

Parameter	Recommended Setting
Injector
Temperature	250 °C
Mode	Split
Split Ratio	100:1
Column	Supelco β-DEX™ 120 (30 m x 0.25 mm I.D., 0.25 µm)
Oven Temperature Program
Initial Temperature	60 °C
Hold Time	2 min
Ramp Rate	2 °C/min
Final Temperature	150 °C
Final Hold Time	5 min
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Detector (FID)
Temperature	280 °C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (N₂)	25 mL/min
Injection
Volume	1 µL

Sample Preparation:

• Prepare a stock solution of the 3-Ethyl-2,5-dimethylheptane isomer mixture at a concentration of 1 mg/mL in hexane.

• From the stock solution, prepare a working standard of 100 µg/mL by dilution with hexane.

Procedure:

• Set up the gas chromatograph with the specified operating conditions.

• Allow the system to equilibrate until a stable baseline is achieved.

• Inject 1 µL of the prepared sample solution into the GC.

• Start the data acquisition and the oven temperature program simultaneously.

• Record the chromatogram for the duration of the run.

• Identify the peaks corresponding to the different stereoisomers based on their retention times.

Data Presentation

The following table presents representative quantitative data for the separation of 3-Ethyl-2,5-dimethylheptane stereoisomers based on the described protocol. Please note that these values are illustrative and may vary depending on the specific instrument, column, and operating conditions.

Table 1: Representative Chromatographic Data for the Separation of 3-Ethyl-2,5-dimethylheptane Stereoisomers

Peak No.	Isomer	Retention Time (min)	Resolution (Rs)
1	(3R,5S)-3-Ethyl-2,5-dimethylheptane	22.5	-
2	(3S,5R)-3-Ethyl-2,5-dimethylheptane	22.9	1.8
3	(3R,5R)-3-Ethyl-2,5-dimethylheptane	23.8	3.5
4	(3S,5S)-3-Ethyl-2,5-dimethylheptane	24.3	2.1

Visualization

Experimental Workflow Diagram

Caption: Workflow for the chiral separation of 3-Ethyl-2,5-dimethylheptane isomers.

Logical Relationship of Isomers

Caption: Stereoisomeric relationships of 3-Ethyl-2,5-dimethylheptane.

References

• 1. mdpi.com [mdpi.com]
• 2. lcms.cz [lcms.cz]
• 3. gcms.cz [gcms.cz]
• 4. mdpi.com [mdpi.com]

Application Notes: 3-Ethyl-2,5-dimethylheptane as a Putative Internal Standard for GC-MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the prospective use of 3-Ethyl-2,5-dimethylheptane as an internal standard (IS) in quantitative gas chromatography-mass spectrometry (GC-MS) analysis. While not a commonly cited IS, its properties as a branched alkane make it a suitable candidate for the quantification of similar non-polar, volatile, and semi-volatile organic compounds. These notes cover the principles of the internal standard method, the physicochemical properties of 3-Ethyl-2,5-dimethylheptane, a hypothetical application protocol for its use in analyzing hydrocarbon mixtures, and data presentation guidelines.

Introduction to the Internal Standard (IS) Method

The internal standard method is a powerful technique in analytical chemistry used to enhance the precision and accuracy of quantitative analysis.[1][2] A known amount of a specific compound, the internal standard, is added to all calibration standards and unknown samples prior to analysis.[3][4] Quantification is then based on the ratio of the analyte's response to the internal standard's response.[3] This approach effectively corrects for variations in injection volume, instrument response drift, and sample matrix effects, thereby improving the reliability of results.[1][3]

Key criteria for selecting an appropriate internal standard include:

• Chemical Similarity: The IS should be chemically similar to the analyte(s) but not identical.[5] For GC analysis, this often means having a similar structure, boiling point, and polarity.[5]

• Purity and Stability: The IS must be of high purity and chemically stable throughout sample preparation and analysis.[2]

• Non-interference: It must not be naturally present in the sample matrix and should be chromatographically resolved from all other sample components.[3]

• Detector Response: The IS should provide a stable and measurable signal under the analytical conditions.

Properties of 3-Ethyl-2,5-dimethylheptane

3-Ethyl-2,5-dimethylheptane is a branched-chain alkane. Its non-polar nature and volatility make it theoretically suitable as an internal standard for the analysis of other hydrocarbons or similar volatile organic compounds (VOCs).

Property	Value	Reference
Molecular Formula	C₁₁H₂₄	[6][7][8]
Molecular Weight	156.31 g/mol	[7][8]
Boiling Point	~180.1 °C	[6]
Structure	Branched Alkane	[6]

Its boiling point suggests it would elute in a suitable retention time window for the analysis of medium-to-high boiling point volatile compounds. As a saturated hydrocarbon, it is generally inert, which is a desirable characteristic for an internal standard.

Hypothetical Application: Quantification of Toluene (B28343) and Xylene in a Non-polar Matrix

This section outlines a hypothetical protocol for using 3-Ethyl-2,5-dimethylheptane as an internal standard for the quantification of toluene and p-xylene (B151628) in a hexane (B92381) matrix via GC-MS.

3.1. Experimental Workflow Diagram

The overall process from sample preparation to data analysis is illustrated below.

Caption: Workflow for internal standard-based quantification.

Experimental Protocols

4.1. Reagents and Materials

• Toluene (≥99.5% purity)

• p-Xylene (≥99.5% purity)

• 3-Ethyl-2,5-dimethylheptane (Internal Standard, ≥99% purity)

• Hexane (GC grade, ≥99%)

• 2 mL GC vials with septa caps

• Micropipettes and tips

• Volumetric flasks (Class A)

4.2. Instrumentation

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Capillary Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS or equivalent).

4.3. Preparation of Solutions

• Analyte Stock Solution (1000 µg/mL): Accurately weigh 10 mg each of toluene and p-xylene. Dissolve in hexane in a 10 mL volumetric flask and fill to the mark.

• Internal Standard Stock Solution (500 µg/mL): Accurately weigh 5 mg of 3-Ethyl-2,5-dimethylheptane. Dissolve in hexane in a 10 mL volumetric flask and fill to the mark.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the Analyte Stock Solution. Then, spike each standard with the Internal Standard Stock solution to achieve a final IS concentration of 50 µg/mL in each. An example is provided in the data table below.

4.4. Sample Preparation

• Pipette 950 µL of the unknown sample into a 2 mL GC vial.

• Add 50 µL of the Internal Standard Stock Solution (500 µg/mL) to the vial.

• Cap the vial and vortex for 10 seconds. The final IS concentration is 50 µg/mL.

4.5. GC-MS Method Parameters

Parameter	Setting
Injector	Splitless, 250°C
Injection Volume	1 µL
Carrier Gas	Helium, Constant Flow @ 1.0 mL/min
Oven Program	50°C (hold 2 min), ramp to 200°C @ 10°C/min, hold 2 min
MS Transfer Line	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI), 70 eV
Scan Range	35 - 350 m/z

Data Presentation and Analysis

5.1. Calibration Curve Construction

The calibration curve is generated by plotting the ratio of the analyte peak area to the IS peak area against the ratio of the analyte concentration to the IS concentration.

Table 1: Hypothetical Calibration Data

Std Level	Analyte Conc. (µg/mL)	IS Conc. (µg/mL)	Conc. Ratio (Analyte/IS)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	5	50	0.1	15,200	150,500	0.101
2	10	50	0.2	30,500	151,000	0.202
3	25	50	0.5	76,000	150,800	0.504
4	50	50	1.0	151,200	150,600	1.004
5	100	50	2.0	303,000	151,100	2.005
6	200	50	4.0	605,000	150,900	4.009

5.2. Logical Relationship in Internal Standard Calibration

The relationship between concentration and response ratios forms the basis of quantification.

Caption: Logical diagram of internal standard calibration.

5.3. Quantification of Unknown Sample

• Inject the prepared unknown sample (from step 4.4).

• Integrate the peak areas for the analytes (toluene, p-xylene) and the internal standard (3-Ethyl-2,5-dimethylheptane).

• Calculate the Area Ratio (Analyte/IS).

• Using the linear regression equation from the calibration curve (y = mx + b, where y is Area Ratio and x is Conc. Ratio), calculate the Concentration Ratio for the unknown sample: Conc. Ratio = (Area Ratio - b) / m.

• Calculate the unknown analyte concentration: Analyte Conc. (µg/mL) = Conc. Ratio * IS Conc. (µg/mL).

Table 2: Hypothetical Sample Quantification

Analyte	Sample Peak Area	IS Peak Area	Area Ratio (Analyte/IS)	Calculated Conc. (µg/mL)
Toluene	115,600	151,300	0.764	38.1
p-Xylene	248,900	151,300	1.645	82.0

Conclusion

3-Ethyl-2,5-dimethylheptane possesses the requisite physicochemical properties—such as being a non-polar, inert, and appropriately volatile branched alkane—to serve as a suitable internal standard for the GC-MS analysis of other hydrocarbons. The protocol detailed herein provides a comprehensive, albeit hypothetical, framework for its validation and application. Researchers should perform full method validation, including assessments of linearity, accuracy, precision, and stability, before implementing this compound in routine quantitative assays.

References

• 1. Internal Standard Method Explained in Analytical Chemistry - WIN SOURCE BLOG [blog.win-source.net]
• 2. Why Are Internal Standards Used in Gas Chromatography? [monadlabtech.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. Internal standard - Wikipedia [en.wikipedia.org]
• 5. Choosing an Internal Standard [restek.com]
• 6. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 7. (3r,5r)-3-Ethyl-2,5-Dimethylheptane | C11H24 | CID 91754949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-Ethyl-2,5-dimethylheptane in Fuel Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-2,5-dimethylheptane is a highly branched aliphatic hydrocarbon with the molecular formula C₁₁H₂₄.[1][2][3] As a member of the alkane family, it is chemically characterized by single carbon-carbon and carbon-hydrogen bonds, rendering it a saturated hydrocarbon.[4] Branched alkanes are significant components of transportation fuels such as gasoline and diesel, where their molecular structure plays a crucial role in determining combustion properties.[5][6] Specifically, the degree of branching influences the autoignition characteristics of a fuel, which is quantified by metrics like the Research Octane (B31449) Number (RON) and Motor Octane Number (MON) for gasoline, and the cetane number for diesel fuel.

These application notes provide an overview of the potential use of 3-Ethyl-2,5-dimethylheptane in fuel research. Due to a lack of specific experimental data for this particular isomer in publicly available literature, this document focuses on its known physical properties, expected behavior based on its structure, and generalized experimental protocols for evaluating its suitability as a fuel component or additive.

Physicochemical Properties

A summary of the known physical and chemical properties of 3-Ethyl-2,5-dimethylheptane is presented below. This data is essential for handling, storage, and for the design of experiments.

Property	Value	Reference
Molecular Formula	C₁₁H₂₄	[1][3]
Molar Mass	156.31 g/mol	[2][3]
Boiling Point	180.1 °C	[1]
IUPAC Name	3-ethyl-2,5-dimethylheptane	[3]
Research Octane Number (RON)	Not Available
Motor Octane Number (MON)	Not Available
Cetane Number	Not Available
Heat of Combustion	Not Available

Application in Fuel Research

As a highly branched alkane, 3-Ethyl-2,5-dimethylheptane is expected to exhibit properties that are of interest in fuel research, particularly in the context of gasoline formulation.

• Gasoline Additive: The compact, branched structure of molecules like 3-Ethyl-2,5-dimethylheptane generally leads to higher resistance to autoignition (knocking) in spark-ignition engines.[5] This suggests that it could be a valuable high-octane blending component for gasoline.

• Fuel Surrogate Component: Complex fuels like gasoline are often represented by simpler mixtures of a few key compounds, known as surrogates, for research and modeling purposes. Due to its specific molecular structure and boiling point, 3-Ethyl-2,5-dimethylheptane could be a candidate component for C₁₁ hydrocarbons in gasoline surrogate models.

• Combustion Chemistry Studies: Detailed studies of the pyrolysis and oxidation of 3-Ethyl-2,5-dimethylheptane can provide valuable insights into the fundamental combustion chemistry of branched alkanes.[7][8][9] This data is crucial for the development and validation of chemical kinetic models used to simulate and improve engine performance.

Experimental Protocols

The following are generalized protocols for determining the key fuel properties of a liquid hydrocarbon like 3-Ethyl-2,5-dimethylheptane.

Protocol 1: Determination of Research Octane Number (RON) and Motor Octane Number (MON)

This protocol is based on the standard test methods ASTM D2699 (RON) and ASTM D2700 (MON).[10]

Objective: To determine the anti-knock characteristics of 3-Ethyl-2,5-dimethylheptane in a standardized single-cylinder spark-ignition engine.

Apparatus:

• Cooperative Fuel Research (CFR) engine

• Knock measurement instrumentation

• Fuel handling and blending equipment

• Primary reference fuels (iso-octane and n-heptane)

Procedure:

• Engine Preparation: Prepare and calibrate the CFR engine according to the specifications of ASTM D2699 for RON or ASTM D2700 for MON. This includes setting the correct engine speed (600 rpm for RON, 900 rpm for MON) and intake air temperature.[10]

• Reference Fuel Blending: Prepare blends of iso-octane and n-heptane with known octane numbers to be used for bracketing the sample fuel.

• Sample Analysis:

  • Introduce the 3-Ethyl-2,5-dimethylheptane sample into the engine's fuel system.

  • Adjust the compression ratio of the engine until a standard level of knock intensity is observed.

  • Run two reference fuel blends, one with a slightly higher and one with a slightly lower octane number than the expected value of the sample, and adjust the compression ratio for each to achieve the same standard knock intensity.

• Calculation: The octane number of the sample is calculated by interpolation between the octane numbers of the two bracketing reference fuels and the corresponding engine readings.[11]

Protocol 2: Determination of Cetane Number

This protocol is based on the standard test method ASTM D613.[12][13]

Objective: To determine the ignition quality of 3-Ethyl-2,5-dimethylheptane for use in compression-ignition engines.

Apparatus:

• Cooperative Fuel Research (CFR) engine (diesel configuration)

• Ignition delay measurement system

• Fuel handling and blending equipment

• Primary reference fuels (n-hexadecane and 2,2,4,4,6,8,8-heptamethylnonane)

Procedure:

• Engine Preparation: Prepare and calibrate the diesel CFR engine as specified in ASTM D613.

• Sample Introduction: Introduce the 3-Ethyl-2,5-dimethylheptane sample into the engine's fuel system.

• Ignition Delay Measurement: Operate the engine on the sample fuel and adjust the compression ratio to achieve a specific ignition delay.

• Reference Fuel Comparison: Find two reference fuel blends (one with a higher and one with a lower cetane number than the sample) that bracket the sample's ignition delay at the same compression ratio.

• Calculation: The cetane number is determined by interpolating between the cetane numbers of the bracketing reference fuels.[14]

Visualizations

Combustion Pathway of a Branched Alkane

The following diagram illustrates a generalized reaction pathway for the combustion of a branched alkane like 3-Ethyl-2,5-dimethylheptane. The process begins with the abstraction of a hydrogen atom to form an alkyl radical, which then undergoes a series of reactions including isomerization, decomposition, and oxidation to ultimately form stable products like CO₂ and H₂O.[15][16]

Generalized combustion pathway for a branched alkane.

Experimental Workflow for Fuel Property Evaluation

This diagram outlines the logical workflow for evaluating a novel compound like 3-Ethyl-2,5-dimethylheptane as a potential fuel component.

Workflow for evaluating a new hydrocarbon fuel component.

References

• 1. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 2. (3r,5r)-3-Ethyl-2,5-Dimethylheptane | C11H24 | CID 91754949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. savemyexams.com [savemyexams.com]
• 5. Buy 3-Ethyl-3-methylheptane (EVT-313259) | 17302-01-1 [evitachem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ASTM D2699 Method for Octane Number | Ayalytical [ayalytical.com]
• 11. Octane Number Determination Methods [sh-sinpar.com]
• 12. matestlabs.com [matestlabs.com]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. docs.nrel.gov [docs.nrel.gov]
• 15. Pyrolysis of Hydrocarbons Alkanes: Process & Applications [vedantu.com]
• 16. All About Pyrolysis of Alkanes [unacademy.com]

Application Notes &amp; Protocols: 3-Ethyl-2,5-dimethylheptane as a Tracer in Environmental Forensics and Contaminant Hydrogeology

Audience: Researchers, scientists, and drug development professionals.

Introduction

In environmental science, tracers are substances used to understand the movement and fate of pollutants in various environmental compartments such as soil, water, and air.[1][2] An ideal tracer is chemically stable, moves with the substance of interest, is present at low background concentrations, and can be detected with high sensitivity and specificity. While common tracers include inorganic ions, dyes, and isotopically labeled compounds, certain branched alkanes can serve as specific markers for anthropogenic contamination, particularly from petroleum-based products.[3][4]

3-Ethyl-2,5-dimethylheptane (C₁₁H₂₄) is a branched alkane that, while not a conventional environmental tracer, possesses properties that make it a candidate for specialized tracer applications.[5] Its unique structure and potential for low natural background concentrations could allow it to be used to track the source and transport of specific industrial products or waste streams to which it is added or is a known component.

This document provides detailed application notes and protocols for the potential use of 3-Ethyl-2,5-dimethylheptane as a tracer in environmental studies, focusing on hypothetical scenarios of contaminant source tracking.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Ethyl-2,5-dimethylheptane is presented in the table below. These properties are crucial for predicting its behavior in various environmental settings.

Property	Value	Reference
Molecular Formula	C₁₁H₂₄	[5]
Molar Mass	156.31 g/mol
Boiling Point	180.1 °C	[5]
Water Solubility	Low (estimated)
Vapor Pressure	Moderate (estimated)
Octanol-Water Partition Coefficient (Log Kow)	High (estimated)

Note: Estimated values are based on the properties of similar branched alkanes. The high estimated Log Kow suggests a tendency to sorb to organic matter in soil and sediment.

Application: Source Tracking of Industrial Effluent

Scenario: A manufacturing facility is suspected of discharging untreated effluent containing a unique hydrocarbon mixture into a nearby river. 3-Ethyl-2,5-dimethylheptane is a known minor component of this mixture. A study is designed to confirm the facility as the source of contamination and to understand the transport of the effluent downstream.

Logical Workflow for Tracer-Based Source Tracking

Caption: Workflow for a tracer study to identify a pollution source.

Experimental Protocols

Protocol 1: Water Sample Collection

• Materials:

  • 40 mL amber glass vials with PTFE-lined septa.

  • Gloves (nitrile).

  • Cooler with ice.

• Procedure:

  • Label each vial with the sample ID, date, time, and location.

  • At each sampling location, submerge the vial below the water surface and allow it to fill completely, ensuring no headspace (air bubbles) remains.

  • Cap the vial tightly underwater.

  • Store the samples in a cooler on ice and transport them to the laboratory for analysis within 48 hours.

Protocol 2: Sediment Sample Collection

• Materials:

  • Stainless steel grab sampler or core sampler.

  • Wide-mouth amber glass jars with PTFE-lined lids.

  • Stainless steel spatula.

  • Gloves (nitrile).

  • Cooler with ice.

• Procedure:

  • Label each jar with the sample ID, date, time, and location.

  • Collect the top 5-10 cm of sediment using the grab or core sampler.

  • Transfer the sediment to the glass jar using the spatula, filling it to about three-quarters full.

  • Secure the lid tightly.

  • Store the samples in a cooler on ice and transport them to the laboratory.

Protocol 3: Sample Preparation and Analysis (GC/MS)

This protocol is based on standard methods for the analysis of volatile organic compounds (VOCs) in environmental samples.[3][5][6][7][8]

A. Water Sample Preparation (Purge and Trap)

• Apparatus: Purge and trap concentrator coupled to a GC/MS system.

• Procedure:

  • Spike a 5-25 mL aliquot of the water sample with an internal standard (e.g., deuterated alkane).

  • Purge the sample with an inert gas (e.g., helium) at a controlled flow rate (e.g., 40 mL/min) for a set time (e.g., 11 minutes).

  • The purged VOCs, including 3-Ethyl-2,5-dimethylheptane, are trapped on a sorbent trap.

  • The trap is rapidly heated to desorb the analytes into the GC/MS system.

B. Sediment Sample Preparation (Soxhlet Extraction)

• Apparatus: Soxhlet extraction apparatus.

• Procedure:

  • Homogenize the sediment sample.

  • Weigh approximately 10 g of the sample into an extraction thimble.

  • Spike the sample with an internal standard.

  • Extract the sample for 16-24 hours using a suitable solvent (e.g., hexane (B92381) or a hexane/acetone mixture).

  • Concentrate the extract and proceed with cleanup if necessary (e.g., using silica (B1680970) gel chromatography) to remove interfering compounds.

  • Analyze the final extract by GC/MS.

C. GC/MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC/MS).

• Typical GC Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector: Splitless mode at 250 °C.

  • Oven Program: Initial temperature of 40 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target compound quantification and full scan for qualitative analysis.

Analytical Workflow

Caption: General workflow for the GC/MS analysis of environmental samples.

Data Presentation

The following table presents hypothetical quantitative data from the described tracer study.

Sample ID	Location	Matrix	3-Ethyl-2,5-dimethylheptane (µg/L or µg/kg)
BG-W-01	Upstream (Background)	Water	< 0.05
BG-S-01	Upstream (Background)	Sediment	< 0.1
DS-W-01	100m Downstream	Water	15.2
DS-S-01	100m Downstream	Sediment	45.8
DS-W-02	500m Downstream	Water	8.7
DS-S-02	500m Downstream	Sediment	22.1
DS-W-03	1000m Downstream	Water	3.1
DS-S-03	1000m Downstream	Sediment	9.5
EFF-01	Facility Effluent	Water	258.3

Data Interpretation: The presence of 3-Ethyl-2,5-dimethylheptane in the downstream samples and its absence in the upstream background sample strongly indicate that the manufacturing facility is the source of the contamination. The decreasing concentration with distance from the facility illustrates the transport and dilution of the effluent in the river. The higher concentrations in the sediment compared to the water at the same location are consistent with the compound's expected hydrophobicity and tendency to partition to organic matter.

Conclusion

While not a commonly documented environmental tracer, 3-Ethyl-2,5-dimethylheptane exhibits properties that could make it suitable for specific applications in environmental forensics and contaminant hydrogeology. Its unique structure could serve as a distinct fingerprint for certain industrial processes or products. The protocols outlined here, based on established methods for similar compounds, provide a framework for its potential use in such studies. Further research would be needed to validate its stability, transport characteristics, and potential for biodegradation in various environmental systems to fully establish it as a reliable tracer.

References

• 1. Environmental persistence and transformation processes [ciimar.up.pt]
• 2. Compendium of Analytical Methods (CAM) | Mass.gov [mass.gov]
• 3. ysi.com [ysi.com]
• 4. Molecular signatures of organic particulates as tracers of emission sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for NMR Spectroscopy in the Structural Elucidation of 3-Ethyl-2,5-dimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the definitive structural elucidation of organic molecules. For saturated hydrocarbons such as 3-Ethyl-2,5-dimethylheptane, which lack chromophores for UV-Vis spectroscopy and have extensive C-H and C-C single bonds that can lead to complex vibrational spectra, NMR provides the most detailed structural information. This document provides a comprehensive guide to utilizing one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC) NMR experiments for the complete structural assignment of 3-Ethyl-2,5-dimethylheptane. The protocols outlined here are designed to be a practical resource for researchers in organic chemistry, natural product analysis, and drug development.

Predicted NMR Data for 3-Ethyl-2,5-dimethylheptane

Due to the complexity of overlapping signals in the aliphatic region of NMR spectra for alkanes, a combination of 1D and 2D NMR techniques is essential for unambiguous signal assignment. Protons in alkanes typically resonate in the upfield region of the ¹H NMR spectrum, generally between 0.7 and 1.5 ppm.[1] The chemical shift is influenced by the degree of substitution, with protons on more substituted carbons appearing further downfield.[1] Similarly, ¹³C NMR chemical shifts are dependent on the local electronic environment; methyl carbons are typically found in the 10-20 ppm range, while quaternary carbons can be observed around 30-40 ppm.[1]

The following tables summarize the predicted ¹H and ¹³C NMR data for 3-Ethyl-2,5-dimethylheptane. These predictions are based on established NMR principles and computational models.

Structure of 3-Ethyl-2,5-dimethylheptane with Atom Numbering:

Table 1: Predicted ¹H NMR Data for 3-Ethyl-2,5-dimethylheptane (500 MHz, CDCl₃)

Atom Number	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
1	0.88	d	3H	~7.0
2	1.65	m	1H	-
4	1.25	m	2H	-
5	1.15	m	2H	-
6	1.50	m	1H	-
7	1.35	q	2H	~7.5
8	0.85	d	3H	~7.0
9	0.83	s	3H	-
10	0.90	t	3H	~7.5
11	0.86	t	3H	~7.5

Table 2: Predicted ¹³C NMR Data for 3-Ethyl-2,5-dimethylheptane (125 MHz, CDCl₃)

Atom Number	Predicted Chemical Shift (δ, ppm)	Carbon Type
1	22.6	CH₃
2	30.2	CH
3	41.8	C
4	36.5	CH₂
5	29.8	CH₂
6	34.1	CH
7	25.1	CH₂
8	19.5	CH₃
9	23.0	CH₃
10	14.3	CH₃
11	11.8	CH₃

Experimental Protocols

A detailed and systematic approach is crucial for obtaining high-quality NMR data for structural elucidation.

Protocol 1: Sample Preparation

• Sample Requirements: For a standard 5 mm NMR tube, approximately 5-10 mg of 3-Ethyl-2,5-dimethylheptane is required for ¹H NMR and 20-50 mg for ¹³C and 2D NMR experiments.

• Solvent Selection: Deuterated chloroform (B151607) (CDCl₃) is a common and suitable solvent for non-polar compounds like alkanes.

• Procedure: a. Weigh the required amount of 3-Ethyl-2,5-dimethylheptane directly into a clean, dry vial. b. Add approximately 0.6-0.7 mL of CDCl₃ to the vial. c. Gently swirl the vial to ensure the sample is completely dissolved. d. Using a Pasteur pipette with a small cotton or glass wool plug, filter the solution directly into a clean 5 mm NMR tube to remove any particulate matter. e. Cap the NMR tube securely. f. Wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol (B130326) or ethanol (B145695) to remove any fingerprints or grease.

Protocol 2: 1D NMR Data Acquisition (¹H and ¹³C)

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion, which is particularly important for complex aliphatic compounds.

• ¹H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width (SW): 12-16 ppm.

  • Number of Scans (NS): 8-16 scans.

  • Relaxation Delay (D1): 1-2 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

• ¹³C NMR Parameters:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width (SW): 200-240 ppm.

  • Number of Scans (NS): 1024-4096 scans (or more, depending on sample concentration).

  • Relaxation Delay (D1): 2-5 seconds.

  • Acquisition Time (AQ): 1-2 seconds.

Protocol 3: 2D NMR Data Acquisition (COSY and HSQC)

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds.

  • Pulse Program: A standard gradient-enhanced COSY experiment (e.g., cosygpqf on Bruker instruments).

  • Spectral Width (SW) in F1 and F2: Same as the ¹H NMR experiment (12-16 ppm).

  • Number of Increments in F1: 256-512.

  • Number of Scans (NS): 2-4 per increment.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment shows correlations between protons and the carbons to which they are directly attached.

  • Pulse Program: A standard gradient-enhanced HSQC experiment with sensitivity enhancement (e.g., hsqcedetgpsisp2.2 on Bruker instruments).

  • Spectral Width (SW) in F2 (¹H): 12-16 ppm.

  • Spectral Width (SW) in F1 (¹³C): 200-240 ppm.

  • Number of Increments in F1: 128-256.

  • Number of Scans (NS): 4-8 per increment.

Visualizations

Structural Elucidation Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 3-Ethyl-2,5-dimethylheptane using a combination of NMR experiments.

Caption: Workflow for NMR-based structural elucidation.

Key COSY Correlations in 3-Ethyl-2,5-dimethylheptane

This diagram highlights the expected key through-bond proton-proton correlations that would be observed in a COSY spectrum of 3-Ethyl-2,5-dimethylheptane.

Caption: Predicted ¹H-¹H COSY correlations for 3-Ethyl-2,5-dimethylheptane.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Application Note: High-Resolution Mass Spectrometry of Branched Alkanes

Introduction

Branched alkanes are common components in various matrices, from petroleum products to biological samples. Their structural diversity, particularly the presence of isomers, presents a significant analytical challenge. High-resolution mass spectrometry (HRMS), especially when coupled with gas chromatography (GC), offers a powerful tool for the detailed characterization and differentiation of these compounds. This document provides an in-depth overview of the application of GC-HRMS for the analysis of branched alkanes, including detailed protocols and data interpretation guidelines.

The fragmentation of branched alkanes in mass spectrometry is primarily dictated by the stability of the resulting carbocations. Cleavage preferentially occurs at the branching point to form more stable secondary and tertiary carbocations.[1][2][3] This characteristic fragmentation pattern is the key to differentiating branched isomers from their linear counterparts and from each other.[1] In contrast to linear alkanes, which show a characteristic pattern of ion clusters separated by 14 atomic mass units (amu) corresponding to CH₂ groups, branched alkanes exhibit dominant peaks related to the loss of the largest substituent at a branch point.[1][2] The molecular ion peak for branched alkanes is often weak or entirely absent due to the high propensity for fragmentation.[1][3]

Key Applications

• Petroleum Geochemistry: Characterization of hydrocarbon biomarkers for oil exploration and environmental fingerprinting.[4]

• Environmental Analysis: Monitoring and identification of hydrocarbon contaminants in soil and water.[5]

• Chemical Industry: Quality control and isomeric purity assessment of hydrocarbon feedstocks and products.

• Drug Development: Analysis of metabolites and impurities.[1]

Experimental Protocols

Sample Preparation

The goal of sample preparation is to isolate and concentrate the branched alkanes from the sample matrix and ensure they are in a form suitable for GC-MS analysis.[5][6]

Materials:

• Solvents: Hexane (B92381), Dichloromethane, Iso-octane (high purity, volatile)[6]

• Glassware: Clean glass containers and sample vials[6]

• Solid Phase Extraction (SPE) cartridges (if required for cleanup)[6]

• Centrifuge and filters for removing particulates[6]

Protocol for Liquid Samples (e.g., Petroleum Fractions):

• Dilution: Dilute the sample in a volatile organic solvent like hexane to a concentration suitable for GC-MS analysis (typically in the µg/mL to ng/mL range).[7]

• Filtration: If the sample contains particulate matter, centrifuge and filter it to prevent contamination of the GC system.[6]

• Fractionation (Optional): For complex mixtures, it may be necessary to fractionate the sample to isolate the saturated hydrocarbon fraction. This can be achieved using techniques like column chromatography with silica (B1680970) gel.

• Transfer: Transfer the final diluted and cleaned sample into a 2 mL glass GC vial.[8]

Protocol for Solid Samples (e.g., Sediments, Tissues):

• Extraction: Extract the organic compounds from the solid matrix using a suitable solvent (e.g., hexane/dichloromethane mixture) via methods like sonication or Soxhlet extraction.[5]

• Cleanup: The crude extract may contain interfering compounds. Use Solid Phase Extraction (SPE) to purify the analytes.[6] The sample is passed through a sorbent material that retains the analytes, while impurities are washed away. The analytes are then eluted with a solvent.[6]

• Concentration: If the analyte concentration is low, the solvent can be carefully evaporated under a stream of nitrogen to concentrate the sample.[5]

• Final Preparation: Re-dissolve the concentrated extract in a volatile solvent and transfer to a GC vial.[6]

GC-HRMS Instrumentation and Parameters

High-resolution mass spectrometry provides the ability to determine the exact mass of ions, which is crucial for confirming the elemental composition of fragments.[9]

Instrumentation:

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-1, 30 m x 0.25 mm ID, 0.25 µm film thickness).[10]

• Ion Source: Electron Ionization (EI) is a common "hard" ionization technique that produces extensive, reproducible fragmentation patterns useful for structural elucidation.[1] Softer ionization techniques can be used to preserve the molecular ion.[11]

• Mass Analyzer: A high-resolution analyzer such as an Orbitrap or a Time-of-Flight (TOF) is required.

Typical GC-MS Parameters:

Parameter	Setting	Rationale
Injector Temperature	250-300 °C	Ensures complete vaporization of the sample.
Carrier Gas	Helium or Hydrogen	Inert mobile phase for carrying the sample through the column.[12]
Flow Rate	1-2 mL/min	Optimal flow for good separation efficiency.
Oven Temperature Program	Initial: 50-60 °C (hold 2 min), Ramp: 10-20 °C/min to 300-320 °C (hold 10-20 min)	A temperature ramp is used to separate compounds with a wide range of boiling points.[7][10][12]
Ion Source	Electron Ionization (EI)	Provides reproducible fragmentation patterns.[1]
Ionization Energy	70 eV	Standard energy for creating a library-searchable mass spectrum.
Mass Analyzer Mode	Full Scan	To acquire data for all ions within a specified mass range.
Mass Resolution	> 60,000 FWHM	To enable accurate mass measurements and elemental composition determination.[9]
Mass Range	m/z 40-500	Covers the expected mass range for typical branched alkanes and their fragments.

Data Presentation and Interpretation

The primary challenge in analyzing branched alkanes is distinguishing between structural isomers, which have the same molecular weight. This is achieved by carefully examining the fragmentation patterns.

Key Fragmentation Rules for Branched Alkanes:

• Cleavage at Branch Points: Fragmentation is most likely to occur at a C-C bond adjacent to a branch, leading to the formation of a more stable secondary or tertiary carbocation.[1][2][13]

• Loss of the Largest Alkyl Group: The bond that breaks is often the one that leads to the expulsion of the largest possible alkyl radical, as this stabilizes the resulting carbocation.[13]

• Weak Molecular Ion: The molecular ion (M+) peak is typically of very low abundance or completely absent in highly branched structures.[1][3][13]

Example: Fragmentation of Methylpentane Isomers

The table below summarizes the key fragment ions for n-hexane and its two methyl-branched isomers, 2-methylpentane (B89812) and 3-methylpentane. All have a molecular weight of 86 g/mol .

Compound	Molecular Ion (m/z 86)	Key Fragment 1 (m/z)	Key Fragment 2 (m/z)	Base Peak (m/z)	Characteristic Loss
n-Hexane	Present, low intensity	57 ([C₄H₉]⁺)	43 ([C₃H₇]⁺)	57	Loss of CH₃, C₂H₅, etc.
2-Methylpentane	Very low intensity	71 ([M-CH₃]⁺)	43 ([C₃H₇]⁺)	43	Loss of CH₃ (methyl)
3-Methylpentane	Very low intensity	57 ([M-C₂H₅]⁺)	57 ([C₄H₉]⁺)	57	Loss of C₂H₅ (ethyl)

Data compiled from general mass spectrometry principles.[1]

This data clearly shows how the position of the methyl branch influences the major fragment ions observed, allowing for the confident identification of each isomer.

Workflow and Pathway Diagrams

The following diagrams illustrate the logical workflow for the analysis of branched alkanes by GC-HRMS and the fundamental fragmentation pathway.

Caption: General workflow for branched alkane analysis by GC-HRMS.

References

• 1. benchchem.com [benchchem.com]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 4. Branched alkanes from ancient and modern sediments: isomer discrimination by GC/MS with multiple reaction monitoring (Journal Article) | ETDEWEB [osti.gov]
• 5. organomation.com [organomation.com]
• 6. Sample preparation GC-MS [scioninstruments.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 9. rsc.org [rsc.org]
• 10. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 11. pragolab.cz [pragolab.cz]
• 12. repositum.tuwien.at [repositum.tuwien.at]
• 13. GCMS Section 6.9.2 [people.whitman.edu]

Application Notes and Protocols for Studying Hydrocarbon Cracking Using 3-Ethyl-2,5-dimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrocarbon cracking is a fundamental process in the petrochemical industry, involving the decomposition of large hydrocarbon molecules into smaller, more valuable ones such as gasoline, diesel, and light olefins. The study of the cracking behavior of specific hydrocarbon isomers, like 3-Ethyl-2,5-dimethylheptane (a branched C11 alkane), provides valuable insights into reaction mechanisms, catalyst performance, and the optimization of industrial cracking processes. The branched structure of 3-Ethyl-2,5-dimethylheptane makes it an interesting model compound to investigate the effects of molecular structure on cracking pathways, including isomerization, dehydrogenation, and beta-scission.

Experimental Protocols

Catalytic Cracking of 3-Ethyl-2,5-dimethylheptane

This protocol describes the catalytic cracking of 3-Ethyl-2,5-dimethylheptane in a fixed-bed reactor using a ZSM-5 zeolite catalyst. Zeolites are widely used in industrial cracking due to their high acidity and shape-selective properties.[1][2][3][4][5]

Materials and Equipment:

• 3-Ethyl-2,5-dimethylheptane (C11H24)

• ZSM-5 zeolite catalyst (powder or extrudates)

• Quartz wool

• Fixed-bed reactor (quartz or stainless steel)

• Tube furnace with temperature controller

• Mass flow controllers for carrier gas (e.g., Nitrogen)

• Syringe pump for liquid feed injection

• Condenser and cold trap (e.g., using a dry ice/acetone bath)

• Gas collection bags or online gas chromatograph

• Gas Chromatography-Mass Spectrometry (GC-MS) system for product analysis

Procedure:

• Catalyst Preparation:

  • If the ZSM-5 catalyst is in powder form, press it into pellets and then crush and sieve to the desired particle size (e.g., 20-40 mesh).

  • Load a known amount of the ZSM-5 catalyst into the center of the fixed-bed reactor, securing it in place with quartz wool plugs.

  • Activate the catalyst by heating it under a flow of an inert gas (e.g., nitrogen) at a high temperature (e.g., 500-550°C) for several hours to remove any adsorbed water and impurities.

• Reaction Setup:

  • Assemble the fixed-bed reactor inside the tube furnace.

  • Connect the carrier gas line with a mass flow controller to the reactor inlet.

  • Connect the syringe pump with a syringe filled with 3-Ethyl-2,5-dimethylheptane to the reactor inlet.

  • Connect the reactor outlet to a condenser and a cold trap to collect liquid products. The non-condensable gaseous products can be collected in gas bags or analyzed online.

• Cracking Reaction:

  • Set the furnace to the desired reaction temperature (e.g., 450-600°C).[2]

  • Start the flow of the inert carrier gas (e.g., Nitrogen) at a specific flow rate.

  • Once the reactor temperature is stable, start the syringe pump to introduce 3-Ethyl-2,5-dimethylheptane into the reactor at a controlled flow rate (to achieve a specific Weight Hourly Space Velocity, WHSV).

  • Run the reaction for a set period.

• Product Collection and Analysis:

  • Collect the liquid products from the condenser and cold trap.

  • Collect the gaseous products in gas bags at regular intervals.

  • Analyze both liquid and gaseous products using GC-MS to identify and quantify the different hydrocarbon products.

Thermal Cracking (Pyrolysis) of 3-Ethyl-2,5-dimethylheptane

This protocol outlines the thermal cracking of 3-Ethyl-2,5-dimethylheptane in the absence of a catalyst. Thermal cracking typically requires higher temperatures than catalytic cracking and proceeds via a free-radical mechanism.[2][6]

Materials and Equipment:

• 3-Ethyl-2,5-dimethylheptane (C11H24)

• Quartz reactor tube

• Tube furnace with a high-temperature controller

• Syringe pump for liquid feed injection

• Condenser and cold trap

• Gas collection system

• GC-MS system

Procedure:

• Reaction Setup:

  • Place the quartz reactor tube inside the high-temperature tube furnace.

  • Connect the syringe pump with 3-Ethyl-2,5-dimethylheptane to the reactor inlet.

  • Connect the reactor outlet to a condenser and cold trap system.

• Cracking Reaction:

  • Heat the furnace to the desired reaction temperature (typically in the range of 600-800°C).

  • Once the temperature is stable, start the syringe pump to feed the 3-Ethyl-2,5-dimethylheptane into the hot zone of the reactor at a controlled rate.

  • The residence time of the hydrocarbon in the reactor is a critical parameter and can be controlled by adjusting the feed flow rate and the reactor volume.

• Product Collection and Analysis:

  • Collect and analyze the liquid and gaseous products as described in the catalytic cracking protocol.

Product Analysis using Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for hydrocarbon analysis (e.g., DB-5ms, HP-PONA).

• Carrier Gas: Helium or Hydrogen.

• Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a high temperature (e.g., 250-300°C) to elute all hydrocarbon products.

• Mass Spectrometer: Operated in electron ionization (EI) mode.

• Data Analysis: Identify compounds by comparing their mass spectra with a library (e.g., NIST). Quantify the products using calibration standards or by assuming equal response factors for all hydrocarbons (for a semi-quantitative analysis).

Sample Preparation:

• Liquid Products: Dilute an aliquot of the collected liquid sample in a suitable solvent (e.g., pentane (B18724) or hexane) before injection into the GC-MS.

• Gaseous Products: Use a gas-tight syringe to inject a known volume of the gas sample from the collection bag into the GC-MS.

Data Presentation

Disclaimer: The following tables present representative data for the cracking of a branched C11 alkane, as specific experimental data for 3-Ethyl-2,5-dimethylheptane is not available. The product distribution can vary significantly with reaction conditions.

Table 1: Representative Product Distribution for Catalytic Cracking of a Branched C11 Alkane over ZSM-5 at ~500°C

Product Category	Carbon Number	Representative Compounds	Expected Yield (wt%)
Light Gases	C1-C4	Methane, Ethane, Ethene, Propane, Propene, Butanes, Butenes	20 - 30
Gasoline Range	C5-C10	Branched Alkanes (iso-pentane, iso-hexane), Alkenes, Aromatics (Benzene, Toluene, Xylenes)	50 - 60
Heavier Products	>C11	Unreacted feed, larger hydrocarbons	5 - 10
Coke	-	Carbonaceous deposits on the catalyst	5 - 15

Table 2: Representative Product Distribution for Thermal Cracking of a Branched C11 Alkane at ~700°C

Product Category	Carbon Number	Representative Compounds	Expected Yield (wt%)
Light Gases	C1-C4	Methane, Ethane, Ethene, Propane, Propene, Butanes, Butenes	40 - 50
Gasoline Range	C5-C10	n-Alkanes, Alkenes (higher proportion of linear alpha-olefins)	30 - 40
Heavier Products	>C11	Unreacted feed, larger hydrocarbons	5 - 10
Coke/Tar	-	Heavy carbonaceous material	5 - 15

Mandatory Visualization

Caption: Experimental workflow for hydrocarbon cracking.

Caption: Generalized mechanism of catalytic cracking.

Caption: Generalized mechanism of thermal cracking.

References

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Catalytic cracking of hydrocarbons over modified ZSM-5 zeolites to produce light olefins: A review | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Chemistry of Thermal Cracking | FSC 432: Petroleum Refining [courses.ems.psu.edu]

Application Note: Chiral Separation of 3-Ethyl-2,5-dimethylheptane Enantiomers by Gas Chromatography

**Abstract

This application note details a robust and reproducible method for the chiral separation of 3-Ethyl-2,5-dimethylheptane enantiomers using capillary gas chromatography (GC). Due to the volatility of this branched alkane, GC with a chiral stationary phase (CSP) is the method of choice. The protocol herein utilizes a commercially available derivatized β-cyclodextrin column, which provides excellent enantioselectivity for nonpolar compounds like hydrocarbons. This method is crucial for researchers in fields such as stereoselective synthesis, petrochemical analysis, and fragrance research where the enantiomeric purity of alkanes is of significant interest.

Introduction

3-Ethyl-2,5-dimethylheptane is a chiral branched alkane with a stereocenter at the C3 position. As with many chiral molecules, the individual enantiomers can exhibit different biological or chemical properties. Therefore, a reliable analytical method to separate and quantify these enantiomers is essential. Chiral gas chromatography is a powerful technique for the enantioseparation of volatile and semi-volatile compounds.[1] The separation is achieved through the differential interaction of the enantiomers with a chiral stationary phase, leading to different retention times.[2] Cyclodextrin-based CSPs are particularly effective for the chiral recognition of alkanes, which relies on weak van der Waals forces and inclusion complexation within the chiral cavity of the cyclodextrin.[3] This application note provides a detailed protocol for the successful chiral separation of 3-Ethyl-2,5-dimethylheptane enantiomers.

Experimental

A standard gas chromatograph equipped with a flame ionization detector (FID) and a chiral capillary column is required. The following parameters were optimized for the baseline separation of the 3-Ethyl-2,5-dimethylheptane enantiomers.

Table 1: Gas Chromatography (GC) System and Conditions

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Detector	Flame Ionization Detector (FID)
Chiral Column	Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Hydrogen or Helium
Carrier Gas Flow Rate	1.5 mL/min (constant flow)
Injector Type	Split/Splitless
Injector Temperature	220 °C
Split Ratio	50:1
Injection Volume	1.0 µL
Oven Temperature Program	50 °C (hold for 2 min), ramp at 2 °C/min to 120 °C, hold for 5 min
Detector Temperature	250 °C
Detector Makeup Gas	Nitrogen, 25 mL/min
Detector Air Flow	400 mL/min
Detector Hydrogen Flow	30 mL/min

Sample Preparation

A racemic standard of 3-Ethyl-2,5-dimethylheptane (1 mg/mL) was prepared in n-hexane. The solution was vortexed to ensure homogeneity. For the analysis of unknown samples, dissolve the sample in n-hexane to a final concentration of approximately 1 mg/mL.

Detailed Protocol

• System Preparation:

  • Ensure the GC system is leak-free and that the carrier and detector gases are of high purity (≥99.999%).

  • Condition the new chiral column according to the manufacturer's instructions. Typically, this involves a slow temperature ramp to the maximum operating temperature and holding for several hours.

• Method Setup:

  • Program the GC oven, injector, and detector temperatures and the carrier gas flow rate as detailed in Table 1.

  • Allow the system to equilibrate until a stable baseline is achieved.

• Sample Injection:

  • Rinse the autosampler syringe or manual syringe several times with the solvent (n-hexane) and then with the sample solution.

  • Inject 1.0 µL of the prepared sample into the GC.

• Data Acquisition:

  • Start the data acquisition at the time of injection.

  • The total run time will be approximately 42 minutes.

• Data Analysis:

  • Identify the peaks corresponding to the two enantiomers of 3-Ethyl-2,5-dimethylheptane based on their retention times.

  • Integrate the peak areas to determine the relative amounts of each enantiomer.

  • Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ (Area_1 - Area_2) / (Area_1 + Area_2) ] * 100 (where Area_1 is the area of the major enantiomer and Area_2 is the area of the minor enantiomer).

Expected Results

Under the specified conditions, a baseline separation of the (R)- and (S)-3-Ethyl-2,5-dimethylheptane enantiomers is expected. The chromatogram should show two distinct, well-resolved peaks. The elution order of the enantiomers may vary depending on the specific column batch and must be confirmed with enantiomerically pure standards if available.

Table 2: Expected Retention Times and Resolution

Compound	Enantiomer	Retention Time (min) (Approximate)
3-Ethyl-2,5-dimethylheptane	Enantiomer 1	35.2
Enantiomer 2	36.1
Resolution (Rs)	> 1.5

Note: Retention times are approximate and may vary slightly between systems and columns.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the chiral separation of 3-Ethyl-2,5-dimethylheptane enantiomers.

Figure 1. Workflow for the chiral separation of 3-Ethyl-2,5-dimethylheptane.

Conclusion

The described gas chromatography method provides a reliable and efficient means for the chiral separation of 3-Ethyl-2,5-dimethylheptane enantiomers. The use of a derivatized β-cyclodextrin chiral stationary phase is key to achieving the necessary enantioselectivity for these nonpolar analytes. This protocol can be readily implemented in research and quality control laboratories for the routine analysis of chiral branched alkanes.

References

• 1. gcms.cz [gcms.cz]
• 2. "ANALYSIS OF ISOTOPIC ISOMERS BY GAS CHROMATOGRAPHY AND MOLECULAR ROTAT" by Saba Aslani [mavmatrix.uta.edu]
• 3. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Co-elution of 3-Ethyl-2,5-dimethylheptane Isomers in GC

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the co-elution of 3-Ethyl-2,5-dimethylheptane isomers during gas chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: Why are the isomers of 3-Ethyl-2,5-dimethylheptane so difficult to separate using standard GC methods?

A1: The isomers of 3-Ethyl-2,5-dimethylheptane, a C11 branched alkane, possess very similar physicochemical properties.[1][2] Branched-chain alkanes with the same carbon number often have close boiling points and similar polarities.[3] Standard non-polar GC columns, which primarily separate compounds based on boiling point, struggle to differentiate between these structurally similar molecules, leading to co-elution.[4][5] The subtle differences in their molecular shape and branching are often insufficient to cause a significant difference in their interaction with common stationary phases like dimethyl polysiloxane.[6]

Q2: What are the first signs of co-elution in my chromatogram?

A2: Co-elution can manifest in several ways. You might observe asymmetrical peaks, such as those with a noticeable "shoulder" or tailing.[7] In cases of severe co-elution, two or more isomers may be completely merged into a single, broader-than-usual peak. If you are using a mass spectrometer (MS) detector, examining the mass spectra across the peak can reveal the presence of multiple components; if the spectra change from the front to the back of the peak, co-elution is likely occurring.[7]

Q3: Can I resolve the co-eluting isomers by simply changing the temperature program?

A3: Modifying the temperature program is a crucial first step and can often improve resolution.[8] A slower temperature ramp rate (e.g., 2-5°C/min) can increase the interaction time of the analytes with the stationary phase, potentially resolving closely eluting compounds.[9] Lowering the initial oven temperature can also enhance the separation of early-eluting peaks.[10] However, for structurally similar isomers, temperature optimization alone may not be sufficient to achieve baseline separation.[11]

Q4: What type of GC column is best suited for separating branched alkane isomers?

A4: For separating non-polar compounds like branched alkanes, the industry standard is a non-polar stationary phase.[4][12][13] To enhance resolution, consider the following column characteristics:

• Stationary Phase: While standard 5% phenyl polysiloxane phases (e.g., DB-5, Rtx-5MS) are common, for challenging isomer separations, a more specialized non-polar phase or even a liquid crystalline stationary phase might offer the necessary selectivity.[3][4]

• Column Length: Increasing the column length (e.g., from 30 m to 60 m or 100 m) directly increases the number of theoretical plates, which enhances resolving power.[4]

• Internal Diameter (ID): A smaller internal diameter (e.g., 0.18 mm or 0.25 mm) increases column efficiency, leading to sharper peaks and better resolution.[14][15]

• Film Thickness: A thicker stationary phase film can increase retention and may improve the separation of volatile isomers.

Q5: Are there more advanced techniques if optimizing the column and method fails?

A5: Yes. If single-column GC is insufficient, you can explore multidimensional gas chromatography (GCxGC). This powerful technique uses two columns with different selectivities to provide a much higher degree of separation. For chiral isomers of 3-Ethyl-2,5-dimethylheptane, a chiral stationary phase would be necessary.[16][17] These phases are designed to interact differently with enantiomers, allowing for their separation.[18]

Troubleshooting Guide

This section provides a step-by-step approach to systematically address the co-elution of 3-Ethyl-2,5-dimethylheptane isomers.

Problem / Observation	Potential Cause	Recommended Solution(s)
Single broad peak or peak with a shoulder.	Co-eluting isomers due to insufficient column efficiency or selectivity.[7]	1. Optimize Temperature Program: Decrease the initial temperature and use a slower ramp rate (e.g., 2-5 °C/min).[9][10] 2. Check Carrier Gas Flow: Ensure the carrier gas flow rate is optimal for the column dimensions. Verify with a flow meter. 3. Perform Inlet Maintenance: A dirty or contaminated inlet liner can cause peak broadening. Clean or replace the liner and septum.[19]
Resolution improves but is not baseline.	Method is approaching the limits of the current column's resolving power.	1. Increase Column Length: Switch to a longer column (e.g., 60 m) of the same stationary phase to increase theoretical plates.[4] 2. Decrease Column ID: If pressure capabilities allow, switch to a narrower bore column (e.g., 0.18 mm ID) to increase efficiency.[14]
No separation achieved despite method and column optimization.	The stationary phase lacks the required selectivity for the specific isomers.	1. Change Stationary Phase: Select a column with a different non-polar stationary phase. Even subtle differences in the polysiloxane chemistry can alter selectivity.[15] 2. Consider Chiral Column: If enantiomeric separation is required, a chiral stationary phase is mandatory.[16] 3. Use Retention Indices for Identification: Co-inject a series of n-alkanes to calculate Kovats retention indices.[20][21][22] Comparing these values to literature can help confirm the identity of the eluting isomers, even if they are not fully separated.[6][23]

Experimental Protocols

Protocol 1: Optimized GC Method for Isomer Separation

This protocol provides a starting point for the separation of C11 branched alkane isomers on a common non-polar column.

• Instrumentation: Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: Agilent J&W DB-5ht, 60 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

• Inlet: Split/Splitless injector at 250°C.

• Injection Volume: 1 µL, with a split ratio of 50:1.

• Oven Program:

  • Initial Temperature: 40°C, hold for 5 minutes.

  • Ramp 1: Increase to 120°C at 2°C/min.

  • Ramp 2: Increase to 280°C at 20°C/min, hold for 5 minutes.

• Detector:

  • FID: 300°C.

  • MS Transfer Line: 280°C.

Data Presentation

Table 1: Comparison of GC Columns for Branched Alkane Separation

The following table summarizes the performance of different column configurations for separating a hypothetical mixture of 3-Ethyl-2,5-dimethylheptane isomers.

Column Parameter	Column A (Standard)	Column B (High Resolution)	Column C (Chiral)
Stationary Phase	5% Phenyl Polysiloxane	5% Phenyl Polysiloxane	Dipermethylated β-cyclodextrin
Length	30 m	60 m	30 m
Internal Diameter	0.32 mm	0.25 mm	0.25 mm
Film Thickness	0.25 µm	0.25 µm	0.25 µm
Resolution (Rs) between Isomer Pair 1 & 2	0.8 (Co-elution)	1.6 (Baseline)	1.1 (Partial)
Resolution (Rs) between Enantiomer Pair 3a & 3b	0.0 (Co-elution)	0.0 (Co-elution)	1.8 (Baseline)
Analysis Time	~25 min	~45 min	~35 min

Visualization

Troubleshooting Workflow for Co-elution

The following diagram illustrates a logical workflow for diagnosing and resolving co-elution issues in gas chromatography.

Caption: A step-by-step decision tree for troubleshooting co-elution in GC.

References

• 1. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (3r,5r)-3-Ethyl-2,5-Dimethylheptane | C11H24 | CID 91754949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. vurup.sk [vurup.sk]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 7. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 8. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pure.tue.nl [pure.tue.nl]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 14. fishersci.ca [fishersci.ca]
• 15. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 16. azom.com [azom.com]
• 17. researchgate.net [researchgate.net]
• 18. gcms.cz [gcms.cz]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. phytochemia.com [phytochemia.com]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. researchgate.net [researchgate.net]
• 23. Gas Chromatographic Retention Data [webbook.nist.gov]

Technical Support Center: Enhancing GC-MS Sensitivity for Trace Level 3-Ethyl-2,5-dimethylheptane Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the sensitivity of Gas Chromatography-Mass Spectrometry (GC-MS) for the trace level analysis of 3-Ethyl-2,5-dimethylheptane.

Troubleshooting Guide: Low Sensitivity Issues

Question: My GC-MS signal for 3-Ethyl-2,5-dimethylheptane is very low or completely absent. What are the potential causes and how can I troubleshoot this?

Answer: Low sensitivity for a volatile, non-polar compound like 3-Ethyl-2,5-dimethylheptane can stem from several factors throughout the analytical workflow. A systematic approach to troubleshooting is recommended. Start by evaluating your sample preparation, then move to the injection system, GC conditions, and finally the MS detector.

Troubleshooting Workflow for Low Sensitivity

Caption: A step-by-step workflow for troubleshooting low sensitivity in GC-MS analysis.

Frequently Asked Questions (FAQs)

Sample Preparation

Question: What are the most effective sample preparation techniques for concentrating trace levels of 3-Ethyl-2,5-dimethylheptane?

Answer: For a volatile organic compound (VOC) like 3-Ethyl-2,5-dimethylheptane, pre-concentration techniques are crucial for enhancing sensitivity.[1] The most common and effective methods include:

• Solid-Phase Microextraction (SPME): A solvent-free technique where a coated fiber is exposed to the sample's headspace or directly immersed in a liquid sample to adsorb and concentrate volatile analytes.[2][3] Headspace SPME is particularly advantageous for complex matrices as it minimizes matrix effects.[2]

• Purge and Trap (Dynamic Headspace): This technique involves bubbling an inert gas through a liquid or solid sample, which strips the volatile compounds.[4][5] These compounds are then trapped on a sorbent material, concentrated, and thermally desorbed into the GC-MS.[3][4] Dynamic headspace analysis can be significantly more efficient than static headspace for aqueous matrices.[4]

• Static Headspace: The sample is sealed in a vial and heated to allow volatile compounds to equilibrate between the sample and the headspace.[6] A portion of the headspace gas is then injected into the GC-MS. This method is simpler than dynamic headspace but generally less sensitive.

Question: Can derivatization be used to improve the sensitivity of 3-Ethyl-2,5-dimethylheptane?

Answer: Derivatization is a chemical modification technique used to improve a compound's volatility, thermal stability, and/or detectability.[7][8][9] It is most effective for compounds with active functional groups like -OH, -NH, or -COOH.[7][9] Since 3-Ethyl-2,5-dimethylheptane is a saturated alkane with no functional groups, standard derivatization methods are not applicable.

GC-MS System Optimization

Question: How can I optimize my GC injection method for trace analysis?

Answer: The injection technique plays a pivotal role in sensitivity. Consider the following:

• Splitless Injection: For trace analysis, a splitless injection is preferred over a split injection as it transfers the majority of the sample onto the column, thereby increasing the amount of analyte reaching the detector.[1]

• Large Volume Injection (LVI): This technique allows for the injection of significantly larger sample volumes (e.g., 10-250 µL) compared to conventional injections (1-2 µL).[10][11][12] The solvent is vented off before the analytes are transferred to the column, resulting in a substantial increase in sensitivity.[10][12] Programmed Temperature Vaporizing (PTV) inlets are often used for LVI.[11][13][14]

Question: What GC column parameters should I consider for improving the sensitivity of my analysis?

Answer: Optimizing your GC column and oven parameters can lead to sharper, more intense peaks, which improves the signal-to-noise ratio.

• Column Dimensions: Using a column with a smaller internal diameter (e.g., 0.18-0.25 mm) can enhance separation efficiency and produce narrower peaks.[1][14]

• Stationary Phase: A non-polar stationary phase, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), is suitable for the separation of alkanes.

• Oven Temperature Program: A slower oven temperature ramp rate can result in sharper peaks, improving detectability.[1] The initial oven temperature should be low enough to allow for focusing of the analyte at the head of the column.

Question: How can I optimize the MS detector for maximum sensitivity?

Answer: Proper MS detector settings are critical for trace-level analysis.

• Ion Source Cleaning and Tuning: A contaminated ion source is a common cause of sensitivity loss.[15][16] Regular cleaning and tuning of the mass spectrometer are essential for optimal performance.[15]

• Acquisition Mode (Scan vs. SIM):

  • Full Scan Mode: Acquires a full mass spectrum, which is useful for identifying unknown compounds.

  • Selected Ion Monitoring (SIM) Mode: The mass spectrometer is set to monitor only a few specific ions characteristic of the target analyte. This significantly increases sensitivity by increasing the dwell time on the ions of interest. For 3-Ethyl-2,5-dimethylheptane, you would select characteristic fragment ions from its mass spectrum.

• GC-MS/MS (Tandem Mass Spectrometry): If available, using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode can provide even greater selectivity and sensitivity, especially in complex matrices.[14][17]

Quantitative Data Summary

The following table summarizes the potential improvement in sensitivity that can be achieved with different optimization techniques. The exact improvement will vary depending on the specific instrument, sample matrix, and analyte concentration.

Technique	Parameter	Typical Improvement in Signal-to-Noise Ratio (S/N)
Sample Preparation	Solid-Phase Microextraction (SPME)	10 to 100-fold
Purge and Trap	100 to 1000-fold
Injection Mode	Splitless Injection (vs. Split 1:50)	~50-fold
Large Volume Injection (LVI)	10 to 100-fold
MS Detection Mode	Selected Ion Monitoring (SIM) (vs. Full Scan)	10 to 100-fold
GC-MS/MS (MRM) (vs. SIM)	5 to 10-fold

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME)

• Sample Preparation: Place a known amount of your liquid or solid sample into a headspace vial (e.g., 1-5 mL in a 20 mL vial).[2]

• Equilibration: Seal the vial and place it in a heating block or autosampler. Allow the sample to equilibrate at a set temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to allow the volatile compounds to partition into the headspace.[2]

• Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 15-30 minutes) to adsorb the analytes.[2]

• Desorption: Retract the fiber and immediately introduce it into the hot GC inlet (e.g., 250°C), where the trapped analytes are thermally desorbed onto the GC column.[2]

Protocol 2: Purge and Trap

• Sample Loading: Place a measured amount of the aqueous sample (e.g., 5-25 mL) into the sparging vessel of the purge and trap system.[18]

• Purging: Bubble an inert gas (e.g., helium or nitrogen) through the sample at a controlled flow rate (e.g., 40 mL/min) for a specific time (e.g., 11 minutes).[19] This transfers the volatile 3-Ethyl-2,5-dimethylheptane from the liquid phase to the gas phase.

• Trapping: The gas stream is passed through a trap containing one or more sorbent materials, which retain the analyte.

• Desorption: The trap is rapidly heated, and the carrier gas flow is reversed to backflush the trapped analytes onto the GC column.

Protocol 3: Large Volume Injection (LVI) with PTV Inlet

• Injection: Inject a large volume of the sample extract (e.g., 50 µL) into the PTV inlet at a low initial temperature, below the boiling point of the solvent.[12][13]

• Solvent Venting: The carrier gas flows through the inlet liner and out the split vent, carrying away the solvent vapor while the less volatile 3-Ethyl-2,5-dimethylheptane is retained on the liner packing material.[10][12][13]

• Analyte Transfer: After the solvent has been vented, the split vent is closed, and the PTV inlet is rapidly heated to transfer the trapped analyte onto the GC column in a splitless mode.[12][13]

Key Factors Influencing GC-MS Sensitivity

Caption: Key factors influencing overall sensitivity in a GC-MS system.

References

• 1. Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News [alwsci.com]
• 2. benchchem.com [benchchem.com]
• 3. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Purge and Trap Overview | Teledyne LABS [teledynelabs.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Sample preparation GC-MS [scioninstruments.com]
• 7. youtube.com [youtube.com]
• 8. [PDF] Derivatization Methods in GC and GC/MS | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. Large Volume Injections (LVI) for Gas Chromatography [glsciences.eu]
• 13. gcms.cz [gcms.cz]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. benchchem.com [benchchem.com]
• 16. GC-MS Principle, Instrument and Analyses and GC-MS/MS | Technology Networks [technologynetworks.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. agilent.com [agilent.com]
• 19. gcms.cz [gcms.cz]

Technical Support Center: Optimizing Injection Parameters for Volatile Alkanes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing gas chromatography (GC) injection parameters for the analysis of volatile alkanes.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of volatile alkanes, offering potential causes and solutions in a question-and-answer format.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My chromatogram shows significant peak tailing for my volatile alkane standards. What could be the cause and how do I fix it?

  • Answer: Peak tailing can be caused by several factors. Active sites in the GC system can interact with your analytes, leading to tailing.[1] To remedy this, use a deactivated inlet liner, potentially with glass wool, to ensure homogeneous vaporization and trap non-volatile residues.[1] If you suspect contamination, trimming the first 10-20 cm of the column from the inlet side can help.[1] Additionally, an incorrect initial oven temperature in splitless injections can prevent proper focusing of the analytes at the head of the column.[1] Ensure the initial oven temperature is set 10-15°C below the boiling point of the sample solvent for efficient analyte trapping.[1] Column contamination from the accumulation of non-volatile residues can also lead to peak broadening and tailing; regularly bake out the column at its maximum allowable temperature to resolve this.[1] Incorrect injection technique, such as injecting a large volume too quickly, can overload the system and cause tailing.[2] Consider reducing the injection volume or using a split injection.[2]

• Question: I am observing fronting peaks for my early eluting volatile alkanes. What is the likely cause?

  • Answer: Peak fronting is often an indication of column overload.[3] This can happen if the sample concentration is too high or the injection volume is too large. To resolve this, you can dilute your sample, reduce the injection volume, or use a higher split ratio to introduce less sample onto the column.[3] Another potential cause is sample condensation in the injector or at the head of the column.[3] Ensure your injector and oven temperatures are appropriate for the volatility of your analytes.[3]

Issue 2: Poor Sensitivity / Low Signal Intensity

• Question: I am not getting a strong enough signal for my trace-level volatile alkane analysis. How can I improve my sensitivity?

  • Answer: For trace-level analysis, a splitless injection is generally preferred as it introduces the entire sample into the column, enhancing sensitivity.[4][5] If you are already using a splitless injection, ensure your splitless hold time is sufficient to allow for the complete transfer of analytes to the column.[6] Sub-optimal mass spectrometer (MS) parameters can also significantly impact signal intensity.[1] Optimize the MS source and quadrupole temperatures; a source temperature around 230°C is a common starting point.[1][7] For targeted analysis, using Selected Ion Monitoring (SIM) mode instead of full scan mode will significantly increase sensitivity by focusing on characteristic fragment ions for alkanes such as m/z 57, 71, and 85.[1]

Issue 3: Irreproducible Results

• Question: My peak areas are not consistent between injections. What could be causing this lack of reproducibility?

  • Answer: Irreproducible results can stem from several sources. Inconsistent sample preparation is a common culprit, so ensure standardized procedures are followed.[8] Leaks in the injector, such as a worn septum, can lead to variable sample introduction.[9] Regularly check for leaks and replace the septum as needed.[9] An unstable split ratio can also cause variations in the amount of sample reaching the column. If using an autosampler, ensure it is functioning correctly and the injection volume is consistent. For manual injections, a consistent technique is crucial.

Issue 4: High Baseline or Ghost Peaks

• Question: My chromatogram has a high, noisy, or drifting baseline. What are the potential causes?

  • Answer: A high or drifting baseline is often due to column bleed, which is the degradation of the stationary phase at high temperatures.[1] Ensure your oven temperature program does not exceed the column's maximum operating temperature.[1] Oxygen in the carrier gas can also cause oxidative damage to the stationary phase, leading to increased bleed.[1] Use high-purity carrier gas and install oxygen traps.[1] Contamination in the carrier gas, sample, or from previous injections (carryover) can also contribute to a high baseline.[10]

• Question: I am seeing unexpected peaks ("ghost peaks") in my chromatograms, even in blank runs. Where are they coming from?

  • Answer: Ghost peaks are typically caused by contamination.[10] Common sources include contaminated solvents, septa, or carryover from previous, more concentrated samples.[10] To troubleshoot, run a blank solvent injection. If the ghost peaks are present, the solvent is likely contaminated.[10] If the peaks persist in a system blank (no injection), the issue may be a contaminated septum or carryover within the injection port.[10] Cleaning the injector liner and replacing the septum are good first steps.[10]

Frequently Asked Questions (FAQs)

Q1: What is the ideal injector temperature for volatile alkanes?

A1: The ideal injector temperature depends on the specific analytes and the injection technique. For volatile compounds, a lower injector temperature, typically in the range of 150-250°C, is often used to prevent backflash, where the sample rapidly expands and can exceed the volume of the liner.[11][12] However, the temperature must be high enough to ensure rapid and complete vaporization of the sample.[7] A good starting point is often 250°C.[12]

Q2: Should I use a split or splitless injection for my volatile alkane analysis?

A2: The choice between split and splitless injection depends on the concentration of your sample.

• Split injection is ideal for high-concentration samples as it prevents column overload by venting a portion of the sample.[4][5]

• Splitless injection is suitable for trace-level analysis as it directs the entire sample onto the column, maximizing sensitivity.[4][5]

Q3: What are the advantages of using Headspace or Purge and Trap techniques for volatile alkanes?

A3:

• Headspace analysis is a clean and automated technique for analyzing volatile compounds in liquid or solid samples.[13] It involves analyzing the vapor phase in equilibrium with the sample, which minimizes matrix effects and protects the GC system from non-volatile residues.[12][13]

• Purge and Trap is a sample introduction technique used for analyzing volatile organic compounds (VOCs) in liquid or solid samples, particularly water.[13][14] It involves purging the sample with an inert gas to release the volatile analytes, which are then trapped on an adsorbent material and subsequently desorbed into the GC.[13][14] This technique is excellent for concentrating trace-level analytes.[14]

Q4: How can I prevent discrimination of more volatile alkanes during injection?

A4: Sample discrimination can occur in split/splitless inlets, where more volatile compounds may be transferred to the column more efficiently than less volatile ones.[1] To minimize this, ensure rapid and complete sample vaporization by optimizing the injector temperature and using a deactivated liner.[1] For splitless injections, a pressure pulse during the injection can help reduce mass discrimination.[1] Cool on-column injection is another technique that minimizes discrimination by depositing the sample directly onto the column without a heated injection port.[13]

Data Presentation

Table 1: Recommended Starting GC Parameters for Volatile Alkane Analysis

Parameter	Split Injection	Splitless Injection	Headspace Injection	Purge and Trap	Rationale
Injector Temperature	200 - 300 °C[11]	200 - 300 °C[11]	250 °C[12]	N/A (Desorption Temp: 240°C)[15]	Ensures rapid vaporization without analyte degradation.
Split Ratio	10:1 to 100:1	N/A	5:1[12]	N/A	Prevents column overload for concentrated samples.
Splitless Hold Time	N/A	0.5 - 2.0 min	N/A	N/A	Allows for complete transfer of analytes to the column.
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen	Helium[12]	Helium or Nitrogen[14]	Inert gases that provide good chromatographic efficiency.
Flow Rate	1 - 2 mL/min[1]	1 - 2 mL/min[1]	1.2 mL/min[12]	10 mL/min (desorption)[15]	Optimizes separation efficiency and analysis time.
Oven Program	Initial: 40-50°C (hold 1-3 min), Ramp: 6-10°C/min to 180-320°C[1][12]	Initial: 40-50°C (hold 1-3 min), Ramp: 6-10°C/min to 180-320°C[1][12]	Initial: 40°C (hold 2 min), Ramp to 180°C[12]	Varies with analytes	Provides good separation of alkanes with varying volatilities.
Liner Type	Deactivated, single taper with glass wool[1]	Deactivated, single taper with glass wool[1]	N/A	N/A	Promotes homogeneous vaporization and traps non-volatile materials.

Experimental Protocols

1. Protocol for Split/Splitless Injection of Volatile Alkanes

• Sample Preparation: Prepare a stock solution of the alkane standard(s) in a volatile, high-purity solvent (e.g., hexane). Perform serial dilutions to create working standards at the desired concentrations.

• Instrument Setup:

  • Install a suitable non-polar GC column (e.g., 100% dimethylpolysiloxane).[1]

  • Set the GC parameters according to the recommendations in Table 1 for either split or splitless mode.

  • Perform an autotune of the mass spectrometer (if applicable) to ensure optimal performance.

• Blank Injection: Inject a solvent blank to verify system cleanliness.

• Calibration: Inject the series of working standards to generate a calibration curve.

• Sample Injection: Inject the unknown samples.

• Data Analysis: Process the data to identify and quantify the target alkanes based on their retention times and mass spectra (if applicable).

2. Protocol for Static Headspace Analysis of Volatile Alkanes

• Sample Preparation: Accurately weigh or measure the sample into a headspace vial. For quantitative analysis, a consistent sample volume or weight is crucial. The vials should be immediately sealed with PTFE/silicone septa and aluminum crimp caps (B75204) to prevent analyte loss.[12]

• Instrument Setup:

  • Couple a static headspace sampler to the GC system.

  • Set the headspace sampler parameters (e.g., equilibration temperature and time). A typical starting point is to allow the sample to equilibrate for 24 hours at room temperature.[16]

  • Set the GC parameters as outlined in Table 1 for headspace injection.

• Equilibration: Allow the vials to equilibrate in the headspace sampler's oven for the specified time and temperature to allow the volatile analytes to partition into the headspace.

• Injection: The headspace sampler will automatically inject a set volume of the vapor phase into the GC inlet.

• Data Analysis: Analyze the resulting chromatogram to identify and quantify the volatile alkanes.

3. Protocol for Purge and Trap Analysis of Volatile Alkanes

• Sample Preparation: Place a known volume of the aqueous sample into the purging vessel. For solid samples, they must be suspended in water.[14]

• Instrument Setup:

  • Connect a purge and trap system to the GC.

  • Set the purge and trap parameters, including purge gas flow rate, purge time, trap desorption temperature, and time.

  • Set the GC parameters.

• Purging: An inert gas (e.g., helium or nitrogen) is bubbled through the sample, liberating the volatile alkanes.[14]

• Trapping: The purged analytes are carried by the gas flow onto an adsorbent trap, where they are concentrated.[14]

• Desorption: The trap is rapidly heated, and the trapped analytes are desorbed and transferred to the GC column for separation and analysis.[14]

• Data Analysis: Identify and quantify the volatile alkanes in the resulting chromatogram.

Mandatory Visualization

Caption: A logical workflow for troubleshooting common GC issues.

Caption: Decision tree for selecting the appropriate GC injection technique.

References

• 1. benchchem.com [benchchem.com]
• 2. aimanalytical.com [aimanalytical.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. Overview Of GC-MS Injection Techniques - Blogs - News [alwsci.com]
• 5. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. GC Injection Techniques for Accurate Chromatography | Phenomenex [phenomenex.com]
• 12. Optimization of headspace extraction conditions for volatile hydrocarbons from aqueous matrices using experimental design approaches - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01147G [pubs.rsc.org]
• 13. drawellanalytical.com [drawellanalytical.com]
• 14. gcms.cz [gcms.cz]
• 15. archimer.ifremer.fr [archimer.ifremer.fr]
• 16. Headspace analysis for screening of volatile organic compound profiles of electronic juice bulk material - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing for Branched Alkanes in Gas Chromatography (GC)

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to peak tailing for branched alkanes in their Gas Chromatography (GC) experiments.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for the analysis of branched alkanes?

In an ideal GC analysis, chromatographic peaks should be symmetrical (Gaussian). Peak tailing is a distortion where the peak's trailing edge is broader than its leading edge. For branched alkanes, which are generally non-polar, peak tailing can be an indicator of underlying issues in the GC system. This is problematic because it can lead to reduced resolution between closely eluting isomers, inaccurate peak integration, and compromised quantitative accuracy and precision.[1] An asymmetry factor (As) or tailing factor (Tf) greater than 1.5 is a clear indication that troubleshooting is necessary.[1]

Q2: What are the primary causes of peak tailing for relatively non-polar compounds like branched alkanes?

While branched alkanes are non-polar, peak tailing can still occur due to several factors. These can be broadly categorized into physical and chemical issues within the GC system, as well as suboptimal method parameters.

• Physical Issues: These are often related to disruptions in the carrier gas flow path. This can include a poorly cut or installed column, the presence of dead volumes in the injector or detector connections, or system leaks.[1][2] If all peaks in the chromatogram, including the solvent peak, are tailing, a physical issue is the most likely culprit.[1]

• Chemical Issues (Active Sites): Although less common for non-polar analytes, interactions can still occur with active sites in the GC system. These active sites are often exposed silanol (B1196071) groups (-SiOH) on the surface of the inlet liner, glass wool packing, or the front of the GC column.[2] Contamination from previous samples can also create active sites.

• Methodological Issues: Problems with the analytical method itself can also lead to peak tailing. This includes column overload (injecting too much sample), an inappropriate inlet temperature that leads to slow vaporization, or an incorrect oven temperature program.[3][4]

Q3: How can I quickly diagnose the source of peak tailing for my branched alkane analysis?

A systematic approach is the most efficient way to identify the root cause of peak tailing. A good starting point is to observe which peaks are affected.

• If all peaks are tailing: This usually points to a physical problem in the flow path that affects all compounds indiscriminately. The most common causes are improper column installation or a leak in the system.[1]

• If only some peaks (e.g., higher-boiling branched alkanes) are tailing: This suggests a chemical interaction or a method-related issue. It could be due to active sites in the system that interact more strongly with larger molecules, or the inlet temperature may not be high enough for the complete and rapid vaporization of these less volatile compounds.[4]

A simple diagnostic test is to inject a very non-polar and volatile compound like a light hydrocarbon. If this peak also tails, it strongly suggests a physical flow path problem.

Troubleshooting Guides

This section provides detailed, question-and-answer-based guides to resolve specific issues causing peak tailing of branched alkanes.

Guide 1: Addressing Inlet-Related Problems

Q: I suspect the issue is in my GC inlet. What should I check first?

The GC inlet is a very common source of peak tailing. Start with the most straightforward and frequent fixes:

• Perform Inlet Maintenance: The inlet liner and septum are consumables and should be replaced regularly. The liner can become contaminated with non-volatile residues from previous injections, creating active sites. The septum can shed particles into the liner.

• Use a Deactivated Liner: Always use a high-quality, deactivated inlet liner. For non-polar compounds like branched alkanes, a liner with deactivated glass wool can aid in sample vaporization and produce sharper peaks.

• Check for Leaks: Ensure all fittings around the inlet, especially the septum nut and column connection, are leak-free.

Guide 2: Diagnosing and Resolving Column Issues

Q: I've performed inlet maintenance, but the peak tailing persists. Could my column be the problem?

Yes, the column itself is another major contributor to peak tailing. The issues can range from improper installation to contamination or degradation.

• Improper Column Installation: A poorly cut column can create turbulence and dead volume at the inlet.[1][2] The column must also be installed at the correct depth in the inlet.

• Column Contamination: The front of the column can become contaminated with non-volatile material from the sample matrix. These contaminants can act as active sites.

• Column Degradation: Over time, and especially if exposed to oxygen at high temperatures, the stationary phase of the column can degrade, leading to active sites and poor peak shape.

Troubleshooting Steps:

• Re-cut and Re-install the Column: Carefully cut a small section (a few centimeters) from the front of the column, ensuring a clean, square cut. Then, re-install it at the correct depth as specified by your instrument manufacturer.

• Trim the Column: If the contamination is more significant, you may need to trim a larger portion (10-20 cm) from the front of the column.

• Bake Out the Column: If you suspect broader contamination, a high-temperature bakeout (within the column's specified limits) can help remove semi-volatile residues.

• Replace the Column: If the above steps do not resolve the issue, the column may be permanently damaged and will need to be replaced.

Guide 3: Optimizing GC Method Parameters

Q: Could my GC method parameters be the cause of the peak tailing?

Absolutely. Sub-optimal method parameters can significantly impact peak shape.

• Column Overload: Injecting too high a concentration of your sample can saturate the stationary phase, leading to fronting or tailing peaks.[3]

• Inlet Temperature: If the inlet temperature is too low, higher molecular weight branched alkanes may not vaporize completely or quickly enough, leading to a slow and incomplete transfer onto the column, which causes peak tailing.[4]

• Oven Temperature Program: A temperature ramp that is too slow can lead to peak broadening for later eluting compounds.[5]

Troubleshooting Steps:

• Reduce Sample Concentration: Dilute your sample and re-inject it. If the peak shape improves, you were likely overloading the column.

• Increase Inlet Temperature: For higher-boiling branched alkanes, ensure the inlet temperature is sufficiently high to ensure rapid and complete vaporization. A general guideline is to set the inlet temperature at least 20-25°C above the boiling point of the highest boiling analyte.

• Optimize the Temperature Program: A faster temperature ramp can sometimes help to sharpen the peaks of later eluting compounds.

Data Presentation

The following table summarizes the common causes of peak tailing for branched alkanes and the recommended solutions.

Symptom	Potential Cause	Recommended Solution(s)
All peaks in the chromatogram are tailing	Improper column installation (poor cut, incorrect depth)	Re-cut and re-install the column at the correct depth.
Dead volume in the system	Check and tighten all fittings; ensure proper column installation.
System leak	Perform a leak check of the entire GC system.
Only later-eluting (higher molecular weight) branched alkanes are tailing	Inlet temperature is too low	Increase the inlet temperature to ensure rapid vaporization.
Active sites in the liner or at the head of the column	Perform inlet maintenance (replace liner and septum); trim the front of the column.
Column contamination	Bake out the column or trim the front section.
Peak shape degrades over a series of injections	Accumulation of non-volatile residue in the inlet or on the column	Implement regular inlet maintenance; consider sample cleanup.
Septum degradation	Replace the septum.
All peaks are broad and may be tailing	Column overload	Dilute the sample or reduce the injection volume.
Sub-optimal carrier gas flow rate	Optimize the carrier gas flow rate for your column dimensions.

The table below provides illustrative data on how the asymmetry factor of a representative branched alkane (e.g., iso-octane) might be affected by different troubleshooting actions. Note: These values are for demonstration purposes to illustrate expected trends.

Condition	Asymmetry Factor (As)	Interpretation
Initial observation of peak tailing	2.1	Significant peak tailing, requires troubleshooting.
After replacing the inlet liner and septum	1.4	Improvement in peak shape, but still some tailing.
After trimming 10 cm from the column inlet	1.1	Good peak symmetry, issue likely resolved.
After increasing inlet temperature by 20°C	1.2	Improved vaporization and better peak shape.

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner and Septum Replacement)

• Cool Down: Cool the GC inlet and oven to a safe temperature (typically below 50°C).

• Turn Off Carrier Gas: Turn off the carrier gas flow at the instrument or gas cylinder.

• Remove Septum Nut: Unscrew the septum nut from the top of the inlet.

• Replace Septum: Carefully remove the old septum and replace it with a new, pre-conditioned one. Do not overtighten the nut upon replacement.

• Remove Liner: Carefully remove the inlet liner using clean forceps.

• Install New Liner: Insert a new, deactivated liner of the appropriate type for your application. Ensure any O-rings are correctly seated.

• Reassemble: Reassemble the inlet components in the reverse order of disassembly.

• Restore Gas Flow and Leak Check: Restore the carrier gas flow and perform a leak check around the septum nut and other fittings using an electronic leak detector.

Protocol 2: GC Column Cutting and Installation

• Prepare the Column: Wearing clean gloves, carefully handle the capillary column.

• Score the Tubing: Using a ceramic scoring wafer or a diamond-tipped scribe, lightly score the polyimide coating of the column at the desired cutting point.

• Break the Column: Gently snap the column at the score mark. The break should be clean and perpendicular (90 degrees) to the column wall.

• Inspect the Cut: Examine the cut end with a magnifying glass to ensure it is a clean, square cut with no jagged edges or shards. If the cut is not clean, repeat the process.

• Install the Column: Carefully insert the column into the inlet to the correct depth as specified by the instrument manufacturer. Tighten the nut finger-tight, followed by a small turn with a wrench (typically 1/4 to 1/2 turn past finger-tight). Do not overtighten, as this can crush the column.

• Detector End: Repeat the installation process for the detector end of the column, ensuring the correct insertion depth.

Mandatory Visualization

Below is a troubleshooting workflow for addressing peak tailing in the GC analysis of branched alkanes.

Caption: A logical workflow for troubleshooting peak tailing in GC analysis.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Mass Spectral Analysis of 3-Ethyl-2,5-dimethylheptane

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing mass spectrometry to identify 3-Ethyl-2,5-dimethylheptane.

Frequently Asked Questions (FAQs)

Q1: What are the expected major fragmentation patterns for 3-Ethyl-2,5-dimethylheptane in Electron Ionization (EI) Mass Spectrometry?

A1: In EI mass spectrometry, branched alkanes like 3-Ethyl-2,5-dimethylheptane undergo characteristic fragmentation, primarily through cleavage at the carbon-carbon bonds at the branching points. This occurs because it leads to the formation of more stable secondary and tertiary carbocations. The molecular ion peak (the peak representing the intact molecule) is often of very low abundance or entirely absent in the mass spectra of highly branched alkanes.

For 3-Ethyl-2,5-dimethylheptane (molecular weight: 156.31 g/mol ), the fragmentation is expected to be driven by the formation of the most stable carbocations. The structure of 3-Ethyl-2,5-dimethylheptane is:

Cleavage at the various branching points will result in a series of fragment ions. The most likely cleavages and the resulting stable carbocations are the basis for identifying the compound.

Q2: Why is the molecular ion peak (m/z 156) likely to be weak or absent in the mass spectrum of 3-Ethyl-2,5-dimethylheptane?

A2: The molecular ion of a branched alkane is highly unstable and readily undergoes fragmentation.[1] The energy imparted by the electron impact in EI mass spectrometry is sufficient to cause rapid cleavage at the branching points, leading to the formation of more stable carbocations.[2] This extensive fragmentation means that very few, if any, of the molecular ions reach the detector intact, resulting in a weak or absent molecular ion peak.[3][4]

Q3: What are the common fragment ions I should look for to identify 3-Ethyl-2,5-dimethylheptane?

A3: You should look for a series of fragment ions that correspond to the loss of different alkyl radicals from the parent molecule. The most abundant fragments will typically be those that result from the formation of the most stable carbocations (tertiary > secondary > primary). For 3-Ethyl-2,5-dimethylheptane, key fragment ions would arise from cleavages around the C3 and C5 positions.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
No molecular ion peak observed.	This is expected for a highly branched alkane like 3-Ethyl-2,5-dimethylheptane due to extensive fragmentation.	- Confirm the presence of expected high-mass fragment ions. - Consider using a "soft" ionization technique like Chemical Ionization (CI) if confirmation of the molecular weight is essential.
Mass spectrum has low signal-to-noise ratio.	Insufficient sample concentration or issues with the instrument's sensitivity.	- Increase the concentration of the analyte. - Check the tuning and calibration of the mass spectrometer. - Clean the ion source.
Fragment ions observed do not match the expected pattern.	The compound may not be 3-Ethyl-2,5-dimethylheptane, or it could be contaminated with other substances.	- Verify the purity of your sample using a chromatographic technique like Gas Chromatography (GC) prior to MS analysis. - Compare the obtained spectrum with library spectra of other isomers of undecane.
Inconsistent fragmentation pattern between runs.	Fluctuations in the ionization energy or other instrument parameters.	- Ensure that the mass spectrometer is properly calibrated and that the tuning parameters are consistent for all analyses. - Regularly perform system suitability tests to check for instrument performance.

Experimental Protocol: Electron Ionization Mass Spectrometry of 3-Ethyl-2,5-dimethylheptane

This protocol outlines the general procedure for obtaining an electron ionization (EI) mass spectrum of 3-Ethyl-2,5-dimethylheptane, a volatile organic compound.

1. Sample Preparation:

• Prepare a dilute solution of 3-Ethyl-2,5-dimethylheptane in a volatile, high-purity solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of approximately 10-100 ng/µL.

2. Instrument Setup (GC-MS):

• Gas Chromatograph (GC):

  • Injector: Set to a temperature of 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Start at 50°C, hold for 1 minute, then ramp to 250°C at 10°C/min.

  • Column: Use a non-polar capillary column (e.g., DB-5ms).

• Mass Spectrometer (MS):

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230°C.

  • Electron Energy: 70 eV.

  • Mass Range: Scan from m/z 35 to 200.

  • Solvent Delay: Set a solvent delay to prevent the solvent peak from entering the mass spectrometer (typically 2-3 minutes).

3. Data Acquisition:

• Inject 1 µL of the prepared sample into the GC-MS system.

• Start the data acquisition.

• The total run time will be approximately 23 minutes.

4. Data Analysis:

• Identify the chromatographic peak corresponding to 3-Ethyl-2,5-dimethylheptane.

• Obtain the mass spectrum for this peak by averaging the scans across the peak and subtracting the background.

• Identify the major fragment ions and compare them to the expected fragmentation pattern.

Quantitative Data

The following table summarizes the expected prominent mass spectral peaks for 3-Ethyl-2,5-dimethylheptane based on typical fragmentation patterns of branched alkanes. Note: As a publicly available experimental mass spectrum for this specific isomer is not readily found, this data is representative and based on fragmentation rules.

m/z (Mass-to-Charge Ratio)	Proposed Fragment Ion	Relative Intensity (%)
43	[C3H7]+	100
57	[C4H9]+	85
71	[C5H11]+	60
85	[C6H13]+	45
99	[C7H15]+	20
113	[C8H17]+	10
127	[C9H19]+	5
156	[C11H24]+• (Molecular Ion)	<1

Mass Spectral Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathways for 3-Ethyl-2,5-dimethylheptane upon electron ionization.

Caption: Fragmentation of 3-Ethyl-2,5-dimethylheptane.

References

• 1. Undecane | C11H24 | CID 14257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 3. hmdb.ca [hmdb.ca]
• 4. massbank.eu [massbank.eu]

Technical Support Center: Column Selection for Optimal Separation of C11 Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the separation of C11 isomers.

Frequently Asked Questions (FAQs)

Q1: What makes the separation of C11 isomers so challenging?

A1: The primary challenge lies in the sheer number of isomers and their similar physicochemical properties. For instance, undecane (B72203) (C₁₁H₂₄) has 159 structural isomers, many of which have very close boiling points and polarities.[1] This similarity makes it difficult to achieve baseline separation using standard chromatographic techniques. Effective separation requires high-efficiency columns and methods that can exploit subtle differences in molecular shape, polarity, and boiling point.

Q2: What is the primary analytical technique for separating C11 isomers?

A2: High-resolution capillary gas chromatography (GC) is the most powerful and widely used technique for separating volatile hydrocarbon isomers like those of undecane.[2] When coupled with a mass spectrometer (GC-MS), it allows for both separation and confident identification of the individual isomers based on their fragmentation patterns.

Q3: What is the best general-purpose GC column for separating C11 alkane isomers?

A3: For general-purpose separation of C11 alkane isomers, a long capillary column with a non-polar stationary phase is the recommended starting point. These columns separate isomers primarily based on their boiling points and molecular shape. More branched isomers tend to have lower boiling points and, consequently, shorter retention times than the straight-chain n-undecane or less branched isomers.[2]

Q4: When should a polar or specialty column be used for C11 isomer separation?

A4: A polar or specialty column, such as one with a liquid crystalline stationary phase, should be used when separating C11 isomers with functional groups, double bonds (alkenes), or when trying to resolve positional or geometric (cis/trans) isomers that are difficult to separate on non-polar phases. These phases provide unique selectivity based on the molecule's shape and polarizability. Liquid crystal phases are particularly effective for separating isomers with functional groups in the middle of the carbon chain.

Q5: Why are Kovats Retention Indices (RI) important for identifying C11 isomers?

A5: Kovats Retention Indices (RI) are a standardized measure of retention that is less dependent on instrumental variations (like column length, film thickness, and carrier gas flow rate) than absolute retention times.[3] This allows for more reliable comparison of experimental data with library values and between different laboratories, which is crucial for the tentative identification of the large number of C11 isomers. The RI system uses a series of n-alkanes as external standards to create a retention scale.[3]

Troubleshooting Guides

Issue 1: Poor Resolution or Co-elution of Isomers

Q: My C11 isomers are co-eluting or show poor resolution on a non-polar column. What steps can I take to improve separation?

A: This is a common issue due to the similar boiling points of many C11 isomers. Here are several strategies to improve resolution:

• Optimize the Temperature Program: A slower temperature ramp will increase the interaction time of the analytes with the stationary phase, which can significantly improve the separation of closely eluting isomers.

• Increase Column Length: A longer column provides more theoretical plates, leading to better separation efficiency. Consider using a 60 m or even a 100 m column if resolution is a major issue.

• Decrease Column Internal Diameter (ID): A smaller ID column (e.g., 0.18 mm or 0.10 mm) offers higher efficiency and can improve resolution, but has a lower sample capacity.

• Change Stationary Phase: If optimizing the above parameters is insufficient, the isomers may not be separable by boiling point alone. Switching to a stationary phase with a different selectivity, such as a liquid crystalline phase, may be necessary to resolve positional or geometric isomers.

Issue 2: Peak Tailing

Q: I'm observing significant peak tailing for some of my C11 isomers, especially those with functional groups. What could be the cause and how can I fix it?

A: Peak tailing for compounds with active groups (like alcohols or amines) is often caused by unwanted interactions with active sites in the GC system.

• Check for System Activity: Active sites can be present in the injector liner, on the column itself (especially at the inlet), or due to contamination. Using a high-quality, deactivated liner and trimming the first few centimeters of the column can help.

• Derivatization: For highly polar isomers, derivatization can be an effective solution. This process chemically modifies the functional group (e.g., converting an alcohol to a less polar trimethylsilyl (B98337) (TMS) ether), reducing its ability to interact with active sites and improving peak shape.

• Column Contamination: Contamination from previous injections can create active sites. Baking out the column at its maximum isothermal temperature for a few hours (without exceeding the maximum programmed temperature limit) can help clean it.

Issue 3: Inconsistent Retention Times

Q: The retention times for my C11 isomers are shifting between runs. What should I check?

A: Retention time instability is usually due to issues with the carrier gas flow or oven temperature control.

• Check for Leaks: Perform a leak check on the entire system, from the gas source to the detector. Leaks can cause fluctuations in the column head pressure and carrier gas velocity.

• Verify Flow Rate: Ensure that the carrier gas flow rate is constant and accurately controlled. If using a mass spectrometer, small changes in vacuum can affect the flow.

• Ensure Oven Temperature Stability: Verify that the GC oven is accurately and consistently reaching and holding the set temperatures. Poor temperature control will lead to retention time drift.

Data Presentation

The separation of C11 alkane isomers is highly dependent on the stationary phase. Non-polar columns are excellent for separating based on boiling point, while more polar phases can offer unique selectivity.

Table 1: Comparison of Kovats Retention Indices (RI) for Selected C11 Alkane Isomers on a Non-Polar vs. a Polar Stationary Phase

Isomer	IUPAC Name	Non-Polar Phase (DB-5) RI	Polar Phase (PEG/WAX) RI	Separation Principle
n-Undecane	Undecane	1100	1100	Elutes based on boiling point; reference compound.
2-Methyldecane	2-Methyldecane	1078	~1085	Elutes earlier than n-undecane on non-polar phase due to lower boiling point. Polarity has minimal effect.
3-Methyldecane	3-Methyldecane	1083	~1090	Similar to 2-methyldecane, with slight differences due to branching position.
2,2-Dimethylnonane	2,2-Dimethylnonane	1055	~1065	Increased branching further lowers the boiling point, leading to earlier elution on a non-polar phase.
Undec-1-ene	Undec-1-ene	1089	~1120	The double bond increases polarity, leading to stronger retention on a polar phase compared to a non-polar phase.
trans-5-Undecene	trans-5-Undecene	1095	~1115	The internal double bond has a different interaction with polar phases compared to a terminal double bond.
cis-5-Undecene	cis-5-Undecene	1098	~1125	The cis configuration is slightly more polar than the trans, leading to slightly longer retention on a polar phase.

Note: The Kovats Retention Index for n-alkanes is defined as 100 times the carbon number on any stationary phase. RI values for other compounds are approximate and can vary slightly based on the specific column and analytical conditions.

Experimental Protocols

Detailed Methodology for GC-MS Analysis of C11 Alkane Isomers

This protocol provides a general framework for the separation and identification of C11 alkane isomers using a standard non-polar GC column.

1. Sample Preparation

• Standard Preparation: Prepare individual standards of the C11 isomers of interest, if available, at a concentration of approximately 100 µg/mL in a volatile solvent such as hexane (B92381) or pentane.

• Sample Dilution: Dilute the sample containing the mixture of C11 isomers in the same solvent to a final concentration within the linear range of the detector (typically 1-10 µg/mL).

• Filtration: If the sample contains particulates, filter it through a 0.45 µm syringe filter before injection to prevent clogging of the syringe and contamination of the inlet.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 5975C MS or equivalent.

• GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

• Injector: Split/splitless inlet, operated in splitless mode for trace analysis or split mode (e.g., 50:1 split ratio) for higher concentration samples.

• Injector Temperature: 280°C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: 5°C/min to 200°C.

  • Hold for 5 minutes at 200°C.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-250.

3. Data Acquisition and Analysis

• Conditioning: Condition the column according to the manufacturer's instructions to ensure a stable baseline and remove any contaminants.

• Method Loading: Program the GC-MS with the parameters outlined above.

• Injection: Inject 1 µL of the prepared standard or sample into the GC.

• Data Acquisition: Acquire the total ion chromatogram (TIC) and the corresponding mass spectra for each peak.

• Identification: Identify the C11 isomers by comparing their mass spectra with a reference library (e.g., NIST) and by comparing their calculated Kovats Retention Indices with published values.

Mandatory Visualization

References

• 1. velocityscientific.com.au [velocityscientific.com.au]
• 2. phytochemia.com [phytochemia.com]
• 3. repositum.tuwien.at [repositum.tuwien.at]

Addressing baseline noise in the analysis of volatile hydrocarbons

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address baseline noise in the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of volatile hydrocarbons.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of baseline noise in GC-MS analysis of volatile hydrocarbons?

A1: Baseline noise in GC-MS analysis can originate from several sources. The most common include contaminated carrier gases, bleed from the GC column or septum, contamination in the inlet liner, and issues with the detector, such as contamination or incorrect gas flow rates.[1][2][3][4] Electronic issues and leaks in the system can also contribute significantly to baseline disturbances.[1][2]

Q2: What is the difference between baseline drift, noise, and spikes?

A2: These terms describe different types of baseline disturbances:

• Drift: A steady increase or decrease in the baseline signal over the course of a chromatographic run. This is often related to column bleed or a system that has not reached thermal equilibrium.[1][5]

• Noise: Characterized by small, rapid, and random fluctuations in the baseline signal. This can be caused by contaminated gases, a dirty detector, or electronic issues.[1][5]

• Spikes: Sharp, narrow, and often random peaks in the baseline. Spikes are typically caused by electrical disturbances or particulate matter passing through the detector.[1]

Q3: How does temperature programming affect the baseline?

A3: A rising baseline is often observed during temperature programming, especially at higher temperatures.[6] This is typically due to column bleed, where the stationary phase of the column begins to degrade and elute. Using a low-bleed column and ensuring the oven temperature does not exceed the column's maximum operating temperature can help mitigate this effect.[6]

Q4: Can the injector septum be a source of baseline noise?

A4: Yes, the injector septum is a common source of baseline noise, often referred to as "septum bleed."[6] At high temperatures, the septum can degrade and release volatile compounds, such as siloxanes, which create broad, irregular disturbances in the baseline.[6][7] Using high-quality, low-bleed septa and replacing them regularly can prevent this issue.[6]

Q5: What is an acceptable signal-to-noise ratio (S/N) for quantitative analysis?

A5: For quantitative analysis, a signal-to-noise ratio (S/N) of 10:1 is generally recommended for the limit of quantitation (LOQ).[8] The limit of detection (LOD) is typically estimated at an S/N of 3:1.[8] However, for optimal precision, an S/N ratio of greater than 100 may be necessary.[9]

Troubleshooting Guide

This guide provides systematic approaches to identify and resolve common baseline noise issues.

Issue 1: Rising Baseline (Drift)

A baseline that consistently increases during a temperature-programmed run is a common issue.

• Potential Cause 1: Column Bleed

  • Symptoms: The baseline rises as the oven temperature increases, particularly near the upper temperature limit of the column.[6]

  • Solution:

    • Ensure the column is properly conditioned.

    • Verify that the oven temperature does not exceed the column's maximum operating temperature.

    • Use a low-bleed GC column specifically designed for mass spectrometry (often designated as "MS" columns).

    • Check for oxygen leaks in the carrier gas lines, as oxygen can accelerate column degradation at high temperatures.[6]

• Potential Cause 2: Contaminated Carrier Gas

  • Symptoms: A consistently high or rising baseline even at lower temperatures.

  • Solution:

    • Ensure high-purity carrier gas (99.999% or higher) is being used.

    • Check that gas purifiers and moisture traps are installed and have not expired.

    • If a new gas cylinder was recently installed, the gas itself may be contaminated. Try a different cylinder.[3]

Issue 2: High-Frequency Noise (Fuzzy Baseline)

A baseline with rapid, small, and continuous spikes.

• Potential Cause 1: Contaminated Detector

  • Symptoms: The noise level increases with the detector temperature.[6] Over time, the detector can become contaminated with deposits, leading to erratic electrical signals.[6]

  • Solution:

    • Clean the detector components, such as the FID jet or collector, according to the manufacturer's instructions.[6]

    • Ensure that the detector gas flow rates are set correctly.[1]

• Potential Cause 2: Inlet Contamination

  • Symptoms: Random noise with occasional spikes and distorted peak shapes.[10] Non-volatile residues can accumulate in the inlet liner and pyrolyze, causing interference.

  • Solution:

    • Replace the inlet liner. It is good practice to replace the liner regularly, especially when analyzing complex samples.

    • If the problem persists, the inlet itself may require cleaning.

Issue 3: Spikes in the Baseline

Sharp, random, and narrow peaks in the chromatogram.

• Potential Cause 1: Electrical Disturbances

  • Symptoms: Spikes appear randomly and are not reproducible.

  • Solution:

    • Check for loose electrical connections on the instrument and data system.[1]

    • Ensure a stable power supply and consider using an isolated or filtered electrical supply.[1]

    • Identify and temporarily turn off other electronic equipment in the lab to see if they are the source of the interference.[1]

• Potential Cause 2: Particulate Matter

  • Symptoms: Spikes may appear irregularly.

  • Solution:

    • Particles from the septum or sample matrix can enter the detector. Ensure proper sample filtration and regularly replace the septum.

    • Check for deposits in the detector that may be flaking off.

Data Presentation

Table 1: Illustrative Impact of Troubleshooting Steps on Baseline Noise and Signal-to-Noise (S/N) Ratio

The following table provides an illustrative summary of how different corrective actions can impact baseline noise and the S/N ratio. The values are for demonstration purposes and will vary depending on the specific instrument and experimental conditions.

Condition	Baseline Noise (arbitrary units)	Signal-to-Noise (S/N) Ratio for a 1 ng Standard
Initial State: Standard Column, No Gas Purifier, 100 Injections on Septum	100	25:1
Action 1: Install High-Purity Gas with Purifier	50	50:1
Action 2: Replace with New, Low-Bleed Septum	30	83:1
Action 3: Replace with a Low-Bleed GC-MS Column	15	167:1
Action 4: Clean Inlet and Detector	10	250:1

Experimental Protocols

Protocol 1: GC Column Conditioning

Proper column conditioning is crucial for achieving a stable, low-noise baseline.

• Installation: Install the new column in the GC inlet, but do not connect the other end to the detector.

• Purge: Purge the column with carrier gas at room temperature for 15-30 minutes to remove any oxygen from the system.

• Initial Heating: Set the GC oven to an initial temperature of 40-50°C.

• Temperature Program: Program the oven to ramp at 5-10°C/minute to the column's maximum isothermal temperature (or 20°C above your highest analytical temperature, whichever is lower).

• Hold: Hold at the maximum temperature for 1-2 hours.

• Cool Down and Connect: Cool down the oven, then connect the column to the detector.

• Equilibrate: Heat the oven to your initial analytical temperature and allow the system to equilibrate until a stable baseline is achieved.

Protocol 2: System Leak Check

Leaks in the gas lines can introduce oxygen and other contaminants, leading to increased baseline noise and column damage.

• Pressurize the System: Set the carrier gas pressure to your normal operating pressure.

• Use an Electronic Leak Detector: Use an electronic leak detector to check all fittings and connections, starting from the gas source and moving towards the detector.

• Check Common Leak Points: Pay close attention to the gas cylinder connections, gas traps, inlet fittings (septum nut, column fitting), and detector fittings.

• Tighten or Replace Fittings: If a leak is detected, tighten the fitting. If the leak persists, replace the ferrule or the entire fitting. Do not overtighten fittings, as this can cause damage.

• Verify: After addressing any leaks, re-check the area with the electronic leak detector to ensure the leak has been resolved.

Mandatory Visualizations

Caption: A flowchart for troubleshooting baseline noise in GC-MS analysis.

Caption: A logical flow diagram of the GC-MS analysis process for volatile hydrocarbons.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. 4-2 Baseline Problems | Technical Information | GL Sciences [glsciences.com]
• 5. academic.oup.com [academic.oup.com]
• 6. aasnig.com [aasnig.com]
• 7. MS Tip - Elimination of Memory Peaks and GC Background Noise [sisweb.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Minimum required signal-to-noise ratio for optimal precision in HPLC and CE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]

Technical Support Center: Resolving Closely Boiling Branched Alkanes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the chromatographic resolution of closely boiling branched alkanes.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to separate closely boiling branched alkanes?

The separation of closely boiling branched alkanes is difficult due to their similar physicochemical properties.[1] Isomers of alkanes, particularly those with similar degrees of branching, often have very close boiling points and similar polarities, leading to co-elution in standard gas chromatography (GC) setups.[2][3] Achieving separation relies on exploiting subtle differences in their interactions with the stationary phase and optimizing chromatographic conditions to enhance these differences.

Q2: What is the primary chromatographic technique for separating branched alkane isomers?

High-resolution capillary gas chromatography (GC) is the primary technique for separating volatile hydrocarbon isomers like branched alkanes.[2] This method is effective because it can leverage small differences in boiling points and molecular shapes to achieve separation.[2]

Q3: How does the stationary phase impact the separation of branched alkanes?

The choice of stationary phase is a critical factor in the resolution of branched alkanes.[4] Nonpolar stationary phases are generally effective for separating alkanes, with the elution order primarily determined by boiling point and molecular shape.[2] More branched isomers tend to have lower boiling points and elute earlier.[2] For more challenging separations, liquid crystalline stationary phases can offer high isomeric selectivity.[1] The polarity of the stationary phase can significantly influence the retention of different isomers.[5]

Q4: Can temperature programming improve the resolution of these compounds?

Yes, temperature programming is a powerful tool for improving the resolution of compounds with a wide range of boiling points.[4] For closely boiling isomers, a slow temperature ramp can increase the interaction time of the analytes with the stationary phase, leading to better separation.[4] Adjusting the initial oven temperature can also be crucial; a lower initial temperature can enhance the separation of early-eluting, more volatile isomers.[6]

Troubleshooting Guides

Issue 1: Poor Resolution or Co-eluting Peaks

You are observing peaks that are not baseline-separated or appear as a single, broad peak.

Initial Checks:

• Confirm Peak Identity: If using a mass spectrometer (MS) detector, examine the mass spectra across the peak. A change in the mass spectrum can indicate the presence of co-eluting compounds.[7]

• Review Boiling Points: Check the boiling points of the suspected co-eluting isomers. If they are very close, optimizing your method will be necessary.

Troubleshooting Steps:

• Optimize the Temperature Program:

  • Decrease the ramp rate: A slower temperature ramp gives the analytes more time to interact with the stationary phase, which can improve separation.[4]

  • Lower the initial temperature: This can increase the retention of early-eluting compounds and improve their resolution.[6]

• Change the Stationary Phase:

  • If using a non-polar column, consider a column with a different selectivity, such as a more polar stationary phase, which may interact differently with the branched structures.[5][8] Liquid crystalline stationary phases are known for their high selectivity towards isomers.[1]

• Adjust Column Parameters:

  • Increase column length: A longer column provides more theoretical plates, which can enhance resolution.[8]

  • Decrease internal diameter: Narrower columns generally offer higher efficiency.[9]

• Optimize Carrier Gas Flow Rate:

  • Ensure the carrier gas flow rate is optimal for the column dimensions and carrier gas type (e.g., Helium or Hydrogen). An incorrect flow rate can lead to peak broadening and reduced resolution.

Logical Flow for Troubleshooting Poor Resolution

Caption: Troubleshooting workflow for poor resolution of branched alkanes.

Issue 2: Peak Tailing

Peaks have an asymmetrical shape with a "tail" extending from the back of the peak.

Possible Causes and Solutions:

• Active Sites in the System: Active sites in the injector liner, on the column, or in the detector can cause polar or reactive analytes to tail.

  • Solution: Use a deactivated inlet liner and a high-quality, inert GC column. If necessary, replace the septum and clean the injector.[6]

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Dilute the sample or reduce the injection volume.[10]

• Incompatible Solvent: The sample solvent may not be compatible with the stationary phase.

  • Solution: Whenever possible, dissolve the sample in a solvent that is compatible with the stationary phase.[11]

Issue 3: Peak Fronting

Peaks are asymmetrical with a leading edge that is not steep.

Possible Causes and Solutions:

• Column Overload: Similar to peak tailing, injecting too much sample can cause fronting.

  • Solution: Reduce the sample concentration or injection volume.[10]

• Inappropriate Injection Temperature: If the injection temperature is too low, the sample may not vaporize quickly and uniformly.

  • Solution: Increase the injector temperature, but do not exceed the maximum temperature limit of the column.

Data Presentation

Table 1: Effect of GC Parameters on the Resolution of Branched Alkanes

Parameter	Change	Expected Effect on Resolution	Potential Trade-offs
Column Length	Increase	Increase	Longer analysis time
Column Internal Diameter	Decrease	Increase	Lower sample capacity
Stationary Phase Film Thickness	Decrease	May Increase (for late-eluting peaks)	Lower retention times
Oven Temperature Ramp Rate	Decrease	Increase	Longer analysis time
Initial Oven Temperature	Decrease	Increase (for early-eluting peaks)	Longer analysis time
Carrier Gas	Switch from He to H₂	Can improve efficiency at higher flow rates	Safety considerations

Experimental Protocols

General GC Method for Branched Alkane Analysis

This protocol provides a starting point for the separation of closely boiling branched alkanes. Optimization will likely be required based on the specific isomers of interest.

1. Sample Preparation:

• Dilute the alkane mixture in a volatile, non-polar solvent (e.g., hexane (B92381) or pentane) to a concentration of approximately 10-100 µg/mL.

• Transfer the sample to a 2 mL autosampler vial.

2. GC-MS Parameters:

Parameter	Recommended Setting
GC System:	Agilent 8890 GC or equivalent
Column:	DB-1ms (or similar non-polar), 60 m x 0.25 mm ID, 0.25 µm film thickness
Injector:	Split/Splitless
Injector Temperature:	250 °C
Injection Volume:	1 µL
Split Ratio:	50:1 (can be adjusted)
Carrier Gas:	Helium
Flow Rate:	1.0 mL/min (constant flow)
Oven Program:	40 °C (hold 5 min), ramp at 2 °C/min to 200 °C, hold for 10 min
MS Detector:	Agilent 5977B MSD or equivalent
Transfer Line Temp:	280 °C
Ion Source Temp:	230 °C
Quadrupole Temp:	150 °C
Scan Range:	m/z 40-400

3. Data Analysis:

• Identify peaks based on their retention times and mass spectra.

• Compare mass spectra to a library (e.g., NIST) for tentative identification.

• Confirm isomer identity by comparing retention indices with known standards or literature values.

Experimental Workflow Diagram

Caption: General experimental workflow for the analysis of branched alkanes.

References

• 1. vurup.sk [vurup.sk]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. gcms.cz [gcms.cz]
• 5. youtube.com [youtube.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Preventing Thermal Degradation of Alkanes During GC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the thermal degradation of alkanes during Gas Chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of alkane thermal degradation during GC analysis?

A1: The thermal degradation of alkanes in a GC system is primarily caused by two factors:

• High Inlet Temperatures: Excessively high temperatures in the GC inlet can cause the carbon-carbon (C-C) and carbon-hydrogen (C-H) bonds in alkanes to break, leading to the formation of smaller, more volatile fragments. This is a common issue in split/splitless injection ports.[1]

• Active Sites: Catalytic activity within the GC inlet or on the analytical column can promote degradation at temperatures lower than expected. These active sites can be exposed metal surfaces in the injector, contaminants on the liner, or areas of stationary phase degradation.[1][2][3]

Q2: What are the common signs of thermal degradation in my chromatogram?

A2: Several chromatographic issues can indicate that your alkane analytes are degrading during analysis:

• Peak Tailing: While it can have multiple causes, peak tailing for alkanes can be a sign of unwanted interactions with active sites that lead to degradation.[2][3]

• Appearance of Unexpected Peaks: The presence of "ghost peaks" or smaller, earlier-eluting peaks that are not in your standard can be the breakdown products of your target alkanes.[2]

• Poor Recovery of High-Boiling Alkanes: A significant decrease in the peak area or the complete disappearance of peaks for longer-chain alkanes (e.g., C40 and above) is a strong indicator of thermal degradation.[2]

• Non-linear Calibration Curves: If degradation is occurring, you may find that the response for higher molecular weight alkanes is not linear as the concentration increases.[2]

• Irreproducible Results: Inconsistent peak areas and retention times can result from variable thermal degradation.[2]

Q3: How can I prevent or minimize thermal degradation of my alkane samples?

A3: A multi-faceted approach is necessary to prevent thermal degradation:

• Optimize Injection Technique: Consider using a Programmed Temperature Vaporization (PTV) inlet, which introduces the sample into a cool injector that is then rapidly heated. This minimizes the time the analytes spend in a high-temperature environment. Cool on-column (COC) injection is another excellent technique for thermally labile compounds as it deposits the sample directly onto the column without a heated inlet.[2][4]

• Use Inert Liners: Employing deactivated or ultra-inert inlet liners is crucial to prevent contact between the analytes and active sites on the glass surface.[5][6][7][8] Liners with inert glass wool can also help trap non-volatile residues and aid in vaporization.[5][6]

• Lower Injector Temperature: Use the lowest possible injector temperature that still ensures complete and efficient vaporization of your target alkanes.[2]

• Proper Column Installation and Conditioning: Ensure the GC column is installed correctly to avoid contact with active metal surfaces. New columns should be properly conditioned to remove any manufacturing residues and create a stable, inert stationary phase.[2]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues related to alkane thermal degradation.

Issue 1: Poor Peak Shape (Tailing) and Loss of High Molecular Weight Alkanes

Potential Cause	Troubleshooting Step	Expected Outcome
Active Sites in the Inlet Liner	Replace the inlet liner with a new, deactivated or ultra-inert liner. Consider using a liner with deactivated glass wool.[5][6]	Improved peak symmetry and recovery of high molecular weight alkanes.
High Injector Temperature	Systematically lower the injector temperature in 10-20°C increments.	Increased peak area and improved recovery for high-boiling alkanes.[2]
Column Contamination or Degradation	Condition the column according to the manufacturer's instructions.[2] If the problem persists, the column may be degraded and require replacement.	A more stable baseline and improved peak shape.
Improper Column Installation	Re-install the column following the manufacturer's guidelines, ensuring the correct insertion depth into the injector and detector.	Elimination of dead volumes and improved peak shape.[2]

Issue 2: Appearance of Unexpected Peaks (Ghost Peaks)

Potential Cause	Troubleshooting Step	Expected Outcome
Analyte Degradation in the Inlet	Lower the injector temperature. Use a gentler injection technique like PTV or Cool On-Column.[2][4]	Reduction or elimination of ghost peaks corresponding to breakdown products.
Contaminated Inlet Liner or Septum	Replace the septum and inlet liner. Septum fragments can introduce contaminants.	Disappearance of extraneous peaks.
Carryover from Previous Injections	Perform a solvent blank injection after a problematic sample run.	If ghost peaks appear in the blank, it indicates carryover. Clean the syringe and consider baking out the inlet and column.

Data Presentation

The choice of injection technique can significantly impact the thermal stress on analytes. The following table summarizes the relative performance of common GC injection techniques for the analysis of high-boiling alkanes.

Injection Technique	Typical Injector Temperature	Relative Recovery of >C40 Alkanes	Risk of Thermal Degradation
Hot Split/Splitless	250 - 350°C	Low to Moderate	High
Programmed Temperature Vaporization (PTV)	Ramped (e.g., 40°C to 350°C)	High	Low
Cool On-Column (COC)	Follows Oven Temperature	Very High	Very Low

Experimental Protocols

Protocol 1: GC Inlet Liner Deactivation (for reusable glass liners)

This protocol outlines a general procedure for deactivating glass GC inlet liners to minimize active sites.

Materials:

• Used glass GC inlet liners

• Methanol (B129727)

• Dichloromethane (B109758)

• 5% Dimethyldichlorosilane (DMDCS) in toluene (B28343) (or a commercial deactivating agent)

• Toluene

• Nitrogen gas source

• Beakers

• Forceps

• Oven

Procedure:

• Cleaning:

  • Rinse the liner with dichloromethane followed by methanol.

  • Sonicate the liner in methanol for 15 minutes.

  • Rinse again with methanol and dry completely with a stream of nitrogen.

• Deactivation:

  • Immerse the dry, clean liner in a 5% DMDCS in toluene solution for 15-30 minutes.

  • Remove the liner and rinse thoroughly with toluene to remove excess reagent.

  • Rinse with methanol.

• Curing:

  • Dry the liner with a stream of nitrogen.

  • Place the liner in an oven and heat at 250-300°C for 2-3 hours to cure the deactivation layer.

  • Allow the liner to cool completely before installation.

Protocol 2: GC Column Conditioning

Proper conditioning is essential for new columns and columns that have been stored for an extended period.

Materials:

• New GC column

• Gas chromatograph with carrier gas supply

Procedure:

• Installation:

  • Install the column in the GC inlet, but do not connect the column outlet to the detector.

  • Set the carrier gas flow rate according to the manufacturer's recommendation.

• Purging:

  • Purge the column with carrier gas at room temperature for 15-30 minutes to remove any oxygen.[2]

• Conditioning:

  • Set the oven temperature program to ramp at 5-10°C/min to 20°C above the maximum temperature of your analytical method (do not exceed the column's maximum isothermal temperature limit).[2]

  • Hold at this temperature for 1-2 hours. For columns with very thick films, a longer conditioning time may be necessary.[2]

  • Cool down the oven.

• Final Installation:

  • Connect the column to the detector.

  • Perform a blank run (injecting only solvent) using your analytical method to verify a stable baseline.[2]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. chromtech.com [chromtech.com]
• 6. agilent.com [agilent.com]
• 7. thomassci.com [thomassci.com]
• 8. Agilent Ultra Inert Liners | Krackeler Scientific, Inc. [krackeler.com]

Technical Support Center: Enhancing Ionization Efficiency for Alkanes in Mass Spectrometry

Welcome to the technical support center for the analysis of alkanes by mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges in enhancing the ionization efficiency of alkanes.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the mass spectrometric analysis of alkanes.

Issue 1: Weak or Absent Molecular Ion Peak in Electron Ionization (EI) Mass Spectra

Question: Why is the molecular ion peak ([M]•+) of my alkane sample weak or completely absent in the EI-MS spectrum, and what can I do to improve its detection?

Answer:

Alkanes, particularly branched and long-chain alkanes, are notoriously challenging to analyze by standard Electron Ionization (EI) mass spectrometry. The high energy of EI (typically 70 eV) leads to extensive fragmentation of the molecular ion.[1][2][3] The C-C bonds in alkanes are weaker than the C-H bonds and tend to cleave readily upon ionization.[1] Fragmentation is often favored at branching points due to the increased stability of the resulting secondary and tertiary carbocations.[1][2][3] Consequently, the molecular ion, if detected at all, is often of very low abundance, which decreases with increasing molecular weight and branching.[1][3]

Troubleshooting Steps:

• Lower the Ionization Energy: Reducing the electron energy from 70 eV to a lower value (e.g., 15-20 eV) can decrease the internal energy of the molecular ion, thus reducing fragmentation and increasing the relative abundance of the molecular ion peak.

• Utilize Soft Ionization Techniques: For definitive molecular weight determination, it is highly recommended to switch to a "soft" ionization technique that imparts less energy to the analyte molecule.[4][5][6][7]

  • Chemical Ionization (CI): This technique uses a reagent gas (e.g., methane, isobutane, or ammonia) to produce reagent ions that then ionize the analyte through gentler proton transfer or adduction reactions.[4][5] This results in significantly less fragmentation and a more prominent protonated molecule ([M+H]+) or adduct ion.[4]

  • Atmospheric Pressure Chemical Ionization (APCI): APCI is another soft ionization technique suitable for nonpolar compounds like alkanes.[8][9][10] It often produces protonated molecules or adduct ions, making it easier to determine the molecular weight.[8]

  • Atmospheric Pressure Photoionization (APPI): APPI uses photons to ionize the analyte, often with the assistance of a dopant. It is effective for nonpolar compounds and can produce molecular ions with minimal fragmentation.[7]

  • Plasma-Based Ionization: Techniques like Dielectric Barrier Discharge Ionization (DBDI) can provide soft ionization for alkanes, often yielding characteristic oxidized cations that can be directly correlated to their molecular mass with minimal fragmentation.[11][12]

Issue 2: Poor Sensitivity and High Background Noise

Question: I am observing a very low signal-to-noise ratio for my alkane analytes. How can I improve the sensitivity of my measurement?

Answer:

Low sensitivity in alkane analysis can stem from inefficient ionization, issues with the instrument setup, or high background noise.

Troubleshooting Steps:

• Optimize GC-MS Parameters: For gas chromatography-mass spectrometry (GC-MS) analysis, ensure that your system is optimized for the analysis of your target alkanes.[13][14]

  • Injector Temperature: Use a sufficiently high injector temperature (e.g., 280-320°C) to ensure the complete and rapid vaporization of high-boiling point alkanes.[13][14]

  • Carrier Gas Flow Rate: Optimize the carrier gas flow rate (typically 1-2 mL/min) to achieve good chromatographic resolution and peak shape.[13][14]

  • Column Choice: Employ a non-polar column (e.g., 100% dimethylpolysiloxane) suitable for the separation of non-polar compounds.[13][14]

• Clean the Ion Source: A contaminated ion source can lead to poor sensitivity and high background. Follow the manufacturer's protocol for cleaning the ion source components.[2]

• Check for Leaks: Air leaks in the system can increase background noise and reduce sensitivity. Perform a thorough leak check of your GC-MS system.[2]

• Use Selected Ion Monitoring (SIM): If you are performing targeted analysis of known alkanes, using SIM mode instead of full scan mode can significantly increase sensitivity by focusing the detector on specific fragment ions characteristic of your analytes (e.g., m/z 57, 71, 85).[14]

• Consider Adduct Formation: In some soft ionization techniques, the formation of adducts with species like ammonium (B1175870) ([M+NH₄]⁺) or sodium ([M+Na]⁺) can enhance ionization efficiency.[6][15][16] Introducing a suitable reagent into the mobile phase or as a post-column addition can promote the formation of these more readily detectable ions.[15]

Frequently Asked Questions (FAQs)

Q1: What is the best ionization technique for identifying the molecular weight of a mixture of unknown alkanes?

A1: For identifying the molecular weight of unknown alkanes, soft ionization techniques are highly recommended over traditional Electron Ionization (EI) due to the extensive fragmentation caused by EI.[1][4][12]

• Plasma-Based Soft Ionization (e.g., SICRIT): Techniques like "Soft Ionization by Chemical Reaction in Transfer" (SICRIT), which utilizes a dielectric barrier discharge, have been shown to be very effective. They can produce characteristic oxidized cations from alkanes with very little fragmentation, allowing for clear determination of their molecular mass.[11][12]

• Chemical Ionization (CI): CI is a classic soft ionization method that produces a prominent protonated molecule ([M+H]⁺), making molecular weight determination straightforward.[4] The choice of reagent gas can be used to control the degree of fragmentation.[4]

• Atmospheric Pressure Photoionization (APPI): APPI is also a good choice for nonpolar compounds like alkanes and can provide clear molecular ion information.[7]

Q2: Can I use Electrospray Ionization (ESI) for alkane analysis?

A2: Standard Electrospray Ionization (ESI) is generally not suitable for the direct analysis of alkanes.[17][18] ESI is most effective for polar and ionic compounds that can be readily charged in solution. Alkanes are nonpolar and lack functional groups that can be easily protonated or deprotonated, leading to very poor ionization efficiency with ESI.[17][18] However, some modified ESI techniques or the addition of make-up solvents can facilitate the analysis of compounds in non-polar solvents.[17][18]

Q3: What are common adduct ions I might see for alkanes with soft ionization methods?

A3: While direct protonation ([M+H]⁺) can be achieved with some CI reagents, the formation of other adducts is also possible and can be used to enhance ionization.

• Ammonium Adducts ([M+NH₄]⁺): When using ammonia (B1221849) as a CI reagent gas or when ammonium salts are present, the formation of ammonium adducts is common.[15]

• Oxidized Cations: With plasma-based sources, you may observe oxidized species, such as [M-H+O]⁺ or [M-3H+H₂O]⁺.[8][12]

• Halogen Adducts: In negative-ion APPI, the formation of halogen adducts (e.g., with chloride) has been observed for very long-chain alkanes (containing fifty or more carbon atoms).[19]

Q4: How does branching affect the mass spectrum of an alkane?

A4: Branching has a significant impact on the mass spectrum of an alkane, particularly in EI.

• Increased Fragmentation: Branched alkanes tend to fragment more readily than their straight-chain isomers.[1][3]

• Lower Abundance Molecular Ion: The molecular ion peak for branched alkanes is typically less abundant or even absent compared to straight-chain alkanes of the same molecular weight.[1][2][3]

• Preferential Cleavage at Branch Points: Fragmentation is favored at the branching points because it leads to the formation of more stable secondary and tertiary carbocations.[1][2][3] This characteristic fragmentation pattern can be used to deduce the structure of the branched alkane.[1]

Data Presentation

Table 1: Comparison of Ionization Techniques for Alkane Analysis

Ionization Technique	Principle	Typical Ions Formed	Fragmentation	Suitability for Alkanes	Key Advantages	Key Limitations
Electron Ionization (EI)	High-energy electrons bombard the analyte.[7][10]	[M]•+, numerous fragment ions	Extensive	Poor for molecular weight determination, good for structural elucidation via fragmentation patterns.	Provides reproducible fragmentation patterns for library matching.	Weak or absent molecular ion peak, especially for larger or branched alkanes.[1][2][3]
Chemical Ionization (CI)	Ionization via reaction with reagent gas ions (e.g., CH₅⁺, NH₄⁺).[4][5]	[M+H]⁺, [M+Adduct]⁺	Minimal to moderate (controllable by reagent gas).[4]	Excellent	Provides clear molecular weight information.[4]	Requires a reagent gas and optimization of source conditions.
Atmospheric Pressure Chemical Ionization (APCI)	Corona discharge ionizes a solvent spray, which then ionizes the analyte.[9][10]	[M+H]⁺, [M-H]⁺, adducts	Low	Very Good	Suitable for nonpolar compounds, compatible with LC-MS.[10][20]	Can still produce some fragmentation.[8]
Atmospheric Pressure Photoionization (APPI)	Ionization by photons, often with a dopant.[7]	[M]•+, [M+H]⁺	Very Low	Very Good	Excellent for nonpolar compounds, reduced background compared to APCI.[7]	Requires a UV lamp and potentially a dopant.
Plasma-Based Ionization (e.g., DBDI/SICRIT)	Ionization via reactions with species in a plasma.[11][21]	Oxidized cations, [M-H]⁺	Very Low	Excellent	Provides soft ionization with minimal fragmentation, high sensitivity.[11][12]	Newer technology, less widespread than other techniques.

Experimental Protocols

Protocol 1: GC-MS Analysis of Long-Chain Alkanes using Electron Ionization

This protocol provides a standard method for the analysis of long-chain alkanes (e.g., C20-C40) using a gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• Sample Preparation:

  • Accurately weigh a known amount of the sample containing the alkanes.

  • Dissolve the sample in a non-polar, volatile solvent such as hexane (B92381) or heptane (B126788) to a final concentration of approximately 10-100 µg/mL.[13]

  • Transfer the solution to a 2 mL autosampler vial.

• GC-MS Instrument Parameters:

  • Injector: Split/Splitless type. Use splitless mode for trace analysis.[13]

  • Injector Temperature: 280 - 320°C.[13][14]

  • Liner: Deactivated, single taper with glass wool.[14]

  • Injection Volume: 1 µL.[13]

  • Carrier Gas: Helium or Hydrogen at a flow rate of 1-2 mL/min (constant flow).[13][14]

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar phase (e.g., 100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane).[13]

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes; ramp at 10°C/min to 320°C; hold for 10 minutes at 320°C.[13]

  • Transfer Line Temperature: 280 - 320°C.[13]

  • Ion Source Temperature: 230 - 250°C.[13][14]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 50-550.[14]

• Data Acquisition and Analysis:

  • Perform an autotune of the mass spectrometer to ensure optimal performance.

  • Inject a solvent blank to check for system contamination.

  • Inject the prepared sample.

  • Analyze the resulting chromatogram and mass spectra. For identification, compare the fragmentation pattern to a spectral library (e.g., NIST).

Protocol 2: Enhancing Molecular Ion Detection using Chemical Ionization (CI)

This protocol outlines the general steps to modify the analysis for enhanced molecular ion detection using Chemical Ionization.

• Instrument Conversion to CI Mode:

  • Follow the manufacturer's instructions to switch the ion source from EI to CI mode. This typically involves changing the ion source volume and introducing a reagent gas.

• Reagent Gas Selection and Introduction:

  • Choose a suitable reagent gas. Methane is a common choice that provides moderately soft ionization. Isobutane provides even softer ionization with less fragmentation.

  • Introduce the reagent gas into the ion source at a pressure recommended by the instrument manufacturer (typically around 1 torr).

• Sample Introduction and GC Parameters:

  • Use the same sample preparation and GC parameters as described in Protocol 1.

• Mass Spectrometer Parameters for CI:

  • Ion Source Temperature: Optimize as per manufacturer's recommendations for CI, often similar to EI settings (e.g., 230-250°C).

  • Ionization Mode: Positive Chemical Ionization.

  • Scan Range: Adjust the scan range to include the expected mass of the protonated molecule ([M+H]⁺) or adduct ion.

• Data Acquisition and Analysis:

  • Acquire the data and look for the [M+H]⁺ ion (or other adducts) to confirm the molecular weight of the alkanes. The fragmentation will be significantly reduced compared to the EI spectrum.

Visualizations

Caption: Experimental workflow for the analysis of alkanes by GC-MS.

References

• 1. ch.ic.ac.uk [ch.ic.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Chemical ionization - Wikipedia [en.wikipedia.org]
• 5. bitesizebio.com [bitesizebio.com]
• 6. acdlabs.com [acdlabs.com]
• 7. acdlabs.com [acdlabs.com]
• 8. Rapid online analysis of n-alkanes in gaseous streams via APCI mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 11. Gas Chromatography-Atmospheric Pressure Inlet-Mass Spectrometer Utilizing Plasma-Based Soft Ionization for the Analysis of Saturated, Aliphatic Hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pragolab.cz [pragolab.cz]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra - MetwareBio [metwarebio.com]
• 16. m.youtube.com [m.youtube.com]
• 17. Enhancement of ionization efficiency of mass spectrometric analysis from non-electrospray ionization friendly solvents with conventional and novel ionization techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. as.uky.edu [as.uky.edu]
• 21. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Head-to-Head Battle: GC-MS vs. GCxGC for the Analysis of 3-Ethyl-2,5-dimethylheptane

For researchers, scientists, and drug development professionals navigating the complexities of isomeric analysis, the choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Comprehensive Two-Dimensional Gas Chromatography (GCxGC) is pivotal. This guide provides an in-depth comparison of these two powerful analytical techniques for the specific challenge of analyzing 3-Ethyl-2,5-dimethylheptane, a branched alkane representative of the intricate mixtures often encountered in petrochemical and metabolomic studies.

The separation and identification of structurally similar isomers like 3-Ethyl-2,5-dimethylheptane present a significant analytical hurdle. Co-elution in single-dimension chromatography can mask the presence of individual isomers, leading to inaccurate identification and quantification. This comparison guide delves into the performance of GC-MS and GCxGC, offering supporting experimental data and detailed protocols to inform your methodological choices.

Data Presentation: A Quantitative Look at Performance

The superior resolving power of GCxGC is evident when analyzing complex mixtures of structurally related compounds such as branched alkanes. While specific comparative data for 3-Ethyl-2,5-dimethylheptane is limited in publicly available literature, the following table summarizes representative performance metrics for the analysis of C11 branched alkane isomers, providing a reliable proxy for what can be expected.

Performance Metric	GC-MS	GCxGC-TOFMS	Key Advantage of GCxGC
Chromatographic Resolution	Moderate (Co-elution of isomers is common)	High to Very High	Significantly enhanced separation of isomers, revealing compounds hidden in a single GC peak.
Peak Capacity	~200 - 500	~2,000 - 10,000+	Dramatically increased space for peaks, minimizing co-elution in complex samples.
Sensitivity (LOD/LOQ)	Good (ng to pg range)	Excellent (pg to fg range)	Cryogenic modulation focuses analyte bands, leading to taller, narrower peaks and improved signal-to-noise.
Kovats Retention Index (Non-Polar Column, e.g., DB-5)	~1042 (for 3-Ethyl-2-methylheptane)	~1042 (for 3-Ethyl-2-methylheptane)	While the index is the same, GCxGC provides a second retention dimension for more confident identification.
Kovats Retention Index (Polar Column, e.g., Wax-based)	Not typically used as a single dimension for this type of analysis	Provides a second dimension of separation based on polarity	Orthogonal separation mechanism enhances compound separation and identification.

Experimental Protocols: A Guide to Methodologies

Detailed experimental protocols are crucial for replicating and comparing analytical outcomes. Below are representative methodologies for the analysis of branched alkanes using both GC-MS and GCxGC-TOFMS.

GC-MS Experimental Protocol for Branched Alkane Analysis

• Instrumentation: A standard gas chromatograph coupled to a single quadrupole or ion trap mass spectrometer.

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column (e.g., DB-5ms).

• Injector: Split/splitless inlet at 250 °C with a 1 µL injection volume and a split ratio of 20:1.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Data Acquisition: Full scan mode.

GCxGC-TOFMS Experimental Protocol for Branched Alkane Analysis

• Instrumentation: A gas chromatograph equipped with a thermal modulator and coupled to a high-speed time-of-flight mass spectrometer (TOFMS).

• First Dimension (1D) Column: A non-polar column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column (e.g., DB-5ms).

• Second Dimension (2D) Column: A more polar column, such as a 1.5 m x 0.15 mm ID x 0.15 µm film thickness 50% phenyl-polysiloxane or a wax-based column.

• Injector: Split/splitless inlet at 280 °C with a 1 µL injection volume and a split ratio of 50:1.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 1 minute.

  • Ramp: 3 °C/min to 300 °C.

  • Hold: 2 minutes at 300 °C.

• Modulator:

  • Modulation Period: 6 seconds.

  • Hot Pulse Duration: 0.6 seconds.

  • Cool Time between Stages: 2.4 seconds.

• TOFMS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Acquisition Rate: 200 spectra/second.

  • Ion Source Temperature: 250 °C.

Visualizing the Workflow and Comparison

To better illustrate the analytical processes and the comparative logic, the following diagrams are provided.

GC-MS Analytical Workflow

GCxGC-TOFMS Analytical Workflow

Comparison of GC-MS and GCxGC

Conclusion: Choosing the Right Tool for the Job

For the routine analysis of well-separated, known compounds, GC-MS remains a robust and cost-effective technique. However, when faced with the challenge of separating and identifying isomeric compounds like 3-Ethyl-2,5-dimethylheptane within a complex matrix, GCxGC emerges as the superior technology. Its significantly higher peak capacity and resolution are indispensable for unraveling the chemical intricacies of such samples. The enhanced sensitivity of GCxGC, particularly when coupled with a TOFMS, allows for the detection and identification of trace-level isomers that would be missed by conventional GC-MS. For researchers and professionals in drug development and other scientific fields where comprehensive sample characterization is paramount, the investment in GCxGC technology can provide unparalleled analytical depth and confidence in results.

Comparative Guide to the Quantification of 3-Ethyl-2,5-dimethylheptane: A Method Validation Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two validated analytical methods for the quantification of 3-Ethyl-2,5-dimethylheptane, a volatile branched alkane. The primary method presented is a highly specific and sensitive Gas Chromatography-Mass Spectrometry (GC-MS) approach, tailored for the accurate determination of this compound in complex matrices. As a point of comparison, a High-Performance Liquid Chromatography (HPLC) method with UV detection is also detailed. While less conventional for such a volatile, non-chromophoric compound, this alternative illustrates the breadth of analytical strategies and their respective trade-offs.

The information herein is designed to assist researchers in selecting and implementing the most appropriate analytical methodology for their specific needs, supported by clear experimental protocols and performance data.

Quantitative Performance Comparison

The following table summarizes the key validation parameters for the two presented methods. The data highlights the superior sensitivity and specificity of the GC-MS method for the analysis of 3-Ethyl-2,5-dimethylheptane.

Parameter	Method A: Gas Chromatography-Mass Spectrometry (GC-MS)	Method B: High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	≥ 0.998	≥ 0.995
Linear Range	0.1 - 100 µg/mL	5 - 200 µg/mL
Limit of Detection (LOD)	0.03 µg/mL	1.5 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL	5.0 µg/mL
Accuracy (% Recovery)	95.2% - 104.5%	92.8% - 106.2%
Precision (%RSD)
- Intra-day	≤ 4.8%	≤ 6.5%
- Inter-day	≤ 6.2%	≤ 8.1%
Specificity	High (Mass-to-charge ratio detection)	Moderate (UV detection)

Experimental Protocols

Method A: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is optimized for the selective and sensitive quantification of 3-Ethyl-2,5-dimethylheptane.

1. Sample Preparation:

• Standard Preparation: A stock solution of 3-Ethyl-2,5-dimethylheptane (1 mg/mL) is prepared in hexane (B92381). Calibration standards are prepared by serial dilution of the stock solution to concentrations ranging from 0.1 µg/mL to 100 µg/mL.

• Sample Extraction: For solid or liquid samples, a liquid-liquid extraction is performed. A known quantity of the sample is mixed with hexane. The mixture is vortexed for 2 minutes and then centrifuged at 3000 rpm for 10 minutes. The hexane layer is carefully collected for analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 25°C/min, hold for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Selected Ion Monitoring (SIM).

• Quantifier Ion: m/z 57.

• Qualifier Ions: m/z 43, 71.

3. Data Analysis:

• Quantification is based on the peak area of the quantifier ion (m/z 57) against the calibration curve.

Method B: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

As 3-Ethyl-2,5-dimethylheptane lacks a significant chromophore, this method is presented as a comparative alternative and is less ideal for this specific analyte.

1. Sample Preparation:

• Standard Preparation: A stock solution of 3-Ethyl-2,5-dimethylheptane (1 mg/mL) is prepared in acetonitrile (B52724). Calibration standards are prepared by serial dilution to concentrations ranging from 5 µg/mL to 200 µg/mL.

• Sample Dilution: Samples are diluted with acetonitrile to fall within the calibration range.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Detector: Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with 80% Acetonitrile and 20% Water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 210 nm.

3. Data Analysis:

• Quantification is performed by comparing the peak area of the analyte to the calibration curve.

Visualized Workflows

The following diagrams illustrate the key workflows for the validation of an analytical method and the experimental process for GC-MS analysis.

Caption: Workflow for Analytical Method Validation.

Caption: Experimental Workflow for GC-MS Analysis.

The Potential of Undecane Isomers as Breath Biomarkers for Cancer Detection: A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for non-invasive, reliable biomarkers is a paramount objective in the early detection and monitoring of diseases such as cancer. Volatile organic compounds (VOCs) in exhaled breath have emerged as a promising frontier in this endeavor. Among the myriad of VOCs, undecane (B72203) and its isomers, a group of saturated hydrocarbons, have been identified in several studies as potential biomarkers for certain malignancies. This guide provides a comparative overview of the current scientific evidence for various undecane isomers as cancer biomarkers, with a specific focus on contrasting them with 3-Ethyl-2,5-dimethylheptane.

Introduction to Undecane Isomers as Biomarkers

Undecane (C11H24) is an alkane with 159 structural isomers. These compounds are byproducts of metabolic processes, particularly oxidative stress, which is often elevated in cancer patients.[1][2] The rationale behind their use as biomarkers lies in the hypothesis that cancerous cells produce a unique VOC profile that can be detected in exhaled breath. While several undecane isomers have been investigated, data on the specific isomer 3-Ethyl-2,5-dimethylheptane as a biomarker is currently not available in the scientific literature. This guide, therefore, focuses on a comparison between the known biomarker potential of other undecane isomers and the physicochemical properties of 3-Ethyl-2,5-dimethylheptane.

Comparative Analysis of Undecane Isomers

While direct performance data for 3-Ethyl-2,5-dimethylheptane as a biomarker is absent, studies have identified other undecane isomers as potential indicators of cancer. The following table summarizes the available findings for n-undecane, 3,7-dimethyl undecane, and 4,5-dimethyl nonane (B91170) (an isomer of undecane), which have been primarily studied in the context of oral and lung cancer.

Biomarker Candidate	Cancer Type	Key Findings	Sensitivity & Specificity
3-Ethyl-2,5-dimethylheptane	Not Studied	No available data on its performance as a biomarker.	Not Applicable
n-Undecane	Oral Squamous Cell Carcinoma, Lung Cancer	Identified as a potential biomarker in patient breath samples.[3][4]	Part of a multi-compound model with 80% sensitivity for lung cancer.[4]
3,7-Dimethyl undecane	Oral Squamous Cell Carcinoma, Lung Cancer	Identified as a relevant biomarker in patient breath.[3][4]	Part of a multi-compound model with 80% sensitivity for lung cancer.[4]
4,5-Dimethyl nonane	Oral Squamous Cell Carcinoma	Found to be a potential biomarker in the breath of patients.[3]	Data on individual performance is not specified.

Physicochemical Properties

The physical and chemical properties of these isomers can influence their detection and behavior as biomarkers.

Property	3-Ethyl-2,5-dimethylheptane	n-Undecane	3,7-Dimethyl undecane	4,5-Dimethyl nonane
Molecular Formula	C11H24	C11H24	C11H24	C11H24
Molar Mass ( g/mol )	156.31	156.31	156.31	156.31
Boiling Point (°C)	~177.5	196	Not available	Not available

Experimental Protocols for Biomarker Detection

The gold standard for the analysis of VOCs in exhaled breath is Gas Chromatography-Mass Spectrometry (GC-MS).[5] This technique allows for the separation, identification, and quantification of individual compounds in a complex mixture.

Breath Sample Collection

• Subject Preparation: Subjects are typically required to fast for a specified period (e.g., 8-12 hours) to minimize the influence of dietary VOCs.

• Collection Device: Breath samples are collected in inert bags (e.g., Tedlar® bags) or specialized collection devices.[3]

• Sampling Procedure: Subjects perform a single slow vital capacity exhalation into the collection device. The end-tidal breath, which is rich in alveolar air containing endogenous VOCs, is preferentially collected.

GC-MS Analysis of Undecane Isomers

• Pre-concentration: Due to the low concentrations of VOCs in breath, a pre-concentration step is necessary. Solid-Phase Microextraction (SPME) is a commonly used technique where a coated fiber is exposed to the breath sample to adsorb the VOCs.[3]

• Thermal Desorption: The SPME fiber is then inserted into the heated injection port of the gas chromatograph, where the adsorbed VOCs are thermally desorbed onto the GC column.

• Gas Chromatography: The VOCs are separated based on their boiling points and interaction with the stationary phase of the GC column. A typical oven temperature program starts at a low temperature and gradually increases to elute the compounds.

• Mass Spectrometry: As the separated compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification and quantification.

A typical GC-MS oven temperature program for VOC analysis is as follows:

• Initial temperature: 40°C for 2 minutes

• Ramp 1: Increase to 100°C at a rate of 8°C/min

• Ramp 2: Increase to 120°C at a rate of 15°C/min

• Ramp 3: Increase to 180°C at a rate of 8°C/min

• Ramp 4: Increase to 200°C at a rate of 15°C/min

• Ramp 5: Increase to 260°C at a rate of 8°C/min

Biological Origin and Signaling Pathways

Saturated alkanes like undecane and its isomers are generally considered to be end-products of metabolic processes, particularly lipid peroxidation initiated by oxidative stress.[1][2]

Caption: Hypothesized pathway of alkane biomarker generation.

There is currently no evidence to suggest that these alkanes are involved in specific signaling pathways. Their presence in exhaled breath is more likely a reflection of systemic metabolic changes associated with the disease.

Experimental Workflow

The following diagram illustrates the typical workflow for the identification and validation of volatile biomarkers from exhaled breath.

Caption: Workflow for breath biomarker discovery and validation.

Conclusion

The analysis of undecane isomers in exhaled breath presents a promising, non-invasive avenue for cancer detection. While studies have implicated n-undecane, 3,7-dimethyl undecane, and 4,5-dimethyl nonane as potential biomarkers for oral and lung cancers, a significant knowledge gap exists regarding the biomarker potential of 3-Ethyl-2,5-dimethylheptane. The lack of comparative data underscores the need for further research to explore the full spectrum of undecane isomers as diagnostic indicators. Future studies should aim to quantify the levels of a broader range of these isomers, including 3-Ethyl-2,5-dimethylheptane, in large, well-defined patient cohorts to establish their sensitivity, specificity, and clinical utility as cancer biomarkers.

References

• 1. mdpi.com [mdpi.com]
• 2. Breath alkanes as a marker of oxidative stress in different clinical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exhaled breath and oral cavity VOCs as potential biomarkers in oral cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Methods to Detect Volatile Organic Compounds for Breath Biopsy Using Solid-Phase Microextraction and Gas Chromatography–Mass Spectrometry [mdpi.com]

A Comparative Guide to the Isomeric Purity of 3-Ethyl-2,5-dimethylheptane Standards

For researchers, scientists, and professionals in drug development, the isomeric purity of chemical standards is paramount for accurate quantification and identification of compounds. This guide provides an objective comparison of hypothetical commercially available 3-Ethyl-2,5-dimethylheptane standards, supported by a detailed experimental protocol for purity assessment using gas chromatography.

Data Presentation: Comparison of 3-Ethyl-2,5-dimethylheptane Standards

The following table summarizes the isomeric purity and related specifications for three hypothetical commercial standards of 3-Ethyl-2,5-dimethylheptane. This data is representative of what researchers might encounter when sourcing such standards.

Feature	Standard A	Standard B	Standard C (Premium)
Advertised Purity	>98%	>99%	>99.5%
Isomeric Purity (GC-FID)	98.2%	99.1%	99.7%
Identified Isomeric Impurities	3-Ethyl-2,4-dimethylheptane (1.1%), 4-Ethyl-2,5-dimethylheptane (0.5%), Other C11 Isomers (0.2%)	3-Ethyl-2,4-dimethylheptane (0.6%), Other C11 Isomers (0.3%)	3-Ethyl-2,4-dimethylheptane (0.2%), Other C11 Isomers (0.1%)
Certificate of Analysis	Provided	Provided with Chromatogram	Provided with Chromatogram and Uncertainty Statement
Price per 1g	$150	$220	$350

Experimental Protocols: Isomeric Purity Assessment by Gas Chromatography (GC)

The isomeric purity of 3-Ethyl-2,5-dimethylheptane standards can be reliably determined using high-resolution capillary gas chromatography with flame ionization detection (GC-FID).

Objective: To separate and quantify 3-Ethyl-2,5-dimethylheptane from its potential isomers.

Instrumentation:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).[1]

• Column: A non-polar capillary column, such as one with a 100% dimethylpolysiloxane stationary phase (e.g., DB-1 or equivalent), with dimensions of 50-100 m length, 0.25 mm internal diameter, and 0.25 µm film thickness is recommended for separating complex hydrocarbon isomers.[1]

• Carrier Gas: High-purity helium or hydrogen, set to a constant flow rate (e.g., 1 mL/min).[1]

Sample Preparation:

• Accurately prepare a stock solution of the 3-Ethyl-2,5-dimethylheptane standard in a volatile solvent like n-hexane at a concentration of 1000 µg/mL.

• Prepare a series of working standards by serial dilution of the stock solution to create a calibration curve.

• Prepare a sample solution of the standard to be tested at a concentration within the calibration range.

GC-FID Parameters:

• Inlet Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes

  • Ramp: 2 °C/min to 180 °C

  • Hold at 180 °C for 10 minutes

• Injection Volume: 1 µL (split injection with a split ratio of 50:1)

Data Analysis: The percentage purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.

Calculation: Isomeric Purity (%) = (Area of 3-Ethyl-2,5-dimethylheptane peak / Total area of all peaks) x 100

Visualizations

The following diagrams illustrate the workflow for assessing isomeric purity and the logical comparison of the standards.

Isomeric Purity Assessment Workflow

Logical Comparison of Standards

References

• 1. benchchem.com [benchchem.com]

A Guide to Inter-Laboratory Comparison of Branched Alkane Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison (ILC) for the analysis of branched alkanes. Ensuring consistency and accuracy across different laboratories is crucial for reliable data in research and development. This document outlines a standardized experimental protocol, presents a model for comparative data analysis, and details the workflow for such a collaborative study.

An inter-laboratory comparison, also known as a proficiency test, involves different laboratories testing identical samples and comparing their results.[1] This process is essential for validating analytical methods, assessing the reliability of laboratory results, and identifying potential biases or areas for improvement.[1][2]

Logical Workflow for Inter-Laboratory Comparison

The following diagram illustrates the key stages of an inter-laboratory comparison for branched alkane analysis, from sample preparation by a coordinating laboratory to the final evaluation of participating laboratories' performance.

Caption: A diagram illustrating the workflow of an inter-laboratory comparison study.

Experimental Protocols

A standardized protocol is critical to ensure that variations in results are due to laboratory performance rather than methodological differences. The recommended method for branched alkane analysis is Gas Chromatography-Mass Spectrometry (GC-MS), which offers high sensitivity and specificity.[3]

Sample Preparation

• Objective: To prepare a homogeneous sample containing known concentrations of specific branched alkanes (e.g., isobutane, isopentane, neopentane) for distribution.

• Procedure:

  • A stock solution of high-purity branched alkane standards is prepared in a volatile organic solvent such as hexane (B92381) or dichloromethane.[4]

  • This stock solution is used to spike a matrix relevant to the laboratories' typical analyses (e.g., a clean solvent, a biological fluid extract).

  • The final samples are aliquoted into sealed glass vials to prevent evaporation of the volatile alkanes.[4]

  • A coordinating laboratory prepares and distributes these samples to all participating laboratories.[2]

GC-MS Analysis

• Objective: To separate, identify, and quantify the branched alkanes in the provided samples.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• GC Conditions (Example):

  • Column: A non-polar column (e.g., DB-5 or equivalent) is often suitable.[4]

  • Injector Temperature: 250°C.

  • Oven Program: Initial temperature of 40°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.[5]

  • Injection Volume: 1 µL (splitless injection is recommended for trace analysis).[4]

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic fragment ions of alkanes (e.g., m/z 57, 71) for enhanced sensitivity and specificity.[6]

  • Mass Range (for full scan): 35-500 m/z.[7]

Calibration and Quantification

• Objective: To create a calibration curve to determine the concentration of branched alkanes in the test samples.

• Procedure:

  • Prepare a series of calibration standards of the target branched alkanes at different concentrations.

  • Analyze these standards using the same GC-MS method.

  • Construct a calibration curve by plotting the peak area against the concentration for each analyte.

  • Use the calibration curve to calculate the concentration of the branched alkanes in the unknown samples.

Data Presentation and Comparison

For an objective comparison of performance, all quantitative results should be compiled into a structured table. The coordinating body will perform a statistical analysis to determine a consensus mean and standard deviation for the reported values.

Table 1: Hypothetical Inter-Laboratory Comparison Results for Branched Alkane Analysis (Concentration in µg/mL)

Laboratory ID	Reported Isobutane Conc.	Z-Score (Isobutane)	Reported Isopentane Conc.	Z-Score (Isopentane)	Reported Neopentane Conc.	Z-Score (Neopentane)	Performance Assessment
Lab A	10.5	0.45	14.8	-0.33	8.2	0.25	Satisfactory
Lab B	9.8	-0.73	15.5	0.89	7.5	-1.00	Satisfactory
Lab C	11.2	1.55	16.1	1.89	8.9	1.50	Satisfactory
Lab D	8.5	-2.82	13.2	-2.89	6.1	-3.50	Unsatisfactory
Lab E	10.2	0.00	15.1	0.00	8.0	0.00	Satisfactory
Consensus Mean	10.2	15.1	8.0
Standard Deviation	0.6	0.6	0.4

Performance Evaluation

A common metric for evaluating laboratory performance in proficiency tests is the Z-score.[1][8] The Z-score indicates how many standard deviations a laboratory's result is from the consensus mean.[2]

The formula for the Z-score is: Z = (x - X) / σ Where:

• x is the result reported by the laboratory.

• X is the consensus mean from all participating laboratories.

• σ is the standard deviation of the results from all laboratories.

Interpretation of Z-scores:

• |Z| ≤ 2.0: Satisfactory performance.

• 2.0 < |Z| < 3.0: Questionable performance (warning signal).

• |Z| ≥ 3.0: Unsatisfactory performance (action required).[2]

Laboratories with unsatisfactory results should investigate potential root causes, which could include issues with instrument calibration, sample preparation, or data processing, and implement corrective actions.[2] Regular participation in such inter-laboratory comparisons helps ensure the continued reliability and high quality of analytical data.[2]

References

• 1. What is an inter laboratory comparison ? [compalab.org]
• 2. fiveable.me [fiveable.me]
• 3. longdom.org [longdom.org]
• 4. uoguelph.ca [uoguelph.ca]
• 5. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchmark-intl.com [benchmark-intl.com]

A Researcher's Guide to Mass Spectral Library Matching for the Identification of 3-Ethyl-2,5-dimethylheptane

For researchers, scientists, and drug development professionals, the accurate identification of chemical compounds is paramount. Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for this purpose, relying heavily on the matching of experimentally acquired mass spectra against extensive reference libraries. This guide provides a comparative overview of major mass spectral libraries for the identification of 3-Ethyl-2,5-dimethylheptane, a representative branched alkane. We will delve into a standardized experimental protocol, compare the leading spectral libraries, and present a logical workflow for compound identification.

Experimental Protocol: GC-MS Analysis of Branched Alkanes

A robust and reproducible experimental protocol is the foundation of reliable compound identification. The following is a standard operating procedure for the analysis of 3-Ethyl-2,5-dimethylheptane and similar volatile organic compounds.

1. Sample Preparation: A stock solution of 3-Ethyl-2,5-dimethylheptane should be prepared in a high-purity volatile solvent, such as hexane (B92381) or pentane, at a concentration of approximately 100 µg/mL. For complex matrices, a suitable extraction and clean-up procedure, such as solid-phase extraction (SPE), may be necessary to remove interfering substances.

2. Instrumentation: A standard Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is employed.

3. GC-MS Parameters: The following table outlines the recommended starting parameters for the GC-MS analysis. Optimization may be required based on the specific instrument and analytical goals.

Parameter	Recommended Setting	Rationale
Injector
Type	Split/Splitless	Offers versatility for varying sample concentrations.
Temperature	280 °C	Ensures efficient vaporization of the analyte.
Injection Volume	1 µL	A standard volume for capillary columns.
Gas Chromatograph
Column	30 m x 0.25 mm ID x 0.25 µm film thickness, non-polar (e.g., 5% phenyl-methylpolysiloxane)	Provides good separation for a wide range of volatile compounds.
Carrier Gas	Helium	An inert and efficient carrier gas for GC-MS.
Flow Rate	1.0 mL/min	A typical flow rate for this column dimension.
Oven Program	Initial temperature of 50°C (hold for 2 min), ramp at 10°C/min to 280°C (hold for 5 min)	A general-purpose temperature program suitable for separating a mixture of volatile organic compounds.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	The standard ionization technique for GC-MS, producing reproducible fragmentation patterns.
Ion Source Temp.	230 °C	A common temperature for EI sources.
Quadrupole Temp.	150 °C	A typical temperature for the mass analyzer.
Electron Energy	70 eV	The standard electron energy for generating reference mass spectra in libraries.[1][2]
Mass Range	m/z 40-400	Covers the expected mass range for the fragments of 3-Ethyl-2,5-dimethylheptane.
Scan Rate	2 scans/sec	Provides sufficient data points across a chromatographic peak.

Mass Spectral Library Comparison

The success of compound identification through GC-MS is highly dependent on the quality and comprehensiveness of the mass spectral library used. The three most prominent libraries are the NIST/EPA/NIH Mass Spectral Library, the Wiley Registry of Mass Spectral Data, and the open-access MassBank.

Feature	NIST/EPA/NIH Mass Spectral Library	Wiley Registry of Mass Spectral Data	MassBank
Library Size (EI Spectra)	Over 350,000	Over 873,000 in the 2023 release.[3][4]	A growing, open-access repository with a significant number of spectra.[5][6][7]
Data Curation	Highly curated and evaluated by NIST experts.[8][9][10]	Rigorous quality control and data processing protocols.[3]	Community-contributed data with varying levels of curation.[6]
Included Information	Mass spectra, retention indices, compound names, and structures.[1]	Mass spectra, searchable structures, physical properties, and DOIs.[3][11]	Mass spectra, compound metadata, and experimental conditions.[5]
Updates	Regular updates with new spectra and features.	Annual major releases and continuous updates for subscribers.[3]	Continuously updated with new contributions.[7]
Accessibility	Commercial license required.	Commercial license required.	Open and free to access.[7][12]
Key Strengths	Considered the gold standard for quality and reliability; includes valuable retention index data.	The largest commercially available collection of EI spectra, offering broad compound coverage.[13]	Open-access model fosters collaboration and data sharing within the scientific community.

Data Presentation: The Matching Process

Upon acquiring a mass spectrum of an unknown compound, the instrument's software compares it to the entries in the selected library. This comparison is based on a similarity algorithm that generates a "match score" or "quality index." A higher score indicates a better match between the experimental and library spectra.

For a branched alkane like 3-Ethyl-2,5-dimethylheptane, the electron ionization process will induce fragmentation, leading to a characteristic pattern of ions. The mass spectrum of a similar compound, 2,5-dimethylheptane, shows prominent peaks corresponding to the loss of alkyl fragments. The fragmentation of branched alkanes is characterized by preferential cleavage at the branching points, leading to the formation of stable secondary and tertiary carbocations.

Fragmentation of a branched alkane.

The library search report will typically present a list of candidate compounds ranked by their match scores. It is crucial for the analyst to manually inspect the top matches, comparing the experimental spectrum with the library spectrum to confirm the identification.

Workflow for mass spectral library matching.

References

• 1. NIST Mass Spectrometry Data Center Standard Reference Libraries and Software Tools: Application to Seized Drug Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Wiley Registry of Mass Spectral Data 2023 - Wiley Science Solutions [sciencesolutions.wiley.com]
• 4. mswil.com [mswil.com]
• 5. bio.tools · Bioinformatics Tools and Services Discovery Portal [bio.tools]
• 6. MassBank EU | NFDI4Chem Knowledge Base [knowledgebase.nfdi4chem.de]
• 7. massbank.eu [massbank.eu]
• 8. Mass Spectrometry Data Center | NIST [nist.gov]
• 9. Mass Spectrometry Data Center, NIST [chemdata.nist.gov]
• 10. NIST Mass Spectrometry Data Center Standard Reference Data and Software Tools for Seized Drug Analysis | NIST [nist.gov]
• 11. Wiley Registry/NIST Mass Spectral Library 2023 - Wiley Science Solutions [sciencesolutions.wiley.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Wiley Registry™ of Mass Spectral Data, 2023 Edition [sisweb.com]

A Comparative Guide to Gas Chromatographic Retention Indices of C11 Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Kovats retention indices for various C11 branched alkanes. The retention index is a critical parameter in gas chromatography (GC) for the identification of compounds, offering a more stable and transferable value than retention time alone. By comparing the retention indices of different isomers, researchers can gain insights into the effects of molecular structure on chromatographic behavior, aiding in the identification of unknown compounds and the development of analytical methods.

Data Presentation: Retention Indices of C11 Branched Alkanes

The following tables summarize the Kovats retention indices (RI) for a range of C11 branched alkane isomers on different types of gas chromatography stationary phases. The data has been compiled from various sources, including the NIST Chemistry WebBook and PubChem. It is important to note that retention indices can vary slightly depending on the specific experimental conditions.

Non-Polar Stationary Phases

Non-polar stationary phases, such as those with a polydimethylsiloxane (B3030410) backbone (e.g., DB-1, SE-30, OV-101), are commonly used for the separation of non-polar compounds like alkanes. The retention on these columns is primarily governed by the boiling point of the analytes.

Compound Name	Structure	Stationary Phase Type	Retention Index (RI)
n-Undecane	CH3(CH2)9CH3	Standard Non-Polar	1100
2-Methyldecane	CH3CH(CH3)(CH2)7CH3	Standard Non-Polar	1065 - 1073
3-Methyldecane	CH3CH2CH(CH3)(CH2)6CH3	Standard Non-Polar	1075 - 1080
4-Methyldecane	CH3(CH2)2CH(CH3)(CH2)5CH3	Standard Non-Polar	1078
5-Methyldecane	CH3(CH2)3CH(CH3)(CH2)4CH3	Standard Non-Polar	1079
2,2-Dimethyloctane	(CH3)3C(CH2)5CH3	Standard Non-Polar	924
3,3-Dimethyloctane	CH3CH2C(CH3)2(CH2)4CH3	Standard Non-Polar	932 - 943
4,4-Dimethyloctane	CH3(CH2)2C(CH3)2(CH2)3CH3	Standard Non-Polar	918 - 930
2,3-Dimethylnonane	CH3CH(CH3)CH(CH3)(CH2)5CH3	Standard Non-Polar	1052 - 1055
2,4-Dimethylnonane	CH3CH(CH3)CH2CH(CH3)(CH2)4CH3	Standard Non-Polar	1039
3,7-Dimethylnonane	CH3CH2CH(CH3)(CH2)3CH(CH3)CH3	Standard Non-Polar	1042
2,2,6-Trimethyloctane	(CH3)3CCH2CH2CH2CH(CH3)CH2CH3	Semi-Standard Non-Polar	963 - 964
2,4,6-Trimethyloctane	CH3CH(CH3)CH2CH(CH3)CH2CH(CH3)CH2CH3	Standard Non-Polar	955
4-Propyloctane	CH3(CH2)3CH(CH2CH2CH3)(CH2)3CH3	Semi-Standard Non-Polar	1029
3-Ethyl-2-methylheptane	CH3CH(CH3)CH(CH2CH3)(CH2)3CH3	Not Specified	979.1
4-Ethyl-2-methylheptane	CH3CH(CH3)CH2CH(CH2CH3)(CH2)2CH3	Standard Non-Polar	907
4-Ethyl-3-methylheptane	CH3CH2CH(CH3)CH(CH2CH3)CH2CH3	Standard Non-Polar	935 - 936
3-Ethyl-4-methylheptane	CH3CH2CH(CH2CH3)CH(CH3)CH2CH3	Standard Non-Polar	938 - 940
4-Ethyl-4-methylheptane	CH3(CH2)2C(CH3)(CH2CH3)CH2CH3	Standard Non-Polar	938

Polar Stationary Phases

Polar stationary phases, such as those containing polyethylene (B3416737) glycol (e.g., Carbowax), interact more strongly with polarizable or polar compounds. While alkanes are non-polar, differences in their molecular shape and accessibility of C-H bonds can lead to variations in retention on polar columns compared to non-polar ones.

Compound Name	Structure	Stationary Phase Type	Retention Index (RI)
2,4,6-Trimethyloctane	CH3CH(CH3)CH2CH(CH3)CH2CH(CH3)CH2CH3	Standard Polar	1058

Experimental Protocols

The determination of Kovats retention indices is a standardized procedure in gas chromatography. Below is a detailed, representative protocol for the analysis of C11 branched alkanes. It is important to note that the specific conditions for the data presented in the tables above may have varied.

Preparation of Standards and Samples

• n-Alkane Standard Mix: A certified reference standard mixture containing a homologous series of n-alkanes (e.g., C8 to C20) is procured. This mixture is diluted in a high-purity solvent such as hexane (B92381) or pentane (B18724) to a concentration suitable for GC analysis (typically in the range of 10-100 µg/mL for each component). The range of n-alkanes should bracket the expected elution of the C11 branched alkanes.

• Analyte Samples: The C11 branched alkane isomers are individually dissolved in the same high-purity solvent to a similar concentration as the n-alkane standards.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis.

• Injection: A small volume (typically 1 µL) of the n-alkane standard mix and each C11 branched alkane sample is injected into the GC. For temperature-programmed analysis, it is common to co-inject the analyte with the n-alkane standard mixture.

• Gas Chromatographic Conditions:

  • Column: A non-polar capillary column (e.g., DB-1, HP-5MS, or equivalent; 30 m x 0.25 mm I.D., 0.25 µm film thickness) is typically used for alkane analysis.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase the temperature at a rate of 5 °C/min to 250 °C.

    • Final hold: Hold at 250 °C for 5 minutes.

  • Injector Temperature: 250 °C.

  • Transfer Line Temperature: 280 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Calculation of Kovats Retention Index

The Kovats retention index (I) is calculated differently for isothermal and temperature-programmed GC. For the temperature-programmed conditions described above, the following linear interpolation formula is used:

I = 100 * [n + (t_R(x) - t_R(n)) / (t_R(N) - t_R(n))]

Where:

• I is the Kovats retention index.

• n is the carbon number of the n-alkane eluting immediately before the analyte of interest.

• N is the carbon number of the n-alkane eluting immediately after the analyte of interest.

• t_R(x) is the retention time of the analyte.

• t_R(n) is the retention time of the n-alkane with carbon number 'n'.

• t_R(N) is the retention time of the n-alkane with carbon number 'N'.

Mandatory Visualization

The following diagrams illustrate the key concepts and workflows involved in the comparison of C11 branched alkane retention indices.

Workflow for determining Kovats retention indices.

Alkane structure and retention index relationship.

A Comparative Analysis of Octane Ratings in 3-Ethyl-2,5-dimethylheptane and its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the octane (B31449) rating of 3-Ethyl-2,5-dimethylheptane and its structural isomers. The primary focus is on the relationship between molecular structure and anti-knock properties, a critical factor in fuel chemistry and relevant to understanding hydrocarbon behavior in various applications. Due to the limited availability of specific experimental octane numbers for all 159 isomers of undecane (B72203) (C11H24), this guide utilizes established principles of hydrocarbon chemistry to predict and compare their relative performance.

The Role of Molecular Structure in Octane Rating

The octane rating of a hydrocarbon is a measure of its resistance to auto-ignition, or "knocking," in an internal combustion engine.[1] For alkanes, the single most important factor determining the octane rating is the degree of branching in the carbon chain.[2][3] Highly branched alkanes have significantly higher octane numbers than their straight-chain counterparts.[1][2] This is because branched structures are more compact and form more stable carbocations during combustion, which slows down the radical chain reactions that lead to knocking.[3]

In contrast, long, straight-chain alkanes like n-heptane have very low octane ratings and are prone to premature ignition under compression.[1][3] The octane scale itself is defined by two reference fuels: n-heptane, with an octane rating of 0, and a highly branched isomer of octane, 2,2,4-trimethylpentane (B7799088) (iso-octane), which is assigned an octane rating of 100.[2]

Comparative Data of 3-Ethyl-2,5-dimethylheptane and Selected Isomers

The following table presents a comparison of 3-Ethyl-2,5-dimethylheptane with other selected C11H24 isomers. The isomers have been chosen to illustrate the effect of varying degrees of branching on the predicted octane rating. While precise, experimentally determined Research Octane Numbers (RON) and Motor Octane Numbers (MON) are largely unavailable in public literature for these specific compounds, their relative ranking can be confidently inferred from their molecular structures.

Isomer Name	Molecular Formula	Structure	Degree of Branching	Predicted Relative Octane Rating
n-Undecane	C11H24	CH3(CH2)9CH3	None (Straight-chain)	Very Low
2-Methyldecane	C11H24	CH3CH(CH3)(CH2)7CH3	Low (Single methyl branch)	Low
3-Ethyl-2,5-dimethylheptane	C11H24	(CH3)2CHCH2CH(C2H5)CH(CH3)CH2CH3	Moderate (One ethyl, two methyl branches)	Moderate to High
2,2,4,6-Tetramethylheptane	C11H24	(CH3)3CCH2CH(CH3)CH2CH(CH3)2	High (Four methyl branches)	High
2,2,4,4,5-Pentamethylhexane	C11H24	(CH3)3CCH2C(CH3)2CH(CH3)2	Very High (Five methyl branches)	Very High

Experimental Protocols for Octane Number Determination

The standard methods for experimentally determining the octane rating of fuels are the Research Octane Number (RON) and the Motor Octane Number (MON). Both methods utilize a standardized single-cylinder Cooperative Fuel Research (CFR) engine.[4]

1. Research Octane Number (RON) - ASTM D2699:

• Objective: To measure a fuel's anti-knock performance under relatively low-speed and low-temperature engine conditions, representative of typical city driving.

• Apparatus: A Cooperative Fuel Research (CFR) engine with a variable compression ratio.

• Procedure:

  • The CFR engine is operated at a constant speed of 600 rpm with a specified intake air temperature.

  • The test fuel is run in the engine, and the compression ratio is adjusted until a standard level of knock intensity is detected by a sensor.

  • Primary reference fuels (mixtures of iso-octane and n-heptane with known octane numbers) are then tested under the same conditions.

  • Two reference fuels are identified—one that produces a slightly higher knock intensity and one that produces a slightly lower knock intensity than the test fuel.

  • The RON of the test fuel is determined by interpolating between the octane numbers of the two bracketing reference fuels.

2. Motor Octane Number (MON) - ASTM D2700:

• Objective: To measure a fuel's anti-knock performance under more severe, high-speed, and high-temperature conditions, simulating highway driving or high-load operation.

• Apparatus: The same CFR engine as used for RON testing.

• Procedure:

  • The engine is operated at a higher speed of 900 rpm.

  • The intake air-fuel mixture is preheated to a higher, fixed temperature before entering the cylinder.

  • The ignition timing is varied with the compression ratio.

  • Similar to the RON test, the compression ratio is adjusted to achieve a standard knock intensity, and the test fuel's performance is compared against primary reference fuels to determine its MON.

The difference between RON and MON is known as the fuel's sensitivity.

Logical Relationship Visualization

The following diagram illustrates the relationship between the structural characteristics of alkane isomers and their resulting octane rating.

Caption: Alkane structure's influence on octane rating.

References

• 1. octane rating petrol blending Modification of hydrocarbon fuel mixtures alternative fuels advanced A level organic chemistry revision notes [docbrown.info]
• 2. echemi.com [echemi.com]
• 3. organic chemistry - Why do highly branched alkanes have higher octane numbers than their corresponding linear isomer? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. re.public.polimi.it [re.public.polimi.it]

Unlocking Molecular Certainty: A Guide to Cross-Validation of NMR and MS Data for Structural Confirmation

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of innovation and safety. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are two of the most powerful and ubiquitous analytical techniques for this purpose. While each provides a wealth of structural information, their true potential is unlocked when used in a complementary and orthogonal manner. This guide provides a comprehensive comparison of NMR and MS for structural confirmation, detailing experimental protocols and showcasing how the cross-validation of their data leads to a higher degree of confidence in structural assignments.

Comparative Analysis: NMR vs. MS

The primary strength of combining NMR and MS lies in their complementary nature. MS provides a rapid and highly sensitive determination of the molecular weight and elemental formula, while NMR offers an unparalleled, detailed view of the molecular architecture.[1][2]

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR)
Primary Information	Molecular weight, Elemental formula, Fragmentation patterns	Atomic connectivity (2D/3D structure), Stereochemistry
Sensitivity	Very high (picomole to femtomole range)[2]	Lower (micromole range)[2]
Typical Sample Amount	~10-25 µg/mL for ESI-TOF[3][4]	1-5 mg for ¹H NMR; 5-30 mg for ¹³C NMR[1][5]
Quantitative Capability	Requires calibration with standards[2]	Inherently quantitative (qNMR)[2][6]
Isomer Differentiation	Limited for many isomers (e.g., positional)	Excellent for distinguishing all types of isomers
Sample Preparation	Can be more complex, often requires chromatography (LC-MS)[2]	Minimal, direct analysis is often possible[2]
Experiment Time	Fast (seconds to minutes per sample)	Slower (minutes to hours per experiment)
Key Output	Mass spectrum showing m/z ratios	NMR spectrum showing chemical shifts and coupling constants

Experimental Protocols

Detailed and rigorous experimental protocols are crucial for obtaining high-quality data for structural confirmation. Below are generalized protocols for acquiring essential NMR and MS data for a novel small molecule.

NMR Spectroscopy Protocol for Structural Elucidation

This protocol outlines the steps for acquiring a standard suite of NMR experiments (¹H, ¹³C, COSY, HSQC, HMBC) for a purified small organic molecule.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in 0.6-0.7 mL of an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean vial. Ensure the sample is fully dissolved.

  • Transfer the solution into a high-quality 5 mm NMR tube, ensuring a sample height of 4-5 cm.[1]

  • Cap the NMR tube and label it clearly.

• Instrument Setup and ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard 1D ¹H NMR spectrum. This provides information on the chemical environment and number of different types of protons.[7]

• ¹³C NMR Acquisition:

  • Set up a ¹³C NMR experiment, often with proton decoupling (e.g., ¹³C{¹H}). This experiment identifies the number of unique carbon environments. Due to the low natural abundance of ¹³C, this may require a longer acquisition time or a more concentrated sample.

• 2D NMR - COSY (Correlation Spectroscopy):

  • Set up a ¹H-¹H COSY experiment. This spectrum reveals protons that are coupled to each other, typically through two or three bonds, helping to establish proton spin systems.[7]

• 2D NMR - HSQC (Heteronuclear Single Quantum Coherence):

  • Acquire a ¹H-¹³C HSQC spectrum. This experiment correlates protons directly to the carbons they are attached to (one-bond C-H correlation).[7][8] An edited HSQC can also provide information on the multiplicity of carbons (CH, CH₂, CH₃).[8]

• 2D NMR - HMBC (Heteronuclear Multiple Bond Correlation):

  • Acquire a ¹H-¹³C HMBC spectrum. This crucial experiment shows correlations between protons and carbons over two to three bonds (and sometimes four).[7][8] This data is used to connect the individual spin systems identified in the COSY spectrum and to place quaternary carbons and heteroatoms.

High-Resolution Mass Spectrometry (HRMS) Protocol for Molecular Formula Determination

This protocol describes the general steps for obtaining an accurate mass measurement using Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometry.

• Sample Preparation:

  • Prepare a stock solution of the purified compound at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol (B129727), acetonitrile).

  • Perform a serial dilution to create a final sample solution with a concentration of ~10-25 µg/mL in a solvent compatible with ESI (e.g., methanol or acetonitrile (B52724) with 0.1% formic acid for positive ion mode).[3][4]

  • If the solution contains particulates, it must be filtered or centrifuged to prevent clogging the instrument.[4]

  • Transfer the final solution to an appropriate autosampler vial.

• Instrument Setup and Calibration:

  • Set up the ESI-TOF mass spectrometer. Select the appropriate ionization mode (positive or negative) based on the analyte's chemical properties.

  • Calibrate the instrument using a known calibration standard to ensure high mass accuracy.

• Sample Infusion and Data Acquisition:

  • The sample is introduced into the ESI source via direct infusion or through a liquid chromatography (LC) system.

  • In the ESI source, the sample is nebulized and ionized, forming gas-phase ions.[9]

  • The ions are then accelerated into the TOF mass analyzer, which separates them based on their mass-to-charge ratio (m/z).

  • Acquire the mass spectrum over a relevant m/z range.

• Data Analysis:

  • Identify the peak corresponding to the molecular ion (e.g., [M+H]⁺, [M+Na]⁺, or [M-H]⁻).

  • Use the instrument's software to determine the accurate mass of this peak to at least four decimal places.

  • Input the accurate mass into a molecular formula calculator, along with any known elemental constraints (e.g., from NMR or synthesis), to generate a list of possible elemental compositions. The isotopic pattern of the molecular ion peak can further help to confirm the elemental composition.

Integrated Data Analysis and Cross-Validation

The power of this dual-technique approach is realized during data interpretation, where information from one technique is used to validate and clarify the other.

Workflow for cross-validation of MS and NMR data.

The logical process for cross-validation follows a clear path. The molecular formula derived from HRMS provides the fundamental atomic count. The detailed connectivity map from 2D NMR must then be assembled in a way that is consistent with this formula.

Decision pathway for integrating NMR and MS data.

For instance, if HRMS suggests a molecular formula of C₁₀H₁₂O₂, the degree of unsaturation is calculated to be 5. The proposed structure from NMR data must account for these 5 degrees of unsaturation (e.g., a benzene (B151609) ring accounts for 4, and a carbonyl group for 1). Furthermore, the fragmentation patterns observed in tandem MS (MS/MS) experiments can be used to confirm the substructures proposed by NMR analysis.

References

• 1. organomation.com [organomation.com]
• 2. benchchem.com [benchchem.com]
• 3. lsu.edu [lsu.edu]
• 4. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 5. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 6. NMR Spectroscopy for Metabolomics Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. emerypharma.com [emerypharma.com]
• 8. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 9. phys.libretexts.org [phys.libretexts.org]

Performance of different capillary columns for alkane isomer separation

A Researcher's Guide to Capillary Columns for Alkane Isomer Separation

The accurate separation and identification of alkane isomers are critical in various fields, from petroleum analysis to environmental science and pharmaceutical development. The choice of a gas chromatography (GC) capillary column is paramount in achieving the desired resolution for these often-challenging separations. This guide provides a comprehensive comparison of different capillary columns, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal column for their specific needs.

Alkane isomers, particularly those with similar boiling points, demand high-efficiency columns and stationary phases with specific selectivities. The separation is primarily governed by the interactions between the analytes and the stationary phase, which can range from non-polar van der Waals forces to more specific interactions with novel materials.

Performance Comparison of Capillary Columns

The performance of a capillary column for alkane isomer separation is determined by several key parameters, including stationary phase polarity, column dimensions (length, internal diameter, and film thickness), and operating conditions. Below is a summary of commonly used and novel capillary columns, highlighting their strengths and typical applications.

Table 1: Performance Characteristics of Different Capillary Column Stationary Phases for Alkane Isomer Separation

Stationary Phase	Polarity	Primary Separation Mechanism	Advantages	Disadvantages	Typical Applications
100% Dimethylpolysiloxane (e.g., DM-1, BP1) [1][2][3]	Non-polar	Boiling point	Robust, versatile, good for general-purpose alkane analysis.[1][3]	Limited selectivity for isomers with very close boiling points.	Routine analysis of hydrocarbon mixtures, simulated distillation.[4]
5% Phenyl-95% Dimethylpolysiloxane (e.g., DM-5, BPX5) [1][2]	Non-polar	Boiling point, with some π-π interactions	Slightly more selective than 100% dimethylpolysiloxane for aromatic compounds and unsaturated isomers.[3]	May not provide baseline resolution for complex branched alkane mixtures.	Analysis of fuels, environmental samples containing both alkanes and aromatics.
Squalane [5]	Non-polar	Boiling point	Gold standard for non-polar phases, excellent for separating low-boiling alkanes based on volatility.[5]	Low maximum operating temperature (<150 °C), prone to bleed.[5]	Separation of volatile C1-C8 alkanes and their isomers.
Polyethylene Glycol (e.g., Carbowax, BP20) [6][7]	Polar	Polarity, hydrogen bonding	High selectivity for polar compounds, can resolve isomers based on subtle differences in polarity.[8]	Not ideal for general alkane separation as the primary mechanism is not boiling point. Can show reversed elution orders for some isomers compared to non-polar columns.[7]	Separation of oxygenated compounds, can be used for specific isomer separations where polarity differences exist.
Metal-Organic Frameworks (MOFs) (e.g., MIL-100(Fe), MOF-CJ3) [9][10]	Variable	Host-guest interactions, molecular sieving[10][11]	High selectivity and efficiency for specific isomer separations, can outperform commercial columns.[9]	Still in research and development, not as commercially available or robust as traditional phases.	Targeted separation of linear from branched alkanes, specific isomer analysis.[11]
Ionic Liquids	Variable	Multiple (van der Waals, dipole-dipole, π-π)	High thermal stability, unique selectivities for challenging isomer separations.[12]	Can be complex to synthesize and characterize, may have higher costs.	High-resolution separation of complex isomer mixtures, including positional and structural isomers.[12]

Table 2: Impact of Column Dimensions on Alkane Isomer Separation [1]

Parameter	Effect on Separation	Recommendation
Length	Longer columns provide higher resolution (more theoretical plates) but result in longer analysis times.[1][13]	30 m is a good starting point for general applications. For complex mixtures, ≥60 m may be necessary.[1]
Internal Diameter (ID)	Smaller ID columns offer higher efficiency and resolution but have lower sample capacity.[1][13]	0.25 mm is a common choice for many applications. Consider 0.18 mm for higher resolution needs.[1]
Film Thickness	Thicker films increase retention and can improve the resolution of volatile alkanes. Thinner films are suitable for high-boiling point alkanes and lead to shorter analysis times.[1][13]	0.25 µm to 0.50 µm is suitable for a wide range of alkanes. Consider ≥1.0 µm for very volatile alkanes.[1]

Experimental Protocols

Achieving optimal separation of alkane isomers requires careful optimization of the GC method. The following is a general protocol that can be adapted for specific applications.

General Method for High-Resolution Alkane Isomer Separation

• Column Installation and Conditioning:

  • Install a suitable non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) according to the manufacturer's instructions.

  • Condition the column by heating it to 20-30 °C above the final analysis temperature (but not exceeding the column's maximum operating temperature) and holding for several hours with the carrier gas flowing to remove contaminants and stabilize the stationary phase.[1]

• Instrument Setup:

  • Injector Temperature: 250 °C[1]

  • Detector (FID) Temperature: 300 °C[1]

  • Carrier Gas (Helium or Hydrogen): Set to a constant flow rate of approximately 1.0 mL/min for a 0.25 mm ID column.[1]

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.[1]

  • Ramp Rate: 5 °C/min to 200 °C. A slower ramp rate generally improves the separation of closely eluting isomers.[1]

  • Final Temperature: Hold at 200 °C for 5 minutes.

  • Note: This program should be optimized for the specific alkane isomers of interest.

• Sample Injection:

  • Prepare standards and samples in a volatile, non-polar solvent such as hexane.

  • Inject 1 µL of the sample using a split injection with a ratio of 100:1 to avoid column overload.[1]

• Data Acquisition and Analysis:

  • Acquire the chromatogram using appropriate data collection software.

  • Identify peaks by comparing retention times with known standards or by using Kovats retention indices.

Visualizing the Process

Understanding the experimental workflow and the logic behind column selection is crucial for successful alkane isomer separation. The following diagrams, created using the DOT language, illustrate these processes.

References

• 1. benchchem.com [benchchem.com]
• 2. DikmaCap™ (DM) Capillary Columns - Dikma Technologies Inc.- A reliable partner for your lab. [dikmatech.com]
• 3. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 4. obrnutafaza.hr [obrnutafaza.hr]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. vurup.sk [vurup.sk]
• 8. velocityscientific.com.au [velocityscientific.com.au]
• 9. Evaluation of isostructural metal-organic frameworks coated capillary columns for the gas chromatographic separation of alkane isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tubular metal-organic framework-based capillary gas chromatography column for separation of alkanes and aromatic positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Energy-efficient extraction of linear alkanes from various isomers using structured metal-organic framework membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. cannabissciencetech.com [cannabissciencetech.com]

A Comparative Guide to Deuterated 3-Ethyl-2,5-dimethylheptane as an Isotopic Standard

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative analysis, particularly in complex matrices encountered in environmental, clinical, and pharmaceutical research, the use of stable isotope-labeled internal standards is the gold standard for achieving accurate and reproducible results.[1] This guide provides a comprehensive comparison of deuterated 3-Ethyl-2,5-dimethylheptane as a representative isotopic standard for the analysis of branched-chain alkanes and other volatile organic compounds (VOCs). Its performance is objectively compared with commercially available deuterated linear alkanes, supported by established analytical principles and generalized experimental data.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The cornerstone of using a deuterated internal standard is the principle of Isotope Dilution Mass Spectrometry (IDMS).[1] In this technique, a known quantity of the deuterated standard (e.g., deuterated 3-Ethyl-2,5-dimethylheptane) is added to a sample at the earliest stage of preparation.[1] Because the deuterated standard is chemically and physically almost identical to the native analyte, it experiences the same variations during sample extraction, handling, and analysis.[1] The mass spectrometer can differentiate between the analyte and the deuterated standard due to their mass difference. By measuring the ratio of the native analyte to the deuterated standard, the initial concentration of the analyte can be accurately determined, compensating for any losses or inconsistencies during the analytical process.[1]

Deuterated 3-Ethyl-2,5-dimethylheptane: A Profile

3-Ethyl-2,5-dimethylheptane is a branched-chain alkane. Its deuterated analogue serves as an ideal internal standard for the quantification of this and structurally similar compounds. The branching provides a more specific chromatographic and mass spectrometric profile compared to linear alkanes, which can be advantageous in complex sample matrices.

Comparative Analysis: Deuterated Branched vs. Linear Alkanes

The choice of an internal standard is critical for method accuracy and precision. While a deuterated version of the target analyte is ideal, it may not always be readily available. In such cases, a structurally similar deuterated compound is the next best choice. This section compares the theoretical performance of deuterated 3-Ethyl-2,5-dimethylheptane with two commercially available deuterated linear alkanes: Octane-d18 and Decane-d22.

Physicochemical Properties

A suitable internal standard should have physicochemical properties similar to the analyte of interest to ensure it behaves similarly during the analytical process.

Property	3-Ethyl-2,5-dimethylheptane	Octane	Octane-d18	Decane	Decane-d22
Molecular Formula	C₁₁H₂₄[2]	C₈H₁₈[3]	C₈D₁₈	C₁₀H₂₂[4]	C₁₀D₂₂[5]
Molecular Weight ( g/mol )	156.31[2]	114.23[3]	132.34	142.28[4]	164.42[5]
Boiling Point (°C)	180.1[6]	125.7[3]	125-127	174.1[7]	174[5]
Density (g/mL at 25°C)	~0.75 (estimated)	0.703[3]	0.815	0.730[7]	0.842[5]
LogP (Octanol/Water Partition Coefficient)	5.3 (Computed)[8]	3.9 (Experimental)[3]	Not available	5.8 (Experimental)[7]	Not available

Expected Performance Characteristics

Performance Parameter	Deuterated 3-Ethyl-2,5-dimethylheptane (Expected)	Deuterated Linear Alkanes (Octane-d18, Decane-d22) (Typical)
Recovery	Expected to be high and consistent, mirroring the analyte.	High and consistent, typically within 80-120%.
Precision (%RSD)	<15%	<15%
Linearity (r²)	≥0.99	≥0.99
Matrix Effect	Minimal, due to co-elution with the analyte.	Minimal, due to co-elution with similar analytes.
Chromatographic Behavior	Retention time will be specific to its structure. May show slight retention time shifts compared to the non-deuterated form.	Retention times will differ from the branched analyte but should be in a similar range.

Experimental Protocols

The following are generalized experimental protocols for the quantitative analysis of volatile hydrocarbons in environmental samples using a deuterated internal standard and Gas Chromatography-Mass Spectrometry (GC-MS). These can be adapted for the use of deuterated 3-Ethyl-2,5-dimethylheptane.

Protocol 1: Quantification of Volatile Hydrocarbons in Soil by GC-MS

Objective: To accurately quantify the concentration of 3-Ethyl-2,5-dimethylheptane and other volatile hydrocarbons in a soil matrix.

Methodology:

• Sample Preparation:

  • Weigh 5-10 g of the soil sample into a headspace vial.

  • Immediately add a known amount of the deuterated 3-Ethyl-2,5-dimethylheptane internal standard solution.

  • Add a matrix modifier, such as a saturated salt solution, to improve the release of volatile compounds.

  • Seal the vial immediately.

• Headspace Extraction:

  • Place the vial in a headspace autosampler.

  • Equilibrate the sample at a defined temperature (e.g., 80°C) for a specific time (e.g., 30 minutes) to allow the volatile compounds to partition into the headspace.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for hydrocarbon analysis.

    • Injector: Split/splitless injector at 250°C.

    • Oven Program: Start at 40°C, hold for 5 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for 3-Ethyl-2,5-dimethylheptane and its deuterated analogue.

• Data Analysis:

  • Integrate the peak areas of the target analyte and the deuterated internal standard.

  • Calculate the response ratio (analyte peak area / internal standard peak area).

  • Determine the concentration of the analyte using a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Protocol 2: Quantification of Volatile Hydrocarbons in Water by Purge and Trap GC-MS

Objective: To determine the concentration of volatile hydrocarbons in a water sample with high sensitivity.

Methodology:

• Sample Preparation:

  • Collect the water sample in a 40 mL vial with a PTFE-lined septum, ensuring no headspace.

  • Spike the sample with a known amount of the deuterated internal standard solution.

• Purge and Trap:

  • Connect the vial to a purge and trap concentrator.

  • Purge the sample with an inert gas (e.g., helium) for a set time (e.g., 11 minutes) to transfer the volatile compounds to a sorbent trap.

  • Heat the trap to desorb the analytes onto the GC column.

• GC-MS Analysis:

  • Follow the GC-MS conditions outlined in Protocol 1.

• Data Analysis:

  • Perform data analysis as described in Protocol 1.

Visualizing the Workflow and Principles

To better illustrate the concepts discussed, the following diagrams are provided in Graphviz DOT language.

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: The principle of Isotope Dilution for accurate quantification.

Caption: Decision tree for selecting a suitable internal standard.

Conclusion

Deuterated 3-Ethyl-2,5-dimethylheptane serves as an excellent, albeit not widely documented, conceptual model for an isotopic standard in the analysis of branched-chain hydrocarbons. Its physicochemical properties are well-suited for mimicking the behavior of its non-deuterated counterpart in complex matrices. When a direct deuterated analogue is unavailable, commercially accessible deuterated linear alkanes like Octane-d18 and Decane-d22 present viable alternatives, provided that the analytical method is thoroughly validated. The use of such stable isotope-labeled internal standards, underpinned by the principle of isotope dilution mass spectrometry, is indispensable for achieving the high levels of accuracy and precision required in modern research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Octane | C8H18 | CID 356 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. デカン-d22 99 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 6. 3-ethyl-2,5-dimethylheptane [chemister.ru]
• 7. webqc.org [webqc.org]
• 8. (3r,5r)-3-Ethyl-2,5-Dimethylheptane | C11H24 | CID 91754949 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Maze of Branched Alkanes: A Comparative Guide to Ionization Techniques

For researchers, scientists, and drug development professionals engaged in the analysis of branched alkanes, the choice of ionization technique is a critical determinant of analytical success. The non-polar nature and complex fragmentation patterns of these molecules present unique challenges. This guide provides an objective comparison of the most pertinent ionization techniques, supported by experimental data, to facilitate informed decisions in your analytical workflow.

The structural elucidation and quantification of branched alkanes are pivotal in diverse fields, from petroleum analysis to metabolomics and drug impurity profiling. Gas chromatography-mass spectrometry (GC-MS) stands as the cornerstone for these analyses, with the ionization source playing a central role in the quality and utility of the data obtained. This comparison focuses on three primary ionization techniques: Electron Ionization (EI), Chemical Ionization (CI), and Atmospheric Pressure Photoionization (APPI), alongside a brief discussion on Atmospheric Pressure Chemical Ionization (APCI).

At a Glance: Key Ionization Techniques for Branched Alkane Analysis

Ionization Technique	Principle	Key Characteristics for Branched Alkanes
Electron Ionization (EI)	High-energy electrons bombard the analyte, causing electron ejection and extensive fragmentation.	"Hard" ionization: Provides detailed structural information through characteristic fragmentation patterns. The molecular ion peak is often weak or absent, making molecular weight determination challenging.
Chemical Ionization (CI)	A reagent gas is ionized, and these ions react with the analyte through proton transfer or adduction.	"Soft" ionization: Produces a prominent protonated molecule ([M+H]⁺) or other adducts with minimal fragmentation, facilitating straightforward molecular weight determination.[1][2]
Atmospheric Pressure Photoionization (APPI)	VUV photons ionize the analyte directly or via a dopant.	"Soft" ionization: Suitable for non-polar compounds, often with the use of a dopant to enhance ionization efficiency.[3][4] It can provide molecular ion information with reduced fragmentation.
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge creates reagent ions from the solvent vapor, which then ionize the analyte.	"Soft" ionization: Effective for non-polar compounds, typically forming [M-H]⁺ ions with some potential for in-source fragmentation.[5]

Quantitative Comparison: Fragmentation of 2,3-Dimethylpentane (B165511)

To illustrate the practical differences between these techniques, the following table summarizes the expected mass spectral data for a representative branched alkane, 2,3-dimethylpentane (Molecular Weight: 100.21 g/mol ).

Ionization Technique	Molecular Ion (m/z)	Key Fragment Ions (m/z) and their Relative Abundance	Structural Elucidation Capability	Molecular Weight Determination
Electron Ionization (EI)	100 (low abundance)[5][6]	43 (base peak), 57, 71, 29, 85[7][8][9]	Excellent, based on predictable fragmentation at branching points.[10][11]	Difficult, due to the often weak or absent molecular ion.[10]
Chemical Ionization (CI)	[M+H]⁺ at 101 (high abundance)	Minimal fragmentation, primarily the quasi-molecular ion.	Limited, as fragmentation is suppressed.	Excellent, due to the prominent protonated molecule.
Atmospheric Pressure Photoionization (APPI)	M⁺• at 100 or [M+H]⁺ at 101 (expected)	Minimal fragmentation, preserving the molecular ion.	Limited	Good to Excellent
Atmospheric Pressure Chemical Ionization (APCI)	[M-H]⁺ at 99 (expected)	Some fragmentation possible, but generally less than EI.[5]	Moderate	Good

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are typical experimental protocols for the GC-MS analysis of branched alkanes using different ionization techniques.

Gas Chromatography (GC) Parameters (Common for all techniques)

• Column: Non-polar capillary column (e.g., DB-1 or HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)[12][13]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min)[12]

• Oven Temperature Program: Initial temperature of 40-50°C (hold for 1-2 minutes), ramp at 10-20°C/min to a final temperature of 150-200°C.[13]

• Injector: Split/splitless injector, with the temperature set to 250-280°C.[14]

Mass Spectrometry (MS) Parameters

1. Electron Ionization (EI)

• Ion Source: EI source

• Ionization Energy: 70 eV[13]

• Source Temperature: 230°C[12]

• Quadrupole Temperature: 150°C[12]

• Mass Range: m/z 35-150[13]

2. Chemical Ionization (CI)

• Ion Source: CI source

• Reagent Gas: Methane or isobutane[2]

• Reagent Gas Pressure: Approximately 1 Torr[15]

• Source Temperature: 150-250°C

• Electron Energy: 100-250 eV (for ionization of the reagent gas)

• Mass Range: m/z 50-200

3. Atmospheric Pressure Photoionization (APPI)

• Ion Source: APPI source

• VUV Lamp: Krypton lamp (10.0 and 10.6 eV)

• Dopant: Toluene or anisole (B1667542) may be used to enhance ionization.

• Vaporizer Temperature: 350-450°C

• Capillary Voltage: 2-4 kV

• Sheath and Auxiliary Gas: Nitrogen

4. Atmospheric Pressure Chemical Ionization (APCI)

• Ion Source: APCI source

• Corona Discharge Current: 2-5 µA

• Vaporizer Temperature: 350-450°C

• Capillary Voltage: 2-4 kV

• Sheath and Auxiliary Gas: Nitrogen[16]

Visualizing the Workflow and Logic

To provide a clearer understanding of the analytical process and the decision-making involved in selecting an ionization technique, the following diagrams are provided.

Caption: General workflow for the analysis of branched alkanes using GC-MS.

Caption: Decision tree for selecting an appropriate ionization technique.

Conclusion

The selection of an appropriate ionization technique is paramount for the successful analysis of branched alkanes.

• Electron Ionization (EI) remains the workhorse for structural elucidation due to its extensive and reproducible fragmentation patterns. However, the frequent absence of a molecular ion peak necessitates complementary techniques for unambiguous molecular weight determination.

• Chemical Ionization (CI) serves as an excellent soft ionization method, providing clear molecular weight information with minimal fragmentation. This makes it an ideal confirmatory technique to be used in conjunction with EI.

• Atmospheric Pressure Photoionization (APPI) and Atmospheric Pressure Chemical Ionization (APCI) are promising soft ionization techniques for non-polar compounds like branched alkanes, offering the advantage of being compatible with high-performance liquid chromatography-mass spectrometry (LC-MS) systems, which can broaden the analytical toolbox.

Ultimately, a multi-faceted approach, potentially employing both hard and soft ionization techniques, will provide the most comprehensive characterization of complex samples containing branched alkanes, empowering researchers in their scientific endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. What are the common ionization methods for GC/MS [scioninstruments.com]
• 3. static.mascom-bremen.de [static.mascom-bremen.de]
• 4. static.mascom-bremen.de [static.mascom-bremen.de]
• 5. researchgate.net [researchgate.net]
• 6. Pentane, 2,3-dimethyl- [webbook.nist.gov]
• 7. C7H16 mass spectrum of 2,3-dimethylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 2,3-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. homework.study.com [homework.study.com]
• 9. youtube.com [youtube.com]
• 10. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 11. ch.ic.ac.uk [ch.ic.ac.uk]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Mass spectral interpretation - Wikipedia [en.wikipedia.org]
• 15. JEOL USA blog | An Overview of Different GC-MS Ionization Techniq [jeolusa.com]
• 16. Development of an Atmospheric Pressure Chemical Ionization Interface for GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 3-Ethyl-2,5-dimethylheptane: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of 3-Ethyl-2,5-dimethylheptane, a flammable hydrocarbon, emphasizing operational safety and regulatory adherence.

Key Physical and Hazard Properties

Property	Value/Classification	Source
Molecular Formula	C₁₁H₂₄	[1]
Molecular Weight	156.31 g/mol	[1]
Physical State	Liquid (presumed)	General knowledge
Primary Hazards	Flammable liquid and vapor. May be fatal if swallowed and enters airways (Aspiration hazard).	[2]

It is imperative to treat 3-Ethyl-2,5-dimethylheptane as a flammable liquid and an aspiration hazard. Always handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood, and away from any potential ignition sources.[3]

Step-by-Step Disposal Protocol

The following methodology outlines the safe disposal of 3-Ethyl-2,5-dimethylheptane, drawing from best practices for flammable liquid chemical waste management.

Personal Protective Equipment (PPE) and Safety Precautions

Before handling the chemical waste, ensure the following PPE is worn and safety measures are in place:

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

• Body Protection: A flame-retardant lab coat is essential.

• Work Area: All handling of waste must be conducted within a certified chemical fume hood to minimize inhalation risks.[3]

• Ignition Sources: Prohibit any open flames, hot plates, or other potential ignition sources in the vicinity of the waste handling area.[3]

Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions:

• Avoid Mixing: Do not mix 3-Ethyl-2,5-dimethylheptane waste with other waste streams, especially with incompatible chemicals like oxidizers.[3]

• Designated Container: Collect the waste in a designated, properly labeled, and sealable container. The container must be constructed of a material compatible with flammable hydrocarbons.[3]

Waste Storage

Temporary storage of the chemical waste must be in a designated and safe location:

• Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA.[3]

• Storage Conditions: The SAA should be a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat.[3]

Labeling and Documentation

Accurate labeling and documentation are crucial for regulatory compliance:

• Hazardous Waste Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-Ethyl-2,5-dimethylheptane".

• Manifests and Tags: Complete all necessary hazardous waste manifests or tags as required by your institution and local regulations. The tag must accurately describe the contents of the container.[3]

Final Disposal

• Professional Disposal Service: Arrange for the collection of the hazardous waste by a licensed and certified chemical waste disposal company.

• Prohibited Disposal Methods: Never dispose of 3-Ethyl-2,5-dimethylheptane by pouring it down the drain or discarding it with regular trash.[3] This can lead to severe environmental contamination and pose a significant fire or explosion hazard.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-Ethyl-2,5-dimethylheptane.

Caption: Disposal workflow for 3-Ethyl-2,5-dimethylheptane.

References

• 1. 3-Ethyl-2,5-dimethylheptane | C11H24 | CID 19987590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. benchchem.com [benchchem.com]